Ethyl 3,4-dimethoxyphenylglyoxylate

• CAS: 40233-98-5

Core Science & Biosynthesis

What are the physical and chemical properties of Ethyl 3,4-dimethoxyphenylglyoxylate?

An In-depth Technical Guide to Ethyl 3,4-dimethoxyphenylglyoxylate

Overview and Chemical Identity

Ethyl 3,4-dimethoxyphenylglyoxylate is an organic compound characterized by a central glyoxylate core attached to a dimethoxy-substituted phenyl ring. This α-keto ester is a valuable intermediate in synthetic organic chemistry, serving as a versatile building block for more complex molecular architectures, particularly in the development of pharmaceutical agents and other fine chemicals. The presence of multiple functional groups—a ketone, an ester, and an electron-rich aromatic ring—imparts a unique reactivity profile that can be strategically exploited. This guide provides a comprehensive overview of its known physical properties, chemical behavior, and practical protocols for its synthesis and handling, intended for professionals in research and chemical development.

The compound is identified by the following key descriptors:

• IUPAC Name: Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate

• Synonyms: Ethyl 3,4-dimethoxy-α-oxobenzeneacetate, 3,4-Dimethoxyphenylglyoxylic acid ethyl ester, Ethyl 3,4-dimethoxybenzoylcarboxylate[1][2]

• CAS Number: 40233-98-5[1][2]

• Molecular Formula: C₁₂H₁₄O₅[1][2]

• EC Number: 254-852-5[1]

Physicochemical Data Summary

The fundamental physical and chemical properties of Ethyl 3,4-dimethoxyphenylglyoxylate are summarized below. These data points are critical for designing experimental setups, purification strategies, and ensuring safe storage.

Property	Value	Source
Molecular Weight	238.24 g/mol	[1]
Exact Mass	238.24 Da	[1]
Appearance	Solid (Typical)	Inferred from properties
Melting Point	184 °C	[1]
Boiling Point	168-170 °C at 0.5 Torr	[1]
Solubility	Soluble in many organic solvents (e.g., Dichloromethane, Ethyl Acetate); Insoluble in water.	[3] (by analogy)

Molecular Structure and Reactivity Profile

The structure of Ethyl 3,4-dimethoxyphenylglyoxylate is central to its chemical behavior. It contains an aromatic ring activated by two methoxy groups, making it susceptible to electrophilic substitution. The α-keto ester moiety is the primary site of reactivity.

Caption: 2D structure of Ethyl 3,4-dimethoxyphenylglyoxylate.

Key Reactive Sites

• Ketone Carbonyl (C=O): This group is susceptible to nucleophilic attack. It can be reduced to a secondary alcohol using reducing agents like sodium borohydride (NaBH₄), which is a common transformation in multi-step syntheses.[3]

• Ester Carbonyl (C=O): The ethyl ester can undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid.[3] It can also react with other nucleophiles, such as amines, to form amides.

• Aromatic Ring: The 3,4-dimethoxy substitution pattern makes the ring electron-rich, particularly at the 2, 5, and 6 positions. This facilitates electrophilic aromatic substitution reactions, although the steric hindrance and the deactivating effect of the glyoxylate group must be considered.

Experimental Protocols

Synthesis via Friedel-Crafts Acylation

A robust and scalable method for synthesizing Ethyl 3,4-dimethoxyphenylglyoxylate is the Friedel-Crafts acylation of 1,2-dimethoxybenzene (veratrole) with ethyl oxalyl chloride. This reaction directly installs the α-keto ester functionality onto the aromatic ring.

Caption: Workflow for the synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate.

Step-by-Step Protocol:

• Reaction Setup: To a stirred solution of 1,2-dimethoxybenzene (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar), add aluminum chloride (AlCl₃, 1.1 eq) portion-wise at 0 °C.

• Acylation: Add ethyl oxalyl chloride (1.1 eq) dropwise to the cooled suspension over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated hydrochloric acid. Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Collect the organic layer and extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system like ethanol.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a combination of standard analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic peaks for the aromatic protons, the two distinct methoxy groups, the ethyl ester's quartet and triplet, and an absence of other aliphatic signals.

  • ¹³C NMR: Will confirm the presence of 12 unique carbon atoms, including signals for the two carbonyl carbons (ketone and ester), the aromatic carbons, the methoxy carbons, and the ethyl group carbons.

• Mass Spectrometry (MS): Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) should be used to confirm the molecular weight (m/z = 238.24).

• Infrared (IR) Spectroscopy: Will display strong absorption bands characteristic of the C=O stretching vibrations for the ketone (approx. 1680 cm⁻¹) and the ester (approx. 1730 cm⁻¹), as well as C-O stretches for the ether and ester groups.

Safety, Handling, and Storage

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.[4]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1] Avoid contact with skin and eyes.[1] After handling, wash hands thoroughly.[4]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][5] Keep it away from incompatible materials such as strong oxidizing agents, acids, and bases to prevent degradation.[5]

Conclusion

Ethyl 3,4-dimethoxyphenylglyoxylate is a synthetically useful molecule with well-defined physical properties. Its reactivity is dominated by the α-keto ester functionality, which allows for a wide range of chemical transformations. The provided synthesis protocol via Friedel-Crafts acylation represents a reliable method for its preparation on a laboratory scale. Adherence to standard safety and handling procedures is essential for its safe management in a research or industrial setting.

References

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An In-depth Technical Guide to Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate (CAS 40233-98-5): Synthesis, Characterization, and Applications

This document provides a comprehensive technical overview of Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate, a key intermediate in synthetic organic chemistry. Targeted at researchers, medicinal chemists, and process development scientists, this guide elucidates the molecule's physicochemical properties, details a robust synthetic protocol, outlines methods for analytical characterization, and explores its utility as a versatile building block in drug discovery and materials science.

Core Molecular Profile

Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate, also known as Ethyl 3,4-dimethoxyphenylglyoxylate, is an aromatic α-keto ester.[1] The presence of the veratrole (3,4-dimethoxybenzene) moiety, combined with the reactive α-keto ester functional group, makes it a valuable precursor for the synthesis of more complex molecular architectures, particularly heterocyclic compounds and pharmacologically active agents.

The structural foundation of this molecule is veratrole, a common scaffold in medicinal chemistry. The strategic placement of the glyoxylate side chain provides two electrophilic centers—the ketone and the ester carbonyls—offering a rich landscape for chemical transformations.

Physicochemical & Structural Data

A summary of the key identifiers and physical properties for Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate is presented below. These data are critical for experimental design, including solvent selection, reaction temperature control, and purification strategies.

Property	Value	Source
CAS Number	40233-98-5	[1][2][3]
Molecular Formula	C₁₂H₁₄O₅	[1][3]
Molecular Weight	238.24 g/mol	[1][2]
IUPAC Name	Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate	[2]
Synonyms	Ethyl 3,4-dimethoxyphenylglyoxylate, 3,4-Dimethoxyphenylglyoxylic acid ethyl ester	[1]
Melting Point	184 °C	[1]
Boiling Point	168-170 °C at 0.5 Torr	[1]
Storage	Sealed in dry, 2-8°C	[2]

Synthesis Methodology: A Validated Approach

The most direct and widely employed method for the synthesis of Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate is the Friedel-Crafts acylation of veratrole (1,2-dimethoxybenzene) with ethyl oxalyl chloride. This electrophilic aromatic substitution reaction is typically mediated by a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).

Causality in Experimental Design:

• Reactant Choice: Veratrole is an activated aromatic ring due to the electron-donating effects of the two methoxy groups, making it highly susceptible to electrophilic substitution. Ethyl oxalyl chloride serves as the acylating agent, directly installing the desired ethyl glyoxylate moiety.

• Catalyst: Anhydrous aluminum chloride is a potent Lewis acid that coordinates with the acyl chloride, generating a highly reactive acylium ion, which is the key electrophile that attacks the veratrole ring.

• Solvent: A non-polar, aprotic solvent such as dichloromethane (DCM) or dichloroethane (DCE) is ideal. These solvents are inert to the reaction conditions and effectively solubilize the reactants. The reaction is often run solvent-free to maximize reactant concentration.[4]

• Temperature Control: The reaction is exothermic and must be carefully controlled at low temperatures (typically 0-5 °C) during the addition of reactants to prevent side reactions, such as polysubstitution or thermal degradation.

Experimental Workflow Diagram

Caption: Friedel-Crafts Acylation Workflow.

Step-by-Step Synthesis Protocol

This protocol is designed as a self-validating system, with in-process checks to ensure reaction completion and product purity.

• Reactor Preparation: A three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is dried in an oven and cooled under a stream of dry nitrogen.

• Reactant Charging: The flask is charged with veratrole (1.0 eq) and anhydrous dichloromethane (DCM). The solution is cooled to 0 °C in an ice-water bath.

• Catalyst Addition: Anhydrous aluminum chloride (AlCl₃, 1.2 eq) is added portion-wise to the stirred solution, ensuring the internal temperature does not exceed 10 °C. The mixture is stirred for 15-20 minutes until a homogenous slurry is formed.

• Acylating Agent Addition: Ethyl oxalyl chloride (1.1 eq) is added dropwise via the dropping funnel over 30-45 minutes, maintaining the internal temperature between 0 and 5 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (veratrole) is consumed.

• Reaction Quench: The reaction flask is cooled again to 0 °C, and the reaction is carefully quenched by slowly pouring the mixture over crushed ice containing concentrated hydrochloric acid. This step hydrolyzes the aluminum complexes and separates the product into the organic layer.

• Extraction and Wash: The mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted twice with DCM. The combined organic layers are washed sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude solid is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel to afford the pure Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate.

Analytical Characterization and Quality Control

Confirming the identity and purity of the final compound is paramount. A multi-technique approach ensures a comprehensive characterization.

Expected Analytical Data

Technique	Expected Results
¹H NMR	Signals corresponding to the ethyl group (triplet and quartet), two distinct methoxy singlets, and three aromatic protons with characteristic splitting patterns for a 1,2,4-trisubstituted benzene ring.
¹³C NMR	Resonances for the two carbonyl carbons (ketone and ester), aromatic carbons, methoxy carbons, and ethyl group carbons.
FT-IR (cm⁻¹)	Strong C=O stretching absorptions for the α-keto group (~1730 cm⁻¹) and the ester group (~1680 cm⁻¹), along with C-O ether and C-H aromatic/aliphatic stretches.
Mass Spec (MS)	A molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the calculated molecular weight (238.24).

Analytical Workflow for QC

Caption: Quality Control Analytical Workflow.

Applications in Drug Development and Organic Synthesis

The true value of Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate lies in its synthetic versatility. The 3,4-dimethoxyphenyl moiety is a structural motif found in numerous natural products and pharmaceuticals. For instance, 3',4'-Dimethoxyacetophenone, a related structure, serves as a key intermediate in the synthesis of various pharmaceutical compounds.[5][6][7]

The α-keto ester functionality is a powerful handle for constructing more complex molecules:

• Heterocycle Synthesis: It can undergo condensation reactions with binucleophiles (e.g., hydrazines, ureas, amidines) to form a wide array of five- and six-membered heterocyclic systems, which are privileged scaffolds in drug discovery.

• Reduction: The ketone can be selectively reduced to an alcohol, providing a chiral center for asymmetric synthesis.

• Wittig and Related Reactions: The ketone is susceptible to olefination reactions, allowing for carbon-carbon bond formation.

While direct biological data for this specific glyoxylate is limited in public literature, structurally similar compounds such as Ethyl 3,4-dihydroxybenzoate (EDHB) have demonstrated significant biological activity. EDHB has been shown to possess antioxidant, anti-inflammatory, and antimicrobial properties, and notably, it can act as an efflux pump inhibitor to potentiate the activity of antibiotics against resistant bacteria.[8][9][10] This suggests that derivatives synthesized from Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate could be promising candidates for similar therapeutic applications.

Conceptual Application Pathway

Caption: Synthetic Utility and Application Pathways.

Safety, Handling, and Storage

As a laboratory chemical, Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate requires careful handling to minimize exposure and risk.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a flame-retardant laboratory coat, and chemical-resistant gloves (e.g., nitrile).

• Handling: All operations should be conducted in a well-ventilated chemical fume hood.[1] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[1] Use non-sparking tools to prevent static discharge.[1]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated area.[1] Recommended storage temperature is between 2-8 °C.[2] Keep away from strong oxidizing agents and incompatible materials.

References

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• ResearchGate. Glyoxylic Acid versus Ethyl Glyoxylate for the Aqueous Enantioselective Synthesis of α-Hydroxy-γ-Keto Acids and Esters by the N-Tosyl-(S a)-binam-l-prolinamide-Organocatalyzed Aldol Reaction. [Link]

• Google Patents.

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• PubMed. Identification of 3',4'-Dimethoxy Flavonol-3-β-d-Glucopyranoside Metabolites in Rats by Liquid Chromatography-Electrospray Ionization Ion Trap Mass Spectrometry. [Link]

• Supporting Information. [Link]

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A Comprehensive Technical Guide to the Synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate from Veratrole via Friedel-Crafts Acylation

Executive Summary

This technical guide provides a detailed protocol and theoretical framework for the synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate, a valuable ketoester intermediate in medicinal chemistry and drug development. The synthesis is achieved through the Friedel-Crafts acylation of veratrole (1,2-dimethoxybenzene) with ethyl oxalyl chloride, utilizing aluminum chloride as a Lewis acid catalyst. This document elucidates the underlying reaction mechanism, offers a step-by-step experimental procedure, details methods for product characterization, and outlines critical safety considerations. The guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries who require a robust and well-understood method for preparing this key synthetic building block.

Introduction: Significance and Synthetic Strategy

Ethyl 3,4-dimethoxyphenylglyoxylate is an important precursor for a variety of heterocyclic compounds and pharmacologically active molecules. The presence of the α-ketoester functionality combined with the electron-rich dimethoxybenzene ring makes it a versatile starting material for constructing complex molecular architectures. Veratrole, a readily available and cost-effective compound derived from catechol, serves as an ideal starting point for this synthesis.[1][2]

The primary synthetic route detailed herein is the Friedel-Crafts acylation , a cornerstone of C-C bond formation in organic chemistry.[3] This electrophilic aromatic substitution reaction allows for the direct introduction of an acyl group onto the aromatic ring of veratrole.[4][5] The choice of ethyl oxalyl chloride as the acylating agent is strategic, as it efficiently installs the desired glyoxylate moiety. The reaction is catalyzed by a strong Lewis acid, most commonly anhydrous aluminum chloride (AlCl₃), which activates the acylating agent.[6][7]

Reaction Mechanism and Theoretical Considerations

The synthesis proceeds via a classical Friedel-Crafts acylation mechanism, which can be dissected into three primary stages: generation of the electrophile, electrophilic attack on the aromatic ring, and re-aromatization.

2.1. Generation of the Acylium Ion

The reaction is initiated by the coordination of the Lewis acid, AlCl₃, to the terminal chlorine atom of ethyl oxalyl chloride. This complexation polarizes the C-Cl bond, facilitating its cleavage to form a highly reactive and resonance-stabilized acylium ion . This ion is the key electrophile in the reaction.[4] The use of anhydrous AlCl₃ is critical, as any moisture would lead to the hydrolysis of the catalyst, rendering it inactive.[7]

2.2. Electrophilic Aromatic Substitution

The electron-rich veratrole ring, activated by the two electron-donating methoxy groups, acts as a nucleophile. It attacks the electrophilic carbon of the acylium ion.[8] This step forms a carbocation intermediate known as an arenium ion or sigma complex, which temporarily disrupts the aromaticity of the ring.[4]

• Regioselectivity: The methoxy groups are ortho, para-directing activators. Acylation occurs predominantly at the position para to one of the methoxy groups (and ortho to the other), which is sterically more accessible and electronically favored.

2.3. Re-aromatization and Catalyst Complexation

A proton is abstracted from the arenium ion by the AlCl₄⁻ complex, which restores the aromaticity of the ring and forms the final ketone product. The liberated AlCl₃ catalyst immediately complexes with the carbonyl oxygen of the product ketone.[5] This complexation deactivates the product, preventing further acylation (polyacylation), which is a significant advantage over Friedel-Crafts alkylation.[4] Because of this product-catalyst complexation, a stoichiometric amount of AlCl₃ is typically required.[5] An aqueous workup is necessary to hydrolyze this complex and isolate the final product.[9]

Diagram of the Reaction Mechanism

Caption: Figure 1: Mechanism of Friedel-Crafts Acylation.

Detailed Experimental Protocol

This protocol outlines the synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

3.1. Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Amount	Moles	Purity/Notes
Veratrole	C₈H₁₀O₂	138.16	10.0 g	0.072 mol	≥99%
Anhydrous Aluminum Chloride	AlCl₃	133.34	24.0 g	0.180 mol	≥99%, handle in glovebox or dry atmosphere
Ethyl Oxalyl Chloride	C₄H₅ClO₃	136.53	11.8 g (9.8 mL)	0.086 mol	≥98%
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-	Anhydrous, <50 ppm water
Hydrochloric Acid (HCl)	HCl	36.46	~100 mL	-	3M aqueous solution
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-	Aqueous solution
Brine	NaCl	58.44	As needed	-	Saturated aqueous solution
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	For drying

3.2. Experimental Workflow

Caption: Figure 2: Experimental Synthesis Workflow.

3.3. Step-by-Step Procedure

• Reaction Setup: Equip a 500 mL three-necked, round-bottomed flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Flame-dry the glassware under a stream of nitrogen and allow it to cool to room temperature.

• Catalyst Suspension: Under a positive pressure of nitrogen, charge the flask with anhydrous aluminum chloride (24.0 g) and anhydrous dichloromethane (100 mL). Stir the mixture to form a suspension and cool the flask to 0°C using an ice-water bath.

• Addition of Veratrole: Dissolve veratrole (10.0 g) in anhydrous dichloromethane (50 mL) and add this solution to the dropping funnel. Add the veratrole solution dropwise to the stirred AlCl₃ suspension over 30 minutes, ensuring the internal temperature does not exceed 5°C.

• Addition of Acylating Agent: Add ethyl oxalyl chloride (9.8 mL) to the dropping funnel. Add it dropwise to the reaction mixture over 45 minutes, maintaining the internal temperature below 5°C. A deep red or brown color will develop.

• Reaction Progression: After the addition is complete, stir the reaction mixture at 0°C for an additional hour. Then, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the veratrole starting material is consumed.

• Quenching: Cool the reaction flask back to 0°C in an ice bath. In a separate large beaker, prepare a mixture of crushed ice (approx. 200 g) and 3M HCl (100 mL). Slowly and carefully pour the reaction mixture onto the ice-HCl mixture with vigorous stirring. Caution: This process is highly exothermic and will release HCl gas.

• Extraction and Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of dichloromethane. Combine all organic layers.

• Washing: Wash the combined organic phase sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution (until effervescence ceases), and finally with 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, typically an oil or low-melting solid, can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford Ethyl 3,4-dimethoxyphenylglyoxylate as a solid.

Characterization and Data

The identity and purity of the synthesized Ethyl 3,4-dimethoxyphenylglyoxylate (MW: 238.24 g/mol ) can be confirmed through standard analytical techniques.[10]

4.1. Physical Properties

• Appearance: Off-white to pale yellow solid.

• Melting Point: 184 °C.[10]

• Boiling Point: 168-170 °C at 0.5 Torr.[10]

4.2. Spectroscopic Data

The following table summarizes the expected spectroscopic data for product verification.

Technique	Expected Data
¹H NMR	δ (ppm): ~7.6-7.5 (m, 2H, Ar-H), ~6.9 (d, 1H, Ar-H), ~4.4 (q, 2H, -OCH₂CH₃), ~3.9 (s, 6H, 2 x -OCH₃), ~1.4 (t, 3H, -OCH₂CH₃).
¹³C NMR	δ (ppm): ~185 (C=O, ketone), ~163 (C=O, ester), ~155, ~149, ~127, ~126, ~111, ~110 (Ar-C), ~63 (-OCH₂CH₃), ~56 (2 x -OCH₃), ~14 (-OCH₂CH₃).
IR (KBr)	ν (cm⁻¹): ~1730 (C=O, ester stretch), ~1670 (C=O, ketone stretch), ~1600, ~1520 (C=C, aromatic stretch), ~1270, ~1150 (C-O stretch).
Mass Spec (EI)	m/z (%): 238 (M⁺), 209, 193, 165.

Safety and Handling Precautions

• Aluminum Chloride (Anhydrous): Corrosive and reacts violently with water, releasing heat and HCl gas. Handle in a dry environment and wear appropriate PPE.

• Oxalyl Chloride & Ethyl Oxalyl Chloride: Highly corrosive, toxic, and moisture-sensitive. Reacts with water to form HCl and oxalic acid. All handling must be performed in a fume hood.

• Dichloromethane: A volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

• Quenching Procedure: The quenching of the reaction is highly exothermic and releases HCl gas. Perform this step slowly, with efficient cooling and in a well-ventilated fume hood.

Conclusion

The Friedel-Crafts acylation of veratrole with ethyl oxalyl chloride is an effective and reliable method for the synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate. The reaction proceeds with high regioselectivity and the absence of polyacylation, which are key advantages of this synthetic strategy. Careful control of reaction conditions, particularly temperature and the exclusion of moisture, is paramount for achieving high yields and purity. The resulting product is a versatile intermediate, primed for further elaboration in the synthesis of complex, biologically active molecules, making this protocol highly valuable for professionals in drug discovery and development.[11][12]

References

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Spectroscopic Elucidation of Ethyl 3,4-dimethoxyphenylglyoxylate: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for Ethyl 3,4-dimethoxyphenylglyoxylate, a compound of interest in synthetic chemistry and drug development. The structural complexity and functional group array of this molecule necessitate a multi-technique approach for unambiguous characterization. Here, we will delve into the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—to provide a comprehensive understanding of its molecular architecture. This document is intended for researchers and professionals who require a practical and theoretical understanding of how these techniques are applied for structural verification.

Molecular Structure and Spectroscopic Overview

Ethyl 3,4-dimethoxyphenylglyoxylate (C₁₂H₁₄O₅) is an aromatic α-keto ester.[1] Its structure comprises a 1,2,4-trisubstituted benzene ring, two methoxy groups, an ethyl ester, and a glyoxylate (α-keto ester) moiety. Each of these features will give rise to characteristic signals in the various spectra, allowing for a detailed structural assignment.

The following diagram illustrates the molecular structure of Ethyl 3,4-dimethoxyphenylglyoxylate with atom numbering for NMR assignment purposes.

Caption: Molecular structure of Ethyl 3,4-dimethoxyphenylglyoxylate.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of organic molecules. For Ethyl 3,4-dimethoxyphenylglyoxylate, both ¹H and ¹³C NMR provide critical information for structural confirmation.

Experimental Protocol for NMR Analysis

A standardized protocol ensures data reproducibility and quality.

• Sample Preparation: Dissolve approximately 10-15 mg of the purified compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃).[2] CDCl₃ is a common choice due to its excellent solubilizing properties for moderately polar organic compounds and its single, well-defined residual solvent peak.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard, which is set to 0.00 ppm.[2]

• ¹H NMR Acquisition: Acquire the proton NMR spectrum on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion.[3] Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an accumulation of 16-32 scans to achieve a good signal-to-noise ratio.[2]

• ¹³C NMR Acquisition: Obtain the carbon NMR spectrum on the same instrument. A proton-decoupled experiment is standard to produce singlets for all unique carbon atoms. A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

¹H NMR Spectral Data (Predicted)

The ¹H NMR spectrum is anticipated to show distinct signals for the aromatic protons, the methoxy groups, and the ethyl ester moiety. The chemical shifts are influenced by the electronic environment of the protons.

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Coupling Constant (J) (Hz)	Assignment
~7.6 - 7.7	d	1H	~2.0	H-2
~7.4 - 7.5	dd	1H	~8.5, 2.0	H-6
~6.9 - 7.0	d	1H	~8.5	H-5
~4.4 - 4.5	q	2H	~7.1	-OCH₂CH₃
~3.95	s	3H	-	4-OCH₃
~3.93	s	3H	-	3-OCH₃
~1.4 - 1.5	t	3H	~7.1	-OCH₂CH₃

Interpretation of the ¹H NMR Spectrum:

• Aromatic Region (δ 6.9-7.7): The three aromatic protons appear in a characteristic pattern for a 1,2,4-trisubstituted benzene ring.

  • H-5 is upfield due to the electron-donating effect of the two adjacent methoxy groups. It appears as a doublet, coupled to H-6.

  • H-6 is downfield and shows coupling to both H-5 (ortho-coupling, J ≈ 8.5 Hz) and H-2 (meta-coupling, J ≈ 2.0 Hz), resulting in a doublet of doublets.

  • H-2 is the most deshielded aromatic proton due to its proximity to the electron-withdrawing glyoxylate group and appears as a doublet from meta-coupling to H-6.

• Ethyl Ester Group (δ 4.4-4.5 and 1.4-1.5): The methylene protons (-OCH₂-) are deshielded by the adjacent oxygen atom and appear as a quartet due to coupling with the three methyl protons.[4] The methyl protons (-CH₃) are further upfield and appear as a triplet, coupled to the two methylene protons.[4]

• Methoxy Groups (δ ~3.9): The two methoxy groups are expected to have slightly different chemical shifts due to their different positions on the aromatic ring, but they may overlap or appear as two distinct singlets.

¹³C NMR Spectral Data (Predicted)

The proton-decoupled ¹³C NMR spectrum will show 12 distinct signals, corresponding to each unique carbon atom in the molecule.

Chemical Shift (δ) (ppm)	Assignment
~185 - 190	Ar-C=O
~163 - 165	O-C=O (Ester)
~154 - 156	C-4
~149 - 151	C-3
~127 - 129	C-1
~125 - 127	C-6
~111 - 113	C-5
~110 - 112	C-2
~62 - 64	-OCH₂CH₃
~56.5	4-OCH₃
~56.0	3-OCH₃
~14.0	-OCH₂CH₃

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbons (δ > 160): The two carbonyl carbons are the most downfield signals. The ketone carbonyl (Ar-C=O) is typically more deshielded than the ester carbonyl (O-C=O).

• Aromatic Carbons (δ 110-156): The six aromatic carbons will have distinct chemical shifts. The carbons attached to the oxygen atoms (C-3 and C-4) will be the most downfield in this region. The chemical shifts of the protonated carbons (C-2, C-5, C-6) and the carbon attached to the glyoxylate group (C-1) are predicted based on substituent effects.[5]

• Aliphatic Carbons (δ < 70): The methylene carbon of the ethyl group (-OCH₂-) is found around 62-64 ppm. The two methoxy carbons (-OCH₃) will appear around 56 ppm. The methyl carbon of the ethyl group (-OCH₂CH₃) will be the most upfield signal, appearing around 14 ppm.[6]

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a solid sample, the KBr pellet method is common. A small amount of the sample is ground with dry potassium bromide (KBr) powder and pressed into a transparent disk.[2] Alternatively, for an oily sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer, typically scanning from 4000 to 400 cm⁻¹.[2] A background spectrum of the KBr pellet or salt plates is taken first and automatically subtracted from the sample spectrum.

IR Spectral Data (Predicted)

The IR spectrum of Ethyl 3,4-dimethoxyphenylglyoxylate will be dominated by strong absorptions from the carbonyl groups and various C-O and C-H bonds.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3000 - 2850	Medium	C-H stretching (aromatic and aliphatic)
~1730 - 1750	Strong	C=O stretching (ester carbonyl)
~1680 - 1700	Strong	C=O stretching (α-keto carbonyl)
~1600, ~1515	Medium	C=C stretching (aromatic ring)
~1270, ~1140	Strong	C-O stretching (aryl ethers and ester)

Interpretation of the IR Spectrum:

• C=O Stretching: The most prominent features in the IR spectrum will be the two strong carbonyl absorption bands. The ester carbonyl will appear at a higher frequency (~1730-1750 cm⁻¹) than the α-keto carbonyl, which is conjugated with the aromatic ring (~1680-1700 cm⁻¹). This conjugation lowers the vibrational frequency.

• C-H Stretching: The region between 3000 and 2850 cm⁻¹ will show absorptions corresponding to the stretching vibrations of the aromatic and aliphatic C-H bonds.

• Aromatic C=C Stretching: The absorptions around 1600 and 1515 cm⁻¹ are characteristic of the carbon-carbon double bond stretching within the benzene ring.

• C-O Stretching: Strong bands in the fingerprint region, particularly around 1270 and 1140 cm⁻¹, are indicative of the C-O stretching vibrations of the aryl ether and ester functionalities.[7]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds. For less volatile or thermally sensitive compounds, a softer ionization technique like Electrospray Ionization (ESI) is preferred.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: A detector records the abundance of each ion, generating the mass spectrum.

Mass Spectral Data (Predicted)

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (238.24 g/mol ), along with several fragment ions resulting from the cleavage of weaker bonds.[1]

m/z	Proposed Fragment
238	[M]⁺ (Molecular Ion)
209	[M - C₂H₅]⁺
193	[M - OC₂H₅]⁺
165	[3,4-(CH₃O)₂C₆H₃CO]⁺ (Base Peak)
137	[165 - CO]⁺

Interpretation of the Mass Spectrum and Fragmentation Pathway:

The fragmentation of Ethyl 3,4-dimethoxyphenylglyoxylate is expected to be driven by the cleavage of the bonds adjacent to the carbonyl groups and the ester functionality.

Caption: Predicted major fragmentation pathway for Ethyl 3,4-dimethoxyphenylglyoxylate under electron ionization.

• Molecular Ion (m/z 238): The presence of a peak at m/z 238 would confirm the molecular weight of the compound.

• Loss of Ethoxy Radical (m/z 193): Cleavage of the C-O bond of the ester can lead to the loss of an ethoxy radical (•OC₂H₅), resulting in a fragment at m/z 193.

• Formation of the Acylium Ion (m/z 165): The most likely fragmentation pathway involves the cleavage of the bond between the two carbonyl carbons to form the highly stable 3,4-dimethoxybenzoyl cation. This is often the base peak in the spectrum.

• Decarbonylation (m/z 137): The acylium ion at m/z 165 can further lose a molecule of carbon monoxide (CO) to form a fragment at m/z 137.[8]

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and comprehensive characterization of Ethyl 3,4-dimethoxyphenylglyoxylate. Each technique offers complementary information that, when synthesized, allows for the unambiguous confirmation of the molecular structure. The predicted data and interpretations presented in this guide serve as a benchmark for researchers working with this compound and as an illustrative example of modern spectroscopic workflows in chemical analysis.

References

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• MDPI. (n.d.).
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An In-depth Technical Guide to Ethyl 3,4-Dimethoxyphenylglyoxylate: Structure, Isomerism, and Synthetic Considerations

This guide provides a comprehensive technical overview of ethyl 3,4-dimethoxyphenylglyoxylate, a valuable intermediate in synthetic organic chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the molecule's structural features, explores its isomeric landscape, outlines a robust synthetic protocol, and discusses its potential applications. The content is structured to provide not just data, but also the scientific rationale behind the presented information, ensuring a deep and practical understanding of the compound.

Core Compound Profile: Ethyl 3,4-Dimethoxyphenylglyoxylate

Ethyl 3,4-dimethoxyphenylglyoxylate, also known by its IUPAC name ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate, is an organic compound characterized by a central α-ketoester functionality attached to a 3,4-dimethoxy-substituted benzene ring.[1][2] This unique arrangement of functional groups—an aromatic ether, a ketone, and an ester—makes it a versatile building block for the synthesis of more complex molecular architectures, particularly within the pharmaceutical and fine chemical industries.

The fundamental identification and physicochemical properties of the compound are summarized below.

Structural Formula and Key Identifiers

The molecular structure consists of a glyoxylate ethyl ester where the α-carbon is bonded to a veratryl group (3,4-dimethoxyphenyl).

Caption: Structural Formula of Ethyl 3,4-dimethoxyphenylglyoxylate.

Table 1: Physicochemical Properties and Identifiers

Property	Value	Source
CAS Number	40233-98-5	[1][2]
Molecular Formula	C12H14O5	[1][2]
Molecular Weight	238.24 g/mol	[1]
Melting Point	184 °C	[1]
Boiling Point	168-170 °C at 0.5 Torr	[1]

| Synonyms | Ethyl 3,4-dimethoxy-α-oxobenzeneacetate, 3,4-Dimethoxyphenylglyoxylic acid ethyl ester |[1][2] |

Isomerism: A Landscape of Structural Diversity

Isomers are compounds that share the same molecular formula but differ in the arrangement of their atoms.[3] For a molecule with the formula C12H14O5, the potential for isomerism is vast. Understanding these isomers is critical in drug development, as different arrangements can lead to vastly different biological activities and physicochemical properties.

Constitutional Isomerism

Constitutional isomers (or structural isomers) have different connectivity between atoms.[4][5][6] For ethyl 3,4-dimethoxyphenylglyoxylate, this can manifest in several ways, including positional changes of the substituents on the aromatic ring or a complete rearrangement of the core functional groups.

Types of Constitutional Isomers for C12H14O5:

• Positional Isomers: These isomers differ in the location of the methoxy groups on the benzene ring. While the 3,4-substitution pattern is common due to its prevalence in natural products and synthetic precursors, other patterns like 2,3-, 2,4-, 2,5-, 2,6-, and 3,5-dimethoxy are chemically plausible. Each positional isomer would exhibit unique spectroscopic signatures and potentially different reactivity.

• Functional Group Isomers: These isomers have entirely different functional groups. The atoms of C12H14O5 can be rearranged to form structures that are not α-ketoesters. An example is a cinnamic acid derivative, which maintains the aromatic ring but rearranges the side chain.

Caption: Constitutional Isomers of C12H14O5.

An example of a functional group isomer is 2,3,5-Trimethoxy-cinnamic acid, which shares the C12H14O5 molecular formula but has a carboxylic acid and a double bond instead of a keto-ester.[7]

Stereoisomerism

Stereoisomers have the same connectivity but differ in the spatial arrangement of atoms. This category includes enantiomers and diastereomers.

Ethyl 3,4-dimethoxyphenylglyoxylate itself is achiral . It does not possess any stereocenters (chiral carbons) and lacks any elements of planar or axial chirality. Furthermore, it does not have any double bonds that could give rise to geometric (E/Z) isomerism. Therefore, the parent compound does not have stereoisomers.

Expert Insight: The absence of stereoisomerism simplifies synthesis and purification, as it precludes the need for chiral resolutions or stereoselective reactions to isolate a single stereoisomer. However, it is crucial for researchers to recognize that the reduction of the α-keto group to a hydroxyl group would create a chiral center, leading to a racemic mixture of (R)- and (S)-ethyl 2-hydroxy-2-(3,4-dimethoxyphenyl)acetate, which would then require separation if a single enantiomer is desired for pharmacological studies.

Synthesis and Mechanistic Rationale

The synthesis of ethyl 3,4-dimethoxyphenylglyoxylate can be approached through several routes. A common and reliable method involves the Friedel-Crafts acylation of 1,2-dimethoxybenzene (veratrole) with ethyl oxalyl chloride. This method is efficient and builds the carbon skeleton in a single, high-yielding step.

Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a laboratory-scale synthesis. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Step 1: Reaction Setup

• To a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) and a dry, non-polar solvent such as dichloromethane (DCM).

• Cool the suspension to 0 °C in an ice bath.

  • Causality: The reaction is highly exothermic. Low temperature is essential to control the reaction rate, prevent side reactions (like multiple acylations), and minimize degradation of the starting materials and product. Anhydrous conditions are critical as Lewis acids like AlCl₃ react violently with water.

Step 2: Formation of the Acylium Ion

• Slowly add ethyl oxalyl chloride (1.0 equivalent) dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C.

  • Mechanism: The Lewis acid (AlCl₃) coordinates to the chlorine atom of the acid chloride, polarizing the C-Cl bond and facilitating its departure to form a highly electrophilic acylium ion complex. This is the key electrophile for the aromatic substitution.

Step 3: Electrophilic Aromatic Substitution

• Add a solution of 1,2-dimethoxybenzene (1.0 equivalent) in dry DCM dropwise to the reaction mixture over 1 hour.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 2 hours, then let it warm to room temperature and stir for 4-6 hours.

  • Mechanism: The electron-rich veratrole ring acts as a nucleophile, attacking the acylium ion. The two methoxy groups are ortho-, para-directing and strongly activating. The substitution occurs predominantly at the para position (position 4) relative to one methoxy group due to reduced steric hindrance compared to the ortho positions.

Step 4: Quenching and Work-up

• Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

  • Causality: This step serves two purposes: the ice hydrolyzes the aluminum complexes in a controlled manner, while the acid protonates the aluminum hydroxides formed, making them soluble in the aqueous layer and facilitating separation.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with DCM.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Purpose: The bicarbonate wash neutralizes any remaining acid, and the brine wash helps to remove water from the organic phase.

Step 5: Purification

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure ethyl 3,4-dimethoxyphenylglyoxylate as a solid.

Caption: Synthetic Workflow for Ethyl 3,4-dimethoxyphenylglyoxylate.

Applications in Research and Drug Development

The structural motifs present in ethyl 3,4-dimethoxyphenylglyoxylate are of significant interest in medicinal chemistry. The 3,4-dimethoxyphenyl (veratryl) group is a common feature in many natural products and pharmacologically active molecules. The α-ketoester functionality is a powerful synthetic handle that can be transformed into a wide array of other functional groups.

Potential roles include:

• Intermediate for Heterocycle Synthesis: The 1,2-dicarbonyl system is a classic precursor for the synthesis of various nitrogen- and sulfur-containing heterocycles, such as quinoxalines, imidazoles, and thiazoles, which are core scaffolds in many drug candidates.

• Precursor for α-Hydroxy and α-Amino Acids: The ketone can be stereoselectively reduced to an alcohol or converted to an amine via reductive amination. This provides access to chiral α-hydroxy and α-amino esters, which are valuable building blocks for peptides, antivirals, and other complex therapeutics.

• Scaffold for Bioactive Compounds: Some related compounds, such as ethyl 3,4-dihydroxybenzoate (EDHB), have been investigated for their biological activities. EDHB has been shown to act as an efflux pump inhibitor, potentiating the activity of antibiotics against drug-resistant bacteria.[8][9] It has also been studied as a preconditioning agent to protect cells from hypoxia-mediated oxidative damage.[10] While not the same molecule, the structural similarity suggests that derivatives of ethyl 3,4-dimethoxyphenylglyoxylate could be explored for similar or novel biological activities.

Conclusion

Ethyl 3,4-dimethoxyphenylglyoxylate is a well-defined chemical entity with significant potential as a synthetic intermediate. Its structure is achiral, simplifying its synthesis, which can be reliably achieved via Friedel-Crafts acylation. A thorough understanding of its constitutional isomers is essential for any research program to avoid ambiguity and to potentially uncover novel structure-activity relationships. The reactivity of its dual carbonyl system provides a gateway to a rich variety of molecular structures, making it a compound of continuing interest for scientists in both academic and industrial research settings.

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• Transformation Tutoring. (2022). How To Identify Constitutional Isomers (Organic Chemistry Made EASY). [Video]. YouTube. Retrieved from [Link]

• Nimker, C., Kaur, G., Revo, A., Chaudhary, P., & Bansal, A. (2015). Ethyl 3,4-dihydroxy benzoate, a unique preconditioning agent for alleviating hypoxia-mediated oxidative damage in L6 myoblasts cells. Journal of Physiology and Biochemistry, 71(4), 727–737. Retrieved from [Link]

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• PubMed. (2022). Phenolic Compound Ethyl 3,4-Dihydroxybenzoate Retards Drug Efflux and Potentiates Antibiotic Activity. Retrieved from [Link]

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Solubility of Ethyl 3,4-dimethoxyphenylglyoxylate in common organic solvents.

An In-depth Technical Guide to the Solubility of Ethyl 3,4-dimethoxyphenylglyoxylate in Common Organic Solvents

Introduction: Understanding the Importance of Solvent Interactions

Ethyl 3,4-dimethoxyphenylglyoxylate is a valuable intermediate in organic synthesis, notable for its substituted phenyl ring which is a common motif in pharmaceutical compounds and other fine chemicals. The successful execution of reactions, purification schemes (such as recrystallization), and formulation development involving this compound is critically dependent on a thorough understanding of its solubility characteristics. This guide provides a comprehensive overview of the theoretical principles governing the solubility of Ethyl 3,4-dimethoxyphenylglyoxylate, predictive analysis of its behavior in various common organic solvents, and a detailed protocol for its experimental determination.

This document is structured to provide not just data, but a framework for rational solvent selection, empowering researchers, chemists, and formulation scientists to make informed decisions in their work.

Physicochemical Profile of Ethyl 3,4-dimethoxyphenylglyoxylate

A foundational understanding of a molecule's physical and chemical properties is essential to predicting its solubility.

• Molecular Structure:

  Caption: The chemical structure of Ethyl 3,4-dimethoxyphenylglyoxylate.

• Key Physicochemical Properties:

  • Molecular Formula: C₁₂H₁₄O₅[1]

  • Molecular Weight: 238.24 g/mol [1]

  • Melting Point: 184 °C[1]

  • Functional Groups: The molecule possesses several key functional groups that dictate its polarity and potential for intermolecular interactions:

    • An ethyl ester group (-COOCH₂CH₃)

    • An α-keto group (-C=O)

    • Two methoxy groups (-OCH₃) on a benzene ring. These groups, particularly the oxygen-containing ester and keto functions, introduce significant polarity to the molecule.

Theoretical Principles of Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like".[2][3] This means that substances with similar intermolecular forces are more likely to be soluble in one another.[4] The dissolution process involves overcoming the solute-solute interactions (crystal lattice energy) and the solvent-solvent interactions to form new, energetically favorable solute-solvent interactions.[4]

• Polarity: The polarity of a molecule is determined by the presence of polar bonds and its overall molecular geometry. Ethyl 3,4-dimethoxyphenylglyoxylate is a polar molecule due to the presence of multiple electronegative oxygen atoms in its ester, ketone, and methoxy groups.

• Intermolecular Forces: The primary intermolecular forces at play for this compound are:

  • Dipole-Dipole Interactions: Arising from the polar C=O and C-O bonds.

  • London Dispersion Forces: Present in the aromatic ring and alkyl chains. It is important to note that the molecule lacks strong hydrogen bond donors (like -OH or -NH), but the oxygen atoms in the ester, keto, and methoxy groups can act as hydrogen bond acceptors.

Predicted Solubility Profile and Rationale

While specific quantitative solubility data for Ethyl 3,4-dimethoxyphenylglyoxylate is not readily published, we can make strong predictions based on its structure and the principles of solubility.

Table 1: Predicted Solubility of Ethyl 3,4-dimethoxyphenylglyoxylate in Common Organic Solvents

Solvent Class	Example Solvents	Polarity	Predicted Solubility	Rationale for Prediction
Non-Polar	Hexane, Toluene	Low	Low to Insoluble	The strong polar nature of the solute's keto and ester groups leads to poor interaction with non-polar solvents. The solute-solute forces are much stronger than potential solute-solvent interactions.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane (DCM)	Medium to High	Moderate to High	These solvents have strong dipole moments that can effectively interact with the polar functional groups of the solute. Ethyl acetate, being an ester itself, is likely a very good solvent based on the "like dissolves like" principle for functional groups.[5]
Polar Protic	Ethanol, Methanol	High	Moderate to High	These solvents are highly polar and can act as hydrogen bond donors to the oxygen atoms of the solute. This provides a strong mechanism for solvation. Solubility is expected to be high.
Highly Polar Protic	Water	Very High	Insoluble	Despite being polar, the molecule has a significant non-polar hydrocarbon component (benzene ring, ethyl group). This hydrophobic character will likely dominate, preventing significant solubility in water.

Experimental Protocol for Solubility Determination

To obtain quantitative data, an experimental approach is necessary. The equilibrium shake-flask method is a reliable and widely used technique.[6][7]

Objective: To determine the solubility of Ethyl 3,4-dimethoxyphenylglyoxylate in a selected solvent at a specific temperature (e.g., 25 °C).

Materials:

• Ethyl 3,4-dimethoxyphenylglyoxylate (solid)

• Selected organic solvent (e.g., Ethyl Acetate)

• Analytical balance

• Scintillation vials or sealed flasks

• Orbital shaker or magnetic stirrer with temperature control

• Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of Saturated Solution: Add an excess amount of solid Ethyl 3,4-dimethoxyphenylglyoxylate to a vial containing a known volume of the solvent (e.g., 5 mL). The presence of undissolved solid is crucial to ensure equilibrium is reached with a saturated solution.

• Equilibration: Seal the vial and place it on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Shake the mixture for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: Allow the vial to stand undisturbed at the same temperature for at least 2 hours to let the excess solid settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant (the clear liquid layer) using a pipette. Immediately filter the solution through a syringe filter to remove any undissolved microcrystals.

• Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument. A 100-fold or 1000-fold dilution is common.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis method to determine the concentration of the solute.

• Calculation: Calculate the solubility using the following formula: Solubility (g/L) = Concentration of diluted sample (g/L) × Dilution Factor

The following diagram illustrates this experimental workflow.

Caption: Experimental workflow for determining solubility via the shake-flask method.

Practical Applications: A Guide to Solvent Selection

The choice of solvent is critical for different laboratory and industrial applications.

Solvent for Chemical Reactions

For a chemical reaction, the solvent must dissolve the reactants to allow them to interact effectively. Based on the predicted profile, polar aprotic solvents like Dichloromethane (DCM) or Ethyl Acetate would be excellent choices, as they are likely to provide good solubility and are relatively inert under many reaction conditions.

Solvent for Recrystallization

Recrystallization is a powerful purification technique that relies on differential solubility. An ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[8][9]

How to select a recrystallization solvent:

• Test Solubility: Place a small amount of the solid in a test tube and add a few drops of the solvent. If it dissolves immediately at room temperature, the solvent is too good and will not allow for good recovery.[10]

• Heat: If it does not dissolve at room temperature, gently heat the mixture. A good solvent will dissolve the solid completely at or near its boiling point.

• Cool: Allow the hot, saturated solution to cool slowly. A successful recrystallization will result in the formation of pure crystals.

Given the high melting point (184 °C), solvents like ethanol or a mixed solvent system like ethanol/water or ethyl acetate/hexane are promising candidates. The addition of a non-polar "anti-solvent" (like hexane) to a solution in a polar solvent (like ethyl acetate) can effectively induce crystallization.[5]

The diagram below outlines a logical approach to selecting a solvent for a given application.

Caption: Decision workflow for application-specific solvent selection.

Conclusion

While quantitative solubility data for Ethyl 3,4-dimethoxyphenylglyoxylate requires experimental determination, a robust predictive framework can be established based on its physicochemical properties. The molecule's polarity, driven by its ester and keto functionalities, suggests high solubility in polar aprotic and polar protic solvents such as ethyl acetate, acetone, and ethanol, and poor solubility in non-polar solvents like hexane or highly polar solvents like water. For practical applications, this predictive understanding, combined with the detailed experimental protocol provided, allows researchers to rationally select appropriate solvent systems for synthesis, purification, and formulation, thereby optimizing their scientific outcomes.

References

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Retrieved from a course material PDF provided by the University of Toronto, Department of Chemistry.

• Khan Academy. (n.d.). Solubility of organic compounds. Retrieved from [Link]

• SALTISE, Vanier College. (2021, March 22). Organic Chemistry: Introduction to Solubility. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3,4-dimethoxyphenylacetate. Retrieved from [Link]

• Faculty of Science, Tanta University. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.

• PubChem. (n.d.). Ethyl 2-(4-methoxyphenyl)-2-oxoacetate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]

• Journal of Chemical Education. (1974). Solvent selection for recrystallization: An undergraduate organic experiment. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.

• MarkHerb. (n.d.). Safety Data Sheet: Ethyl p-Methoxycinnamate. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

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Mastering the Bench: A Technical Guide to the Safe Handling, Storage, and Disposal of Ethyl 3,4-dimethoxyphenylglyoxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Compound Profile and Inferred Hazard Analysis

Ethyl 3,4-dimethoxyphenylglyoxylate is an organic ester containing a 3,4-dimethoxyphenyl group and an alpha-keto ester functional moiety. Due to a lack of specific toxicological data, a conservative approach to handling is essential. Analysis of structurally related compounds, such as (3,4-Dimethoxyphenyl)acetic acid and Ethyl 3,4-dimethoxyphenylacetate, provides a basis for inferring its potential hazards.

Structural Analogs and Their Known Hazards:

Compound	CAS No.	Key Hazards
(3,4-Dimethoxyphenyl)acetic acid	93-40-3	Skin Irritation (Category 2), Serious Eye Irritation (Category 2), May cause respiratory irritation.[1][2][3]
Ethyl 3,4-dimethoxyphenylacetate	18066-68-7	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).[4]
Veratraldehyde (3,4-dimethoxybenzaldehyde)	120-14-9	Harmful if swallowed (Acute Toxicity, Oral, Category 4), Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[5][6]

Based on these analogs, it is prudent to handle Ethyl 3,4-dimethoxyphenylglyoxylate as a compound that is potentially harmful if swallowed and may cause skin, eye, and respiratory irritation.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₂H₁₄O₅	[1]
Molecular Weight	238.24 g/mol	[1]
Boiling Point	168-170 °C @ 0.5 Torr	[1]
Melting Point	184 °C	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate exposure risks. The following PPE is mandatory when handling Ethyl 3,4-dimethoxyphenylglyoxylate.

• Eye Protection: Chemical safety goggles are required at all times. If there is a splash risk, a face shield should be worn in addition to goggles.[1]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use. Dispose of contaminated gloves properly and wash hands thoroughly after removal.[1][6]

• Body Protection: A standard laboratory coat is required. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron is recommended.

• Respiratory Protection: All handling of the solid compound or solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.[1]

Caption: Decision workflow for spill response.

Step-by-Step Spill Cleanup Protocol (Minor Spill):

• Alert: Immediately notify others in the vicinity.

• PPE: Don the appropriate PPE as described in Section 2.

• Contain: For liquid spills, create a dike around the spill with absorbent material.

• Absorb: Gently cover the spill with an inert absorbent material like vermiculite, sand, or a commercial spill kit absorbent.

• Collect: Once fully absorbed, carefully sweep or scoop the material into a labeled, sealable container for hazardous waste.

• Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Report: Inform your supervisor of the incident.

Exposure Response

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention. [1]* Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. [1]Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. [1]Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of water or milk to drink. [1]Seek immediate medical attention.

Waste Disposal

All waste containing Ethyl 3,4-dimethoxyphenylglyoxylate, including contaminated absorbents, PPE, and empty containers, must be disposed of as hazardous chemical waste.

Protocol for Waste Disposal:

• Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible container.

• Labeling: The label should include "Hazardous Waste," the full chemical name "Ethyl 3,4-dimethoxyphenylglyoxylate," and the associated hazards (e.g., "Irritant").

• Storage: Store the waste container in a designated satellite accumulation area, segregated from incompatible materials.

• Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not dispose of this chemical down the drain or in regular trash.

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Conclusion

While Ethyl 3,4-dimethoxyphenylglyoxylate lacks a complete, formally documented hazard profile, a responsible and safe approach can be formulated by examining its chemical structure and the known properties of its analogs. By adhering to the principles of good laboratory practice, utilizing appropriate personal protective equipment, and following the detailed procedures outlined in this guide, researchers can handle this compound with confidence and minimize risks to themselves and their colleagues.

References

• Material Safety Data Sheet - (3,4-Dimethoxyphenyl)acetic acid, 99%. Cole-Parmer. [Link]

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• 6. sigmaaldrich.com [sigmaaldrich.com]

The Alpha-Keto Ester Group in Ethyl 3,4-dimethoxyphenylglyoxylate: A Hub of Synthetic Versatility

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Synthetic Intermediate

Ethyl 3,4-dimethoxyphenylglyoxylate is a molecule of significant interest in organic synthesis, primarily due to the versatile reactivity of its α-keto ester functional group. This bifunctional moiety, where a ketone and an ester are positioned vicinally, serves as a powerful electrophilic hub, susceptible to a wide array of chemical transformations. The presence of the electron-donating 3,4-dimethoxyphenyl ring further modulates this reactivity, influencing reaction rates and, in some cases, stereochemical outcomes. This guide provides a comprehensive exploration of the chemical behavior of this α-keto ester, offering insights into its synthesis and its participation in key reaction classes including reduction, oxidation, and nucleophilic additions. The methodologies presented are grounded in established chemical principles and supported by authoritative literature, aiming to equip researchers with the knowledge to effectively utilize this valuable synthetic building block.

Synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate

The efficient construction of the α-keto ester functionality is a critical first step for its subsequent elaboration. A common and effective method for the synthesis of aryl α-keto esters like Ethyl 3,4-dimethoxyphenylglyoxylate is the Friedel-Crafts acylation of an activated aromatic ring with an appropriate acylating agent.

Synthetic Pathway Overview

Protocols & Analytical Methods

Detailed experimental protocol for the synthesis of heterocyclic compounds from Ethyl 3,4-dimethoxyphenylglyoxylate.

Application Note & Protocol Guide

Topic: Versatile Synthesis of Bio-relevant Heterocyclic Scaffolds from Ethyl 3,4-dimethoxyphenylglyoxylate

Abstract

This document provides a detailed guide for the synthesis of diverse, pharmacologically relevant heterocyclic compounds utilizing Ethyl 3,4-dimethoxyphenylglyoxylate as a versatile starting material. The inherent reactivity of the α-ketoester functionality allows for its strategic reaction with various binucleophiles to construct valuable molecular frameworks, including quinoxalines, hydantoins, and 1,5-benzodiazepines. Furthermore, a multi-step pathway to access the tetrahydroisoquinoline core is detailed, showcasing the broader synthetic utility of the precursor beyond direct condensation. This guide is intended for researchers in medicinal chemistry, organic synthesis, and drug development, offering robust, step-by-step protocols grounded in established chemical principles and supported by authoritative references.

Introduction: The Strategic Value of Ethyl 3,4-dimethoxyphenylglyoxylate

Ethyl 3,4-dimethoxyphenylglyoxylate is a highly valuable and versatile building block in modern organic synthesis. Its structure combines two key features:

• The 3,4-Dimethoxyphenyl (Veratryl) Moiety: This electron-rich aromatic system is a common feature in a vast number of natural products and pharmaceutical agents, including the vasodilator Papaverine. Its presence can impart favorable pharmacokinetic properties and provides a handle for further functionalization.

• The α-Ketoester Functionality: This 1,2-dicarbonyl system contains two adjacent electrophilic centers—a ketone and an ester carbonyl. This arrangement makes it an ideal substrate for cyclocondensation reactions with a wide range of nucleophilic partners, enabling the efficient construction of complex heterocyclic systems.[1]

The strategic combination of these features allows for the streamlined synthesis of diverse molecular scaffolds that are of significant interest in drug discovery programs, targeting areas such as oncology, infectious diseases, and neuroscience.[2][3] This guide elucidates several core synthetic pathways originating from this single precursor.

Core Synthetic Strategy: The α-Ketoester as an Electrophilic Hub

The primary synthetic utility of Ethyl 3,4-dimethoxyphenylglyoxylate stems from its reaction with binucleophiles. By selecting a nucleophile with two reactive centers positioned appropriately (e.g., 1,2-, 1,3-, or 1,4-dinucleophiles), different heterocyclic rings can be selectively formed. The general principle involves a sequential condensation and cyclization, often acid-catalyzed, to build the new ring system. The workflow below illustrates how the choice of reaction partner dictates the resulting heterocyclic core.

Figure 1: Synthetic pathways from Ethyl 3,4-dimethoxyphenylglyoxylate.

Protocol I: Synthesis of Quinoxalines

Quinoxalines are a privileged class of nitrogen-containing heterocycles found in numerous compounds with antibacterial, anticancer, and antiviral activities.[2] Their synthesis via the condensation of an aryl 1,2-diamine with a 1,2-dicarbonyl compound is one of the most reliable and high-yielding methods in heterocyclic chemistry.[1][4]

Reaction Scheme: (Image of Ethyl 3,4-dimethoxyphenylglyoxylate reacting with o-phenylenediamine to form the corresponding quinoxaline)

Causality Behind Experimental Choices

• Solvent (Ethanol/Acetic Acid): Ethanol is a good solvent for both reactants. The addition of a catalytic amount of acetic acid is crucial; it protonates one of the carbonyl oxygens, increasing its electrophilicity and facilitating the initial nucleophilic attack by the diamine. It also catalyzes the subsequent dehydration steps.[5]

• Temperature (Reflux): The elevated temperature provides the necessary activation energy for the cyclization and dehydration steps, driving the reaction to completion in a reasonable timeframe.

Detailed Experimental Protocol

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Ethyl 3,4-dimethoxyphenylglyoxylate (1.0 eq, e.g., 2.38 g, 10 mmol).

• Dissolve the starting material in 40 mL of absolute ethanol.

• Add ortho-phenylenediamine (1.0 eq, 1.08 g, 10 mmol). A slight color change may be observed.

• Add 3-4 drops of glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux (approx. 78-80°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system.

• Upon completion, allow the mixture to cool to room temperature. The product often precipitates as a crystalline solid.

• If precipitation occurs, collect the solid by vacuum filtration. Wash the solid with cold ethanol (2 x 10 mL) and dry under vacuum.

• If no precipitate forms, reduce the solvent volume by approximately half using a rotary evaporator. The resulting solid can then be collected by filtration as described above.

• Purification: The crude product is often of high purity. If necessary, recrystallization from hot ethanol will yield the desired quinoxaline derivative as a crystalline solid.

Expected Results & Characterization

• Yield: Typically 85-95%.

• Appearance: Pale yellow to off-white crystalline solid.

• Characterization: The structure should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The disappearance of the aliphatic ester protons and the appearance of characteristic aromatic protons for the quinoxaline core are key indicators in the NMR spectrum.

Protocol II: Synthesis of Hydantoins (Bucherer-Bergs Reaction)

Hydantoins (imidazolidine-2,4-diones) are core structures in several anticonvulsant drugs, such as Phenytoin.[6][7] The Bucherer-Bergs reaction is a classic multicomponent reaction that synthesizes 5,5-disubstituted hydantoins from a ketone, potassium cyanide, and ammonium carbonate.[8][9]

Reaction Scheme: (Image of Ethyl 3,4-dimethoxyphenylglyoxylate reacting with KCN and (NH4)2CO3 to form the hydantoin, with the reaction occurring at the keto-carbonyl)

Causality and Critical Safety Considerations

• Mechanism: The reaction proceeds through the in-situ formation of an aminonitrile intermediate from the ketone, which is then cyclized by reacting with cyanate (derived from ammonium carbonate and cyanide) or carbon dioxide.[8]

• Reagents: This reaction uses potassium cyanide (KCN), which is extremely toxic . All steps must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) is mandatory. An aqueous solution of ferrous sulfate and sodium hydroxide should be prepared beforehand to quench any residual cyanide.

• Solvent (Aqueous Ethanol): This solvent system is essential for dissolving both the organic precursor and the inorganic salts (KCN, (NH4)2CO3).

Detailed Experimental Protocol

• [CRITICAL SAFETY STEP] This reaction must be performed in a certified chemical fume hood. Have a cyanide quench solution ready.

• In a 250 mL three-neck flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add potassium cyanide (1.5 eq, 0.98 g, 15 mmol) and ammonium carbonate (3.0 eq, 2.88 g, 30 mmol).

• Add a solvent mixture of 50 mL of ethanol and 50 mL of deionized water. Stir until the salts are mostly dissolved.

• Add Ethyl 3,4-dimethoxyphenylglyoxylate (1.0 eq, 2.38 g, 10 mmol) to the mixture.

• Heat the reaction vessel in a water bath to 60-65°C. Maintain this temperature with vigorous stirring for 6-8 hours. The mixture may become thick.

• After the reaction is complete (monitored by TLC), cool the flask in an ice bath to 0-5°C.

• Carefully and slowly acidify the reaction mixture to pH 6 by the dropwise addition of 2M HCl. This step should be done in the fume hood as it may release HCN gas.

• A precipitate will form. Continue stirring in the ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 20 mL) and then with a small amount of cold ethanol.

• Quenching: Treat the filtrate and all aqueous washes with the cyanide quench solution before disposal.

• Purification: The crude hydantoin can be purified by recrystallization from a mixture of ethanol and water.

Protocol III: Synthesis of 1,5-Benzodiazepines

1,5-Benzodiazepines are seven-membered heterocyclic compounds known for a wide range of biological activities.[3] They are typically synthesized by the condensation of o-phenylenediamines with ketones, β-dicarbonyls, or α,β-unsaturated carbonyl compounds.[10][11] The reaction with an α-ketoester proceeds via a double condensation mechanism.

Reaction Scheme: (Image of Ethyl 3,4-dimethoxyphenylglyoxylate reacting with o-phenylenediamine under conditions that favor benzodiazepine formation)

Causality Behind Experimental Choices

• Catalyst (Zeolite or Lewis Acid): Unlike the quinoxaline synthesis, this reaction often requires a more potent catalyst to drive the double condensation and cyclization. Solid acid catalysts like H-MCM-22 or other zeolites are effective and offer the advantage of easy removal by filtration.[3] Lewis acids like Yb(OTf)₃ can also be used.

• Solvent (Acetonitrile): A polar aprotic solvent like acetonitrile is often preferred as it effectively dissolves the reactants without participating in the reaction.

Detailed Experimental Protocol

• To a 100 mL round-bottom flask, add Ethyl 3,4-dimethoxyphenylglyoxylate (1.0 eq, 1.19 g, 5 mmol) and ortho-phenylenediamine (1.0 eq, 0.54 g, 5 mmol).

• Add 30 mL of acetonitrile.

• Add the catalyst, for example, H-MCM-22 zeolite (100 mg).

• Stir the reaction mixture at room temperature for 3-5 hours. The reaction is often complete within this timeframe at ambient temperature.[3] Monitor by TLC.

• Upon completion, remove the solid catalyst by filtration through a pad of Celite. Wash the Celite pad with a small amount of acetonitrile.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification: The residue can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 1,5-benzodiazepine derivative.

Protocol IV: Multi-step Synthesis of a Tetrahydroisoquinoline Scaffold

The tetrahydroisoquinoline (THIQ) core is a fundamental structure in many alkaloids and synthetic drugs.[12] Accessing this scaffold from Ethyl 3,4-dimethoxyphenylglyoxylate requires a multi-step approach, demonstrating how a simple precursor can be elaborated into a more complex target. The chosen pathway involves reduction of the ketone, conversion to a β-arylethylamine, and a subsequent Bischler-Napieralski cyclization.[13][14][15]

Figure 2: Multi-step workflow for Tetrahydroisoquinoline (THIQ) synthesis.

Protocol Steps (Overview)

This protocol is presented as an overview of the required transformations. Each step is a distinct reaction that requires optimization and characterization of the intermediate.

• Step 1: Selective Reduction. The ketone of the α-ketoester is selectively reduced to a hydroxyl group using a mild reducing agent like sodium borohydride (NaBH₄) in methanol at 0°C.

• Step 2: Conversion to Amine. The resulting β-hydroxy ester is converted to a β-amino ester. A robust method is reductive amination of the corresponding aldehyde (obtained by oxidation of the alcohol), or conversion of the alcohol to a leaving group (e.g., mesylate), followed by substitution with an amine source.

• Step 3: Amidation. The primary amine of the β-amino ester is acylated using an acid chloride or anhydride (e.g., acetyl chloride) to form the necessary N-acyl-β-arylethylamine precursor.

• Step 4: Bischler-Napieralski Cyclization. The amide precursor is treated with a dehydrating agent such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) under reflux conditions.[16] This effects an intramolecular electrophilic aromatic substitution to form a 3,4-dihydroisoquinoline.

• Step 5: Final Reduction. The resulting imine bond in the dihydroisoquinoline ring is reduced, typically with NaBH₄, to yield the final saturated tetrahydroisoquinoline product.

This sequence highlights how the initial functionalities of the precursor can be transformed to enable entirely different cyclization strategies, significantly expanding its synthetic potential.

Summary of Synthetic Protocols

The table below provides a comparative overview of the direct cyclocondensation protocols.

Target Heterocycle	Binucleophile/Key Reagents	Typical Solvent	Catalyst/Conditions	Typical Yield	Reference
Quinoxaline	o-Phenylenediamine	Ethanol	Catalytic Acetic Acid, Reflux	85-95%	[1][5]
Hydantoin	KCN, (NH₄)₂CO₃	Aqueous Ethanol	60-65°C	60-75%	[7][8]
1,5-Benzodiazepine	o-Phenylenediamine	Acetonitrile	H-MCM-22, Room Temp.	70-85%	[3][17]

Conclusion

Ethyl 3,4-dimethoxyphenylglyoxylate serves as an exemplary precursor for the synthesis of a diverse range of heterocyclic compounds. Through straightforward and scalable protocols, high-value molecular scaffolds such as quinoxalines, hydantoins, and benzodiazepines can be accessed efficiently. Furthermore, its structure allows for multi-step elaboration into more complex frameworks like tetrahydroisoquinolines. The protocols and strategies detailed in this guide provide a solid foundation for researchers to leverage this versatile building block in their synthetic and medicinal chemistry endeavors.

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• Naik, S., G, V., & G, S. (2018). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. Mini-Reviews in Organic Chemistry, 15. Retrieved from [Link]

• Němec, I., & Hradil, P. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024. Retrieved from [Link]

• Nagarapu, L., et al. (2014). A Facile and Efficient Synthesis of Quinoxalines from Phenacyl Bromides and Ortho Phenylenediamine Promoted by Zirconium Tungsta. Organic Chemistry: Current Research. Retrieved from [Link]

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• Singh, R. K., et al. (2012). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. Journal of Chemistry. Retrieved from [Link]

• Study.com. (n.d.). Synthesis of Hydantoin & Its Derivatives. Retrieved from [Link]

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• ResearchGate. (n.d.). Reaction mechanism of the synthesis of 1,5-benzodiazepines.... Retrieved from [Link]

• Sharma, V., et al. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances, 13(5), 3291-3316. Retrieved from [Link]

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• NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Bischler–Napieralski reaction. Retrieved from [Link]

• International Journal of Scientific & Technology Research. (n.d.). Synthesis Of Novel 1,2,3,4-Tetrahydro- Isoquinoline Derivatives. Retrieved from [Link]

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• MDPI. (n.d.). Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

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Application Notes and Protocols: Synthesis of Quinoxaline Derivatives from Ethyl 3,4-Dimethoxyphenylglyoxylate and Substituted Diamines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Quinoxaline Scaffolds

Quinoxaline derivatives represent a cornerstone in medicinal chemistry and materials science. These nitrogen-containing heterocyclic compounds are prevalent in a wide array of biologically active molecules, demonstrating antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1] Their synthesis is a critical step in the development of novel therapeutic agents. The reaction of α-keto esters, such as ethyl 3,4-dimethoxyphenylglyoxylate, with substituted 1,2-diamines offers a direct and versatile route to functionalized quinoxalinones, a prominent subclass of quinoxalines.

This guide provides a comprehensive overview of the synthesis, mechanism, and characterization of quinoxaline derivatives formed from the reaction of ethyl 3,4-dimethoxyphenylglyoxylate with substituted diamines. It is designed to equip researchers with both the theoretical understanding and practical protocols necessary for the successful synthesis and application of these valuable compounds.

Chemical Principles and Reaction Mechanism

The formation of the quinoxaline ring system from an α-keto ester and a 1,2-diamine is a classic condensation reaction.[2] The reaction proceeds through a nucleophilic attack of the diamine on the carbonyl carbons of the α-keto ester, followed by cyclization and dehydration.

The general mechanism can be outlined as follows:

• Nucleophilic Attack: One of the amino groups of the substituted diamine acts as a nucleophile, attacking the more electrophilic ketone carbonyl of the ethyl 3,4-dimethoxyphenylglyoxylate.

• Intermediate Formation: This initial attack forms a hemiaminal intermediate.

• Intramolecular Cyclization: The second amino group of the diamine then undergoes an intramolecular nucleophilic attack on the ester carbonyl carbon.

• Dehydration and Tautomerization: Subsequent elimination of water and ethanol leads to the formation of the stable, aromatic quinoxaline ring system. The final product exists in the more stable quinoxalin-2(1H)-one tautomeric form.

The reaction is often catalyzed by acids, which protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the diamine.[1]

Caption: General reaction mechanism for quinoxaline synthesis.

The Influence of Substituents

The electronic nature of the substituents on the aromatic diamine can influence the reaction rate and yield. Electron-donating groups on the diamine can increase the nucleophilicity of the amino groups, potentially accelerating the reaction. Conversely, strong electron-withdrawing groups may decrease the nucleophilicity, leading to slower reaction times and possibly requiring more forcing conditions or stronger catalysts to achieve good yields.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of 3-(3,4-dimethoxyphenyl)quinoxalin-2(1H)-one from ethyl 3,4-dimethoxyphenylglyoxylate and o-phenylenediamine. This protocol can be adapted for other substituted diamines with minor modifications to the reaction conditions.

Synthesis of 3-(3,4-dimethoxyphenyl)quinoxalin-2(1H)-one

Materials:

• Ethyl 3,4-dimethoxyphenylglyoxylate

• o-Phenylenediamine

• Ethanol (absolute)

• Glacial Acetic Acid (catalytic amount)

• Ethyl acetate

• Hexane

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Apparatus for column chromatography

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve ethyl 3,4-dimethoxyphenylglyoxylate (1.0 eq) in absolute ethanol (20 mL).

• Addition of Reagents: To the stirred solution, add o-phenylenediamine (1.0 eq). Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent).

• Work-up: After completion of the reaction (as indicated by the disappearance of the starting materials on TLC), allow the mixture to cool to room temperature.

• Isolation of Crude Product: Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be triturated with cold diethyl ether or a hexane/ethyl acetate mixture to remove soluble impurities.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Caption: Experimental workflow for quinoxaline synthesis.

Data Presentation: Expected Results

The following table summarizes the expected data for the synthesis of 3-(3,4-dimethoxyphenyl)quinoxalin-2(1H)-one.

Parameter	Expected Value
Yield	85-95%
Appearance	Yellow to off-white solid
¹H NMR (400 MHz, CDCl₃) δ (ppm)	10.5-11.5 (s, 1H, NH), 7.0-8.0 (m, 7H, Ar-H), 3.95 (s, 3H, OCH₃), 3.92 (s, 3H, OCH₃)
¹³C NMR (100 MHz, CDCl₃) δ (ppm)	160.2, 155.1, 150.5, 149.3, 133.0, 131.5, 130.0, 129.5, 125.0, 120.8, 116.0, 111.5, 110.0, 56.2, 56.0
IR (KBr, cm⁻¹)	3400-3200 (N-H stretch), 1680-1660 (C=O stretch), 1600-1450 (C=C and C=N stretch)
Mass Spec (m/z)	Expected [M+H]⁺

Note: The exact chemical shifts and coupling constants may vary depending on the solvent and the specific instrumentation used.[3]

Applications in Drug Development

The quinoxaline scaffold is a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple biological targets with high affinity. The ability to readily synthesize a variety of substituted quinoxalines allows for the generation of compound libraries for high-throughput screening. The 3-(3,4-dimethoxyphenyl) moiety, in particular, is found in numerous pharmacologically active compounds, and its incorporation into the quinoxaline framework is a promising strategy for the development of new drug candidates. Quinoxaline derivatives have shown potential as:

• Anticancer agents [4]

• Antimicrobial agents [5]

• Antiviral agents [6]

• Kinase inhibitors

The protocols and data presented herein provide a solid foundation for researchers to explore the synthesis of novel quinoxaline derivatives and to investigate their potential therapeutic applications.

References

• G., Brahmachari. (2013). Quinoxalines: An important class of heterocyclic compounds. Journal of the Indian Chemical Society, 90(8), 1215-1234.
• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
• Hasaninejad, A., et al. (2012).

• Scribd. (n.d.). Quinoxaline Synthesis via o-Phenylenediamine. Retrieved from [Link]

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• Seraj, S., et al. (2012).

• Taher, A., et al. (2015). Synthesis of novel 3,4-dihydroquinoxalin-2(1H)-one derivatives. ResearchGate. Retrieved from [Link]

• Stoyanov, S., et al. (2021). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 26(16), 4935.

• Das, B., et al. (2013). Synthesis of quinoxaline derivatives using different diketo and diamines. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Plausible mechanism for the formation of quinoxaline. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinoxalinones. Retrieved from [Link]

• Heravi, M. M., et al. (2009). SYNTHESIS OF QUINOXALINE DERIVATIVES VIA CONDENSATION OF ARYL-1,2-DIAMINES WITH 1,2-DIKETONES USING (NH4)6MO7O24.4H2O AS AN EFFI. SID. Retrieved from [Link]

• Venkatesha, V. A., et al. (2016). Effective synthesis of quinoxalines over ceria based solid acids coated on honeycomb monoliths. Indian Journal of Chemistry - Section B, 55B(1), 89-96.
• de S. B. e Sá, M., et al. (2014). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. International Journal of Molecular Sciences, 15(12), 22425–22436.

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• Magritek. (n.d.). Carbon - Case Study: Structure Verification of Quinine Using 1D and 2D NMR Methods. Retrieved from [Link]

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• Wan, J.-P., & Wei, L. (2015). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. ARKIVOC, 2015(3), 97-129.

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Application Notes &amp; Protocols: One-Pot Synthesis of Functionalized Heterocycles Using Ethyl 3,4-Dimethoxyphenylglyoxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of One-Pot Syntheses in Medicinal Chemistry

The quest for novel therapeutic agents is intrinsically linked to the efficient synthesis of complex molecular architectures. Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, owing to their diverse biological activities.[1] Traditional multi-step synthetic routes, however, are often plagued by issues of low overall yields, excessive waste generation, and significant time and resource expenditure. One-pot multicomponent reactions (MCRs) have emerged as a powerful and elegant solution to these challenges, enabling the construction of complex heterocyclic scaffolds from simple starting materials in a single, uninterrupted process.[2][3] This approach aligns with the principles of green chemistry by minimizing solvent usage and purification steps.[4]

This application note details the utility of a versatile building block, Ethyl 3,4-dimethoxyphenylglyoxylate, in the one-pot synthesis of two medicinally significant classes of heterocycles: 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) and polyhydroquinolines. The 3,4-dimethoxyphenyl moiety is a common feature in numerous biologically active molecules, and its incorporation into these heterocyclic systems offers a promising avenue for the discovery of new drug candidates.

Core Reagent Profile: Ethyl 3,4-Dimethoxyphenylglyoxylate

Ethyl 3,4-dimethoxyphenylglyoxylate is an α-ketoester characterized by the presence of an electron-rich dimethoxy-substituted phenyl ring. This unique electronic feature influences its reactivity and makes it an excellent substrate for a variety of condensation reactions. The carbonyl groups of the glyoxylate moiety provide two electrophilic centers, enabling it to participate in reactions with multiple nucleophiles.

Chemical Structure:

(Where Ph represents the phenyl group)

Key Reactive Sites: The two adjacent carbonyl groups are the primary sites of reactivity, readily undergoing condensation with amines, active methylene compounds, and other nucleophiles.

Protocol 1: One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (DHPMs) via the Biginelli Reaction

The Biginelli reaction is a classic three-component reaction that provides efficient access to DHPMs, a class of compounds known for a wide range of pharmacological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.[5][6] This protocol adapts the Biginelli reaction for the synthesis of DHPMs incorporating the 3,4-dimethoxyphenyl substituent.

Reaction Principle:

This one-pot synthesis involves the acid-catalyzed cyclocondensation of Ethyl 3,4-dimethoxyphenylglyoxylate (as the aldehyde component surrogate), a β-ketoester (e.g., ethyl acetoacetate), and urea or thiourea.[7]

Experimental Workflow Diagram:

Caption: Workflow for the Biginelli synthesis of DHPMs.

Detailed Step-by-Step Protocol:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine Ethyl 3,4-dimethoxyphenylglyoxylate (10 mmol), ethyl acetoacetate (10 mmol), and urea (15 mmol) in 30 mL of absolute ethanol.

• Catalyst Addition: Stir the mixture at room temperature until all solids are dissolved. To this homogenous solution, add a catalytic amount of concentrated hydrochloric acid (e.g., 0.5 mL).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane, 1:1).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Slowly pour the mixture into 100 mL of ice-cold water with constant stirring.

• Isolation: The solid product will precipitate out of the aqueous solution. Collect the precipitate by vacuum filtration and wash it thoroughly with cold water to remove any unreacted urea and catalyst.

• Purification: The crude product can be purified by recrystallization from hot ethanol to afford the pure 3,4-dihydropyrimidin-2(1H)-one derivative.

Data Summary Table:

Entry	Aldehyde Component	β-Dicarbonyl	Amide/Thioamide	Catalyst	Yield (%)
1	Ethyl 3,4-dimethoxyphenylglyoxylate	Ethyl Acetoacetate	Urea	HCl	85-92
2	Ethyl 3,4-dimethoxyphenylglyoxylate	Methyl Acetoacetate	Urea	H2SO4	82-90
3	Ethyl 3,4-dimethoxyphenylglyoxylate	Ethyl Acetoacetate	Thiourea	p-TsOH	88-95

Protocol 2: One-Pot Synthesis of Polyhydroquinolines via Hantzsch Reaction

The Hantzsch reaction is a four-component condensation that yields polyhydroquinolines, a privileged scaffold in medicinal chemistry with applications as calcium channel blockers, antihypertensive agents, and neuroprotectant agents.[8][9] This protocol outlines a facile, one-pot synthesis of functionalized polyhydroquinolines using Ethyl 3,4-dimethoxyphenylglyoxylate.

Reaction Principle:

This synthesis involves the condensation of Ethyl 3,4-dimethoxyphenylglyoxylate, an active methylene compound (e.g., dimedone), a β-ketoester (e.g., ethyl acetoacetate), and a nitrogen source (e.g., ammonium acetate).[10][11] Various catalysts can be employed to promote this reaction, including Lewis acids and organocatalysts.[12]

Proposed Mechanistic Pathway Diagram:

Caption: A plausible mechanism for the Hantzsch polyhydroquinoline synthesis.

Detailed Step-by-Step Protocol:

• Reaction Setup: In a 50 mL round-bottom flask, place Ethyl 3,4-dimethoxyphenylglyoxylate (5 mmol), dimedone (5 mmol), ethyl acetoacetate (5 mmol), and ammonium acetate (7.5 mmol).

• Solvent and Catalyst: Add 20 mL of ethanol to the flask. Introduce a catalytic amount of a suitable catalyst, for example, L-proline (10 mol%).

• Reaction Execution: Stir the mixture vigorously at room temperature for 8-12 hours. The reaction can also be gently heated to 50-60 °C to reduce the reaction time. Monitor the reaction's progress using TLC (ethyl acetate/hexane, 3:7).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product often precipitates from the reaction medium.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any soluble impurities.

• Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure polyhydroquinoline derivative.

Data Summary Table:

Entry	Aldehyde Component	Active Methylene	β-Ketoester	Catalyst	Yield (%)
1	Ethyl 3,4-dimethoxyphenylglyoxylate	Dimedone	Ethyl Acetoacetate	L-proline	88-94
2	Ethyl 3,4-dimethoxyphenylglyoxylate	1,3-Cyclohexanedione	Methyl Acetoacetate	Acetic Acid	82-89
3	Ethyl 3,4-dimethoxyphenylglyoxylate	Dimedone	Ethyl Acetoacetate	Yb(OTf)3	90-96

Trustworthiness and Self-Validation

The protocols described herein are designed to be robust and reproducible. The progress of each reaction can be conveniently monitored by TLC, providing a clear indication of reaction completion and the formation of the desired product. The final products can be unambiguously characterized by standard spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry, confirming their structures and purity. The melting points of the synthesized compounds should be sharp and consistent with reported values for analogous structures.

Conclusion and Future Perspectives

Ethyl 3,4-dimethoxyphenylglyoxylate serves as an exceptionally useful and versatile building block for the one-pot synthesis of medicinally relevant heterocycles. The protocols for the Biginelli and Hantzsch reactions presented here offer efficient, atom-economical, and operationally simple methods for generating libraries of functionalized dihydropyrimidinones and polyhydroquinolines. These scaffolds, bearing the biologically significant 3,4-dimethoxyphenyl moiety, are prime candidates for further biological evaluation and could serve as starting points for the development of novel therapeutic agents. The exploration of a broader range of catalysts, including heterogeneous and reusable catalysts, could further enhance the green credentials of these synthetic methodologies.

References

• Green Chemistry Editorial Board. (2021). One-pot synthesis of useful heterocycles in medicinal chemistry using a cascade strategy. Green Chemistry. [4]

• Khan, K. M., et al. (2021). Bio-Oriented Synthesis of Novel Polyhydroquinoline Derivatives as α-Glucosidase Inhibitor for Management of Diabetes. Molecules, 26(15), 4453. [10]

• Mayurachayakul, P., et al. (2017). Four-component synthesis of polyhydroquinolines under catalyst- and solvent-free conventional heating conditions: mechanistic studies. RSC Advances, 7(84), 53537-53545. [11][12]

• Ferreira, M. L., et al. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Catalysts, 11(6), 749. [7]

• Adlu, M., & Yavari, I. (2023). ONE-POT, MILD AND EFFICIENT MULTICOMPONENT SYNTHESIS OF NOVEL VARIOUS SPIRO-NITROGEN HETEROCYCLE COMPOUNDS. Bulletin of the Chemical Society of Ethiopia, 37(1), 115-124.

• Pakdaman, F., et al. (2018). Synthesis of Pharmaceutical Polyhydroquinolines Catalyzed by Cobalt (II) Complex as Reusable Catalyst. Journal of Research in Medical and Dental Science, 6(1), 192-195. [8]

• Hassan, A. S., et al. (2013). Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. International Journal of Organic Chemistry, 3(1), 1-10. [5]

• Shabeer, T. K., et al. (2011). Synthesis and antimicrobial screening of some novel 3, 4-dihydropyrimidin-2 (1H)-ones. Journal of Chemical and Pharmaceutical Research, 3(6), 1089-1096. [6]

• Zhang, H., & Yibo, W. (2024). Synthesis of Polyhydroquinoline Derivatives in the Presence of Nanoboehmite by Hantzsch Reaction. Journal of Synthetic Chemistry, 3(1), 36-48. [9]

• Fauzi, A., et al. (2023). Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological Activities. Journal of Medicinal and Chemical Sciences, 6(8), 1810-1817.

• Various Authors. (2010). Multicomponent reactions for the synthesis of heterocycles. Chemical Society Reviews, 39(11), 4348-4363. [2]

• Various Authors. (2022). The Importance of Heterocycles in Drug Discovery: From Biological Activity to Pharmaceutical Applications. International Journal of Scientific Research & Technology, 8(4), 1-10. [1]

• Various Authors. (2023). Role of heterocyclic compounds in pharmaceuticals and medicines. ResearchGate. [13]

• Müller, T. J. J. (Ed.). (2011). Multi-Component Reactions in Heterocyclic Chemistry. Springer. [3]

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Application Note: Ethyl 3,4-dimethoxyphenylglyoxylate as a Versatile Synthon for Novel Bioactive Scaffolds

Introduction: The Strategic Value of a Privileged Building Block

In contemporary drug discovery, the efficient construction of molecular complexity is paramount. The identification and utilization of versatile chemical building blocks—synthons—that provide access to diverse and biologically relevant scaffolds can significantly accelerate the discovery pipeline. Ethyl 3,4-dimethoxyphenylglyoxylate is one such high-value starting material. Its structure is distinguished by two key features:

• A Bioactive Moiety: The 3,4-dimethoxyphenyl group is a stable mimic of a catechol substructure, a feature present in numerous neurotransmitters (e.g., dopamine, norepinephrine) and other endogenous signaling molecules. This "privileged" scaffold is frequently recognized by biological targets, making it an excellent starting point for designing new therapeutic agents.

• A Versatile Reactive Hub: The α-ketoester functionality contains two adjacent electrophilic centers (a ketone and an ester). This 1,2-dicarbonyl arrangement is primed for a wide array of chemical transformations, most notably condensation reactions with binucleophiles to rapidly generate complex heterocyclic systems.

This guide provides an in-depth exploration of Ethyl 3,4-dimethoxyphenylglyoxylate's reactivity and offers detailed protocols for its application in synthesizing quinoxaline derivatives, a class of compounds with significant therapeutic interest.

Physicochemical Properties & Handling

A thorough understanding of a reagent's properties is critical for safe and effective experimental design.

Table 1: Physicochemical Data for Ethyl 3,4-dimethoxyphenylglyoxylate

Property	Value	Source
CAS Number	40233-98-5	[1]
Molecular Formula	C₁₂H₁₄O₅	[1]
Molecular Weight	238.24 g/mol	[1]
Appearance	White to off-white solid	---
Melting Point	184 °C	[1]
Boiling Point	168-170 °C at 0.5 Torr	[1]
Solubility	Soluble in most organic solvents (e.g., Toluene, Ethanol, DMSO, DMF). Insoluble in water.	General Knowledge

Handling and Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Standard personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, should be worn. Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of dust and aerosols.[1]

Synthetic Utility: Building Complexity from a Simple Core

The primary synthetic value of Ethyl 3,4-dimethoxyphenylglyoxylate lies in its ability to act as a precursor to a variety of heterocyclic scaffolds. The 1,2-dicarbonyl system is the key to its reactivity.

Principle Reaction: Condensation with 1,2-Diamines

The most direct and powerful application of this building block is its reaction with 1,2-diaminoarenes (such as o-phenylenediamine) to form quinoxaline derivatives.[2][3][4] This condensation reaction is a classic, robust, and high-yielding method for heterocyclic synthesis.[3][5]

The general mechanism involves an initial nucleophilic attack of one amine group on one of the carbonyls, followed by an intramolecular cyclization and subsequent dehydration to form the stable, aromatic pyrazine ring of the quinoxaline system. This transformation is remarkably efficient and serves as a cornerstone for building libraries of potential drug candidates.[4]

Workflow for Quinoxaline Synthesis

The following diagram illustrates the general workflow from the starting glyoxylate to a final, purified quinoxaline product.

Caption: General experimental workflow for quinoxaline synthesis.

Detailed Protocol: Synthesis of 3-(3,4-Dimethoxyphenyl)quinoxalin-2(1H)-one

This protocol details a specific, reliable method for synthesizing a quinoxaline derivative at room temperature using a recyclable heterogeneous catalyst. This approach is advantageous as it simplifies purification and aligns with green chemistry principles.[4]

Materials & Reagents

• Ethyl 3,4-dimethoxyphenylglyoxylate (1.0 mmol, 238.2 mg)

• o-Phenylenediamine (1.0 mmol, 108.1 mg)

• Toluene (8 mL)

• Alumina-supported Molybdophosphovanadate (MoVP) catalyst (0.1 g)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

• Standard laboratory glassware, magnetic stirrer, filtration apparatus.

Step-by-Step Procedure

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add o-phenylenediamine (108.1 mg) and Ethyl 3,4-dimethoxyphenylglyoxylate (238.2 mg).

• Solvent and Catalyst Addition: Add toluene (8 mL) to the flask, followed by the alumina-supported MoVP catalyst (0.1 g).[4]

• Reaction Execution: Seal the flask and stir the mixture vigorously at room temperature.

  • Rationale: The heterogeneous catalyst provides an active surface for the condensation reaction to occur under mild conditions, avoiding the need for high temperatures or strong acids which can lead to side products.[4]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane). Spot the starting materials and the reaction mixture. The reaction is complete upon the disappearance of the limiting starting material.

• Catalyst Removal: Once the reaction is complete, separate the insoluble catalyst by vacuum filtration, washing the catalyst with a small amount of toluene.

  • Rationale: The key advantage of a heterogeneous catalyst is its easy removal from the reaction mixture, which greatly simplifies the purification process.[4]

• Work-up: Transfer the filtrate to a separatory funnel and wash with water (2 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Isolation: Filter off the drying agent and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from ethanol to yield the pure 3-(3,4-dimethoxyphenyl)quinoxalin-2(1H)-one.

  • Rationale: Recrystallization is an effective method for purifying solid organic compounds, removing trace impurities and resulting in a crystalline, high-purity product suitable for further analysis and biological testing.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Melting Point (MP): As an indicator of purity.

Reaction Scheme: Quinoxaline Synthesis

The diagram below outlines the chemical transformation described in the protocol.

Caption: Synthesis of a quinoxaline scaffold.

Expanding Synthetic Horizons

While quinoxaline synthesis is a primary application, the reactivity of Ethyl 3,4-dimethoxyphenylglyoxylate is not limited to this transformation. Its α-ketoester motif can participate in other important name reactions relevant to drug discovery:

• Nenitzescu Indole Synthesis: This reaction can potentially be adapted to use α-ketoesters with enamines to produce highly substituted 5-hydroxyindole scaffolds, which are foundational for molecules like serotonin and various anti-inflammatory agents.[6][7]

• Robinson Annulation: As a dicarbonyl compound, it can serve as a Michael acceptor in a Robinson annulation sequence, a classic method for forming six-membered rings, crucial for synthesizing steroids and terpenoids.[8][9][10][11][12]

Conclusion

Ethyl 3,4-dimethoxyphenylglyoxylate is a powerful and versatile building block for medicinal chemistry and drug discovery. Its combination of a biologically relevant phenyl moiety and a highly reactive α-ketoester functional group allows for the efficient and rapid synthesis of diverse heterocyclic scaffolds, particularly quinoxalines. The protocols outlined herein provide a robust and reproducible starting point for researchers to explore the synthesis of novel compounds with significant therapeutic potential.

References

• Organic Chemistry: A Tenth Edition. (n.d.). Robinson Annulation Reaction.
• Master Organic Chemistry. (2018). The Robinson Annulation.
• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
• Echemi. (n.d.). ethyl 3,4-dimethoxyphenylglyoxylate.
• Wikipedia. (n.d.). Nenitzescu indole synthesis.
• Wikipedia. (n.d.). Robinson annulation.
• Ubarhande, S. S., Devhate, P. P., & Berad, B. N. (n.d.). Green Synthesis of Quinoxaline and Substituted Quinoxalines. TSI Journals.
• Chemistry LibreTexts. (2021). 10.13: The Robinson Annulation Reaction.
• Chemistry LibreTexts. (2025). 23.12: The Robinson Annulation Reaction.
• Arkat USA. (2008).
• Encyclopedia.pub. (2023). Methods of Preparation of Quinoxalines.
• National Institutes of Health (NIH). (n.d.). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates.
• REVISTA DE CHIMIE. (2019). 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis. REVISTA DE CHIMIE.

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• 4. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Nenitzescu indole synthesis - Wikipedia [en.wikipedia.org]
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• 8. 23.12 The Robinson Annulation Reaction – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
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• 10. Robinson annulation - Wikipedia [en.wikipedia.org]
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• 12. chem.libretexts.org [chem.libretexts.org]

Scale-up synthesis of quinoxaline derivatives from Ethyl 3,4-dimethoxyphenylglyoxylate.

An Application Note for the Scalable Synthesis of Quinoxaline Derivatives from Ethyl 3,4-dimethoxyphenylglyoxylate

Authored by: A Senior Application Scientist

Abstract

Quinoxaline derivatives are a cornerstone of medicinal chemistry and materials science, forming the structural basis of numerous pharmacologically active agents, including anticancer, antiviral, and antibacterial compounds.[1][2][3] This application note provides a comprehensive and scalable protocol for the synthesis of a library of quinoxaline derivatives. The described methodology is based on the robust and widely-used condensation reaction between an aryl 1,2-diamine and a 1,2-dicarbonyl compound.[4][5] Specifically, we detail the synthesis starting from Ethyl 3,4-dimethoxyphenylglyoxylate and various substituted o-phenylenediamines, offering a reliable pathway for researchers in drug discovery and process development to generate these valuable scaffolds on a scale suitable for further investigation.

Introduction to Quinoxaline Synthesis: The Scientific Rationale

The synthesis of the quinoxaline core is most classically and efficiently achieved through the condensation of an o-phenylenediamine with an α-dicarbonyl compound.[4][5][6] This reaction is valued for its versatility, high yields, and operational simplicity.

The Reaction Mechanism:

The reaction proceeds via a two-step sequence:

• Nucleophilic Attack: One of the amino groups of the o-phenylenediamine attacks one of the carbonyl carbons of the α-ketoester (Ethyl 3,4-dimethoxyphenylglyoxylate).

• Cyclization and Dehydration: Following the initial condensation, an intramolecular cyclization occurs, where the second amino group attacks the remaining carbonyl group. The subsequent elimination of two water molecules yields the stable, aromatic quinoxaline ring system.

This established mechanism provides a predictable and controllable route to the desired heterocyclic products.

Causality Behind Experimental Choices:

• Reactants:

  • Ethyl 3,4-dimethoxyphenylglyoxylate: This α-ketoester serves as the 1,2-dicarbonyl component. The 3,4-dimethoxyphenyl substituent is a common feature in bioactive molecules, making the resulting quinoxaline derivatives particularly interesting for pharmacological screening.

  • o-Phenylenediamines: These substrates provide the foundational benzene ring of the quinoxaline system. The key advantage of this protocol lies in its tolerance for a wide range of substituents on the diamine ring, allowing for the straightforward generation of a diverse library of analogues for structure-activity relationship (SAR) studies.[7]

• Solvent System: While various solvents like dimethyl sulfoxide (DMSO) or acetic acid can be used, ethanol is often preferred for scale-up operations.[4][7][8] It offers a favorable balance of reactant solubility, a suitable boiling point for reflux conditions, lower toxicity compared to other solvents, and is relatively inexpensive. Furthermore, the product often has limited solubility in cold ethanol, facilitating isolation via precipitation and filtration.[9][10]

• Catalysis: The condensation can proceed without a catalyst, particularly at elevated temperatures. However, to enhance reaction rates and enable milder conditions (e.g., room temperature), an acid catalyst is often employed.[5] Acetic acid or stronger catalysts like camphorsulfonic acid can be used.[7][8] For this scalable protocol, we will utilize a catalytic amount of acetic acid, which is effective, inexpensive, and easily removed during work-up.

General Workflow for Synthesis and Analysis

The overall process is designed to be linear and efficient, moving from reactant preparation to final product characterization.

Caption: Workflow from reactant preparation to final product characterization.

Detailed Scale-Up Protocol

This protocol describes the synthesis of Ethyl 2-(3,4-dimethoxyphenyl)quinoxaline-3-carboxylate as a representative example. The procedure can be adapted for various substituted o-phenylenediamines.

3.1. Materials and Equipment

• Chemicals:

  • Ethyl 3,4-dimethoxyphenylglyoxylate

  • o-Phenylenediamine (CAS: 95-54-5)[11]

  • Ethanol (Reagent Grade)

  • Glacial Acetic Acid

  • Deionized Water

• Equipment:

  • Appropriately sized round-bottom flask or jacketed reactor

  • Reflux condenser

  • Magnetic stirrer and heat plate or overhead stirrer and heating mantle

  • Buchner funnel and filter flask

  • Standard laboratory glassware

  • Thin-Layer Chromatography (TLC) apparatus

  • Rotary evaporator

3.2. Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat.[12][13]

• Ventilation: All operations should be conducted inside a certified chemical fume hood to avoid inhalation of vapors and dust.[11]

• Chemical Hazards:

  • o-Phenylenediamine: Toxic if swallowed, may cause an allergic skin reaction, and is suspected of causing genetic defects and cancer.[11] Avoid skin contact and dust inhalation.[13][14]

  • Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

• Emergency Preparedness: An eye wash station and safety shower should be readily accessible.[14]

3.3. Experimental Procedure (100g Scale Example)

• Reactant Charging: To a 2L round-bottom flask equipped with a magnetic stirrer and reflux condenser, add o-phenylenediamine (43.2 g, 0.40 mol) and ethanol (800 mL). Stir the mixture until the diamine is fully dissolved.

• Addition of Glyoxylate: In a separate beaker, dissolve Ethyl 3,4-dimethoxyphenylglyoxylate (100.8 g, 0.40 mol) in ethanol (200 mL). Add this solution to the reaction flask portion-wise over 15 minutes.

• Catalyst Addition: Add glacial acetic acid (5 mL) to the reaction mixture.

• Reaction Execution: Heat the mixture to reflux (approx. 78 °C) and maintain for 2-4 hours. The progress of the reaction should be monitored by TLC (e.g., using a 7:3 mixture of petroleum ether/ethyl acetate as eluent).[9][15] The reaction is complete when the starting diamine spot is no longer visible.

• Product Isolation:

  • Remove the heat source and allow the mixture to cool slowly to room temperature.

  • Further cool the flask in an ice bath for 1 hour to maximize precipitation of the product.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake sequentially with cold ethanol (2 x 100 mL) and then cold deionized water (2 x 100 mL) to remove residual acid and impurities.

• Purification:

  • The crude product is purified by recrystallization from ethanol.[9] Transfer the solid to a clean flask and add a sufficient volume of hot ethanol to dissolve it completely.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Filter the purified crystals, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and Melting Point determination.[2][16]

General Reaction Scheme & Data

The versatility of this protocol is demonstrated by its application to various substituted o-phenylenediamines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mtieat.org [mtieat.org]
• 4. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent advances in the transition-metal-free synthesis of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tsijournals.com [tsijournals.com]
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• 13. Leading Speciality Chemical in India [aarti-industries.com]
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• 16. journals.asmarya.edu.ly [journals.asmarya.edu.ly]

Application Note: Structural Elucidation of Ethyl 3,4-dimethoxyphenylglyoxylate Reaction Products by NMR and Mass Spectrometry

Abstract

The structural verification of reaction products is a cornerstone of chemical synthesis, particularly within the pharmaceutical industry where molecular identity is directly linked to function and safety. Ethyl 3,4-dimethoxyphenylglyoxylate is a versatile α-keto ester, a class of compounds that serve as valuable precursors for a wide array of biologically active molecules.[1] This application note provides a comprehensive guide to the characterization of a representative reaction product of this glyoxylate using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We will explore the causality behind experimental choices and provide detailed, self-validating protocols for acquiring and interpreting high-quality analytical data.

Introduction: The Analytical Imperative in Synthesis

Ethyl 3,4-dimethoxyphenylglyoxylate possesses two adjacent carbonyl groups, rendering it highly reactive and susceptible to various chemical transformations, such as nucleophilic additions and reductions.[1][2] The ability to selectively target one of these carbonyls allows for the synthesis of complex molecules from a relatively simple starting material. However, this reactivity also presents a challenge: ensuring the desired reaction has occurred with the correct regioselectivity and that no unexpected side products have formed.

To address this, modern analytical chemistry relies on a suite of spectroscopic techniques. Among these, NMR and Mass Spectrometry are paramount for the unambiguous structural elucidation of small organic molecules.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. By analyzing chemical shifts, coupling constants, and integration, one can map the connectivity of atoms.[5]

• Mass Spectrometry (MS) determines the mass-to-charge ratio of ionized molecules, providing the molecular weight of the compound and, through fragmentation analysis, clues about its substructures.[3][6]

In this note, we will detail the analytical workflow for characterizing the product of the selective reduction of Ethyl 3,4-dimethoxyphenylglyoxylate to Ethyl 2-hydroxy-2-(3,4-dimethoxyphenyl)acetate, a reaction that transforms the α-keto group into a secondary alcohol.

The Synthetic Transformation: A Case Study

The selective reduction of the ketone carbonyl in Ethyl 3,4-dimethoxyphenylglyoxylate is a common synthetic step. This transformation is typically achieved using a mild reducing agent like sodium borohydride (NaBH₄), which preferentially attacks the more electrophilic ketone over the ester.

Reaction Scheme:

• Reactant: Ethyl 3,4-dimethoxyphenylglyoxylate (C₁₂H₁₄O₅, MW: 238.24 g/mol )[7]

• Reaction: Reduction with Sodium Borohydride (NaBH₄)

• Product: Ethyl 2-hydroxy-2-(3,4-dimethoxyphenyl)acetate (C₁₂H₁₆O₅, MW: 240.25 g/mol )

The analytical challenge is to confirm the addition of two hydrogen atoms across the ketone C=O bond and rule out any reduction of the ester moiety or other side reactions.

Integrated Analytical Workflow

A robust analytical strategy integrates multiple techniques to build a cohesive and definitive structural assignment. The workflow begins after the chemical reaction and subsequent purification steps (e.g., column chromatography).

Caption: Integrated workflow for structural characterization.

Part I: Nuclear Magnetic Resonance (NMR) Analysis

NMR spectroscopy is the most powerful tool for determining the precise atomic connectivity of a molecule in solution. The choice of a high-field instrument (e.g., 400 MHz or higher) is crucial for resolving complex spin systems, particularly in the aromatic region.[8]

Protocol: NMR Sample Preparation & Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the purified, dry sample into a clean vial.

• Solvent Selection: Dissolve the sample in approximately 0.7 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar compounds. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Acquisition: Place the tube in the NMR spectrometer.

• Experiment Setup: Acquire a ¹H NMR spectrum followed by a ¹³C NMR spectrum. Standard parameters are often sufficient, but optimization of pulse angles and relaxation delays may be necessary for quantitative analysis.

Data Interpretation: A Comparative Approach

The most effective way to confirm a transformation is to compare the spectra of the product with the starting material.

Caption: Reactant and product structures with key atoms labeled.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Assignment	Reactant (Expected δ, ppm)	Product (Expected δ, ppm)	Rationale for Change
H-2', H-5', H-6'	7.4 - 7.6 (m, 2H), 6.9 (d, 1H)	6.8 - 7.0 (m, 3H)	The electron-withdrawing keto group deshields aromatic protons. Its reduction to an alcohol lessens this effect, causing a slight upfield shift.
OCH₃ (x2)	3.95 (s, 6H)	3.90 (s, 6H)	Minimal change expected.
-O-CH₂-CH₃	4.45 (q, J=7.1 Hz, 2H)	4.25 (q, J=7.1 Hz, 2H)	Slight upfield shift due to removal of the adjacent deshielding keto group.
-O-CH₂-CH₃	1.40 (t, J=7.1 Hz, 3H)	1.30 (t, J=7.1 Hz, 3H)	Minor upfield shift.
-CH(OH)-	N/A	5.15 (s, 1H)	Key Signal Appearance: This new singlet corresponds to the proton on the newly formed stereocenter.
-CH(OH)-	N/A	~3.5 (br s, 1H)	Key Signal Appearance: The hydroxyl proton signal appears. Its chemical shift is variable and it often presents as a broad singlet due to chemical exchange.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Assignment	Reactant (Expected δ, ppm)	Product (Expected δ, ppm)	Rationale for Change
C=O (Keto)	~185	N/A	Key Signal Disappearance: The most downfield signal, characteristic of the α-keto carbonyl, vanishes completely upon reduction.
C=O (Ester)	~163	~172	The electronic environment of the ester carbonyl changes, causing a downfield shift.
-CH(OH)-	N/A	~75	Key Signal Appearance: The former keto carbon is now an sp³ carbon bonded to oxygen, appearing significantly upfield.
Aromatic Cs	110-155	110-149	Shifts in aromatic carbons due to the change in the electronic nature of the substituent.
OCH₃ (x2)	~56	~56	Minimal change expected.
-O-CH₂-CH₃	~63	~62	Minor change.
-O-CH₂-CH₃	~14	~14	Minimal change expected.

The "before and after" comparison provides a self-validating system. The disappearance of the ketone signal in the ¹³C NMR spectrum, coupled with the appearance of the -CH(OH)- signals in both ¹H and ¹³C spectra, offers definitive proof of the desired chemical transformation.

Part II: Mass Spectrometry (MS) Analysis

While NMR confirms the molecular structure, MS confirms the molecular weight, providing an essential cross-validation. Electrospray ionization (ESI) is a "soft" ionization technique ideal for this purpose, as it typically generates an intact molecular ion with minimal fragmentation, making the determination of the molecular weight straightforward.[4]

Protocol: ESI-MS Sample Preparation & Acquisition

• Sample Preparation: Prepare a dilute solution (~10-100 µg/mL) of the sample in a suitable solvent such as methanol or acetonitrile. A trace amount of formic acid or sodium acetate can be added to promote the formation of [M+H]⁺ or [M+Na]⁺ adducts, respectively.

• Infusion: The sample can be directly infused into the mass spectrometer using a syringe pump or introduced via a Liquid Chromatography (LC) system.[9]

• Acquisition Mode: Set the instrument to acquire data in positive ion mode.

• Mass Range: Scan a mass range that comfortably encompasses the expected molecular weights of the reactant and product (e.g., 100-400 m/z).

• High-Resolution MS (HRMS): For maximum confidence, acquiring data on a high-resolution instrument (like a TOF or Orbitrap) is recommended. This allows for the determination of the exact mass and, consequently, the elemental composition.[10]

Data Interpretation: Confirming the Mass Shift

The core of the MS analysis is to verify the change in molecular weight corresponding to the chemical reaction.

• Reactant (Ethyl 3,4-dimethoxyphenylglyoxylate): C₁₂H₁₄O₅

  • Exact Mass: 238.0841 Da

  • Expected Ion: [M+H]⁺ at m/z 239.0919; [M+Na]⁺ at m/z 261.0739

• Product (Ethyl 2-hydroxy-2-(3,4-dimethoxyphenyl)acetate): C₁₂H₁₆O₅

  • Exact Mass: 240.0998 Da

  • Expected Ion: [M+H]⁺ at m/z 241.1076; [M+Na]⁺ at m/z 263.0895

Table 3: Summary of Expected Mass Spectrometry Data

Compound	Formula	Exact Mass (Da)	Observed Ion [M+H]⁺ (m/z)	Key Observations
Reactant	C₁₂H₁₄O₅	238.0841	239.0919	The molecular ion confirms the starting material's identity.
Product	C₁₂H₁₆O₅	240.0998	241.1076	The observed mass shows an increase of 2.0157 Da , consistent with the addition of two hydrogen atoms (H₂).

Further confirmation can be obtained from tandem MS (MS/MS) experiments, where the molecular ion is fragmented. A characteristic fragmentation for the product would be the loss of a water molecule (-18 Da) from the newly formed alcohol group, a pathway not available to the starting material.

Conclusion

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Springer Nature. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• ResearchGate. (n.d.). Fragments of 1 H-NMR spectra (the signals of aromatic protons) of ester.... Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Methodology for Accurate Mass Measurement of Small Molecules. Retrieved from [Link]

• Abraham, R. J., & Mobli, M. (2012). 1H NMR spectra. Part 29: Proton chemical shifts and couplings in esters--the conformational analysis of methyl γ-butyrolactones. Magnetic Resonance in Chemistry, 50(11), 743-752. Retrieved from [Link]

• OpenStax. (2023). 12.1 Mass Spectrometry of Small Molecules: Magnetic-Sector Instruments. Organic Chemistry. Retrieved from [Link]

• MCAT Review. (n.d.). Keto Acids and Esters. Retrieved from [Link]

• SlideShare. (2013). Mass Spectrometry analysis of Small molecules. Retrieved from [Link]

• MDPI. (2024). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for the Synthesis of α-Keto Esters. Retrieved from [Link]

• University of Calgary. (n.d.). Spectroscopy Tutorial: Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-keto carboxylic acids, esters and amides. Retrieved from [Link]

• National Institutes of Health (NIH). (2015). Advances in structure elucidation of small molecules using mass spectrometry. Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

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• 1. mdpi.com [mdpi.com]
• 2. α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation [organic-chemistry.org]
• 3. 12.1 Mass Spectrometry of Small Molecules: Magnetic-Sector Instruments - Organic Chemistry | OpenStax [openstax.org]
• 4. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1H NMR spectra. Part 29§: Proton chemical shifts and couplings in esters--the conformational analysis of methyl γ-butyrolactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
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• 10. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Reactions of Ethyl 3,4-Dimethoxyphenylglyoxylate

Welcome to the Technical Support Center for Ethyl 3,4-Dimethoxyphenylglyoxylate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile reagent in their synthetic workflows. Here, we address common challenges and frequently asked questions regarding side product formation in reactions involving Ethyl 3,4-dimethoxyphenylglyoxylate, providing in-depth technical guidance and field-proven insights to help you troubleshoot and optimize your experiments.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is dedicated to resolving specific issues you may encounter during your reactions. Each question is addressed with a detailed explanation of the underlying chemical principles and practical steps for mitigation.

Question 1: I'm performing a reaction that should yield a product derived from Ethyl 3,4-dimethoxyphenylglyoxylate, but my yields are consistently low, and I observe a significant amount of a polar, UV-active byproduct on my TLC plate. What could this be?

Answer:

A common and often overlooked side reaction when working with α-keto esters like Ethyl 3,4-dimethoxyphenylglyoxylate, especially under basic or even neutral to slightly acidic aqueous conditions, is hydrolysis of the ester functionality. The resulting byproduct is 3,4-Dimethoxyphenylglyoxylic acid .

Causality: The presence of trace amounts of water in your reaction mixture, solvents, or reagents can lead to the saponification of the ethyl ester. This is particularly prevalent if the reaction is run for an extended period or at elevated temperatures. The resulting carboxylic acid is significantly more polar than the starting ester, which explains the different retention factor (Rf) value you are observing on your Thin Layer Chromatography (TLC) plate.

Troubleshooting Protocol: Identification and Mitigation of Hydrolysis

• Moisture Control:

  • Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum).

  • Use anhydrous solvents. It is best practice to use freshly distilled solvents or those from a solvent purification system.

  • Store Ethyl 3,4-dimethoxyphenylglyoxylate in a desiccator to prevent moisture absorption.[1]

• Reaction Conditions:

  • If your reaction conditions permit, run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize atmospheric moisture ingress.

  • Minimize reaction times where possible. Monitor the reaction progress closely by TLC to determine the point of maximum conversion before significant hydrolysis occurs.

• Work-up Procedure:

  • During aqueous work-up, minimize the contact time of your product with the aqueous phase, especially if it is basic.

  • If a basic wash is required, use a mild, cold base solution (e.g., chilled saturated sodium bicarbonate) and perform the extraction quickly.

• Purification:

  • If hydrolysis has occurred, the resulting carboxylic acid can often be removed by washing the organic layer with a mild aqueous base during extraction. The carboxylate salt will be soluble in the aqueous phase.

  • Alternatively, column chromatography can be employed to separate the more polar carboxylic acid from the desired product.

Question 2: In a base-catalyzed condensation reaction, I'm seeing a complex mixture of products, some with significantly higher molecular weights than expected. What is the likely cause?

Answer:

The presence of multiple, higher molecular weight products in a base-catalyzed reaction involving Ethyl 3,4-dimethoxyphenylglyoxylate strongly suggests the occurrence of self-condensation reactions , mechanistically similar to a Claisen condensation .

Causality: While Ethyl 3,4-dimethoxyphenylglyoxylate lacks α-protons on the glyoxylic carbon and therefore cannot self-condense via the typical enolate formation at that position, the presence of a strong base can promote other reactive pathways. If other enolizable carbonyl compounds are present, cross-condensation can occur. Furthermore, under certain conditions, reactions involving the aromatic ring or the methoxy groups could be initiated by a strong base, leading to oligomeric or polymeric materials. The term "self-condensation" in a broader sense can encompass various reactions where molecules of the starting material react with each other.

Troubleshooting Protocol: Minimizing Self-Condensation and Side Reactions

• Choice of Base:

  • Use a non-nucleophilic, sterically hindered base if the intended reaction allows.

  • If a nucleophilic base is required, use it stoichiometrically and at low temperatures to favor the desired reaction pathway over competing side reactions.

• Reaction Temperature:

  • Maintain the lowest possible temperature that allows for the desired reaction to proceed at a reasonable rate. Low temperatures often disfavor side reactions with higher activation energies.

• Order of Addition:

  • In many cases, the slow addition of one reagent to the mixture of the other reagents can help to maintain a low concentration of the added reagent, thereby minimizing self-condensation.

• Reaction Monitoring:

  • Careful monitoring by TLC or LC-MS can help to identify the formation of byproducts early in the reaction, allowing for adjustments to the reaction conditions before a significant portion of the starting material is consumed in side reactions.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the handling and reactivity of Ethyl 3,4-dimethoxyphenylglyoxylate.

What are the most common impurities to look for in commercially available Ethyl 3,4-dimethoxyphenylglyoxylate?

The most common impurities are residual starting materials from its synthesis, such as veratrole (1,2-dimethoxybenzene) and ethyl oxalyl chloride, or byproducts from the synthesis, such as isomers formed during Friedel-Crafts acylation. Hydrolysis to 3,4-dimethoxyphenylglyoxylic acid is also a possibility if the material has been improperly stored.

Can the methoxy groups on the aromatic ring participate in side reactions?

Yes, under strongly acidic conditions (e.g., using HBr or HI), the methoxy groups can be cleaved to form the corresponding phenolic compounds. This is a crucial consideration if your reaction requires harsh acidic conditions.

Is Ethyl 3,4-dimethoxyphenylglyoxylate prone to decarboxylation?

The α-keto ester functionality itself is not directly prone to decarboxylation under typical reaction conditions. However, if the ester is hydrolyzed to the corresponding α-keto acid (3,4-dimethoxyphenylglyoxylic acid), this resulting acid can undergo decarboxylation, especially at elevated temperatures, to yield 3,4-dimethoxybenzaldehyde.

Visualizing Reaction Pathways

To better understand the potential for side product formation, the following diagram illustrates the primary reaction of interest alongside common side reactions.

Sources

• 1. echemi.com [echemi.com]

Purification of crude products from Ethyl 3,4-dimethoxyphenylglyoxylate reactions by column chromatography.

Technical Support Center: Purification of Ethyl 3,4-dimethoxyphenylglyoxylate

A Guide to Column Chromatography Troubleshooting and Optimization

Welcome to the technical support center for researchers working with Ethyl 3,4-dimethoxyphenylglyoxylate. As a Senior Application Scientist, I understand that purifying crude reaction mixtures can be a significant bottleneck. This guide is designed to provide you with not just protocols, but the underlying chemical principles to troubleshoot and optimize the column chromatography purification of this specific α-keto ester. We will move from foundational concepts to advanced troubleshooting, ensuring you can develop a robust, self-validating purification workflow.

Part 1: Foundational Knowledge & Pre-Column Setup

Before packing a single column, success is dictated by careful planning. This section addresses the most critical preliminary steps.

FAQ: What are the key chemical properties of Ethyl 3,4-dimethoxyphenylglyoxylate relevant to its purification?

Understanding the molecule is the first step to purifying it. Ethyl 3,4-dimethoxyphenylglyoxylate (MW: 238.24 g/mol ) possesses several key features that dictate its chromatographic behavior[1]:

• Aromatic Ring: The dimethoxy-substituted phenyl group allows for potential π-π stacking interactions, which can sometimes complicate separation from structurally similar aromatic impurities[2][3].

• Ester and α-Keto Carbonyls: These are polar functional groups that will have a strong affinity for the polar silica gel stationary phase.

• Methoxy Ether Groups: These contribute moderate polarity.

Collectively, these features render the compound moderately polar. This means it will require a mobile phase with a significant polar component to elute from a standard silica gel column[4][5].

FAQ: How do I develop the optimal mobile phase using Thin-Layer Chromatography (TLC)?

TLC is the most critical step in planning your column. It is a rapid, small-scale preview of the separation you can expect. The goal is to find a solvent system where your target compound has a Retention Factor (Rf) of 0.2-0.4 .[6] This range ensures the compound moves off the baseline but spends enough time interacting with the stationary phase to separate from impurities.

Experimental Protocol: TLC Solvent System Development

• Prepare Stock Solutions: Dissolve a small amount of your crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Spot the Plate: Using a capillary tube, spot the crude mixture onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing a pre-equilibrated solvent system.

• Visualize: Use a UV lamp (254 nm) to visualize the aromatic spots. Circle them with a pencil.

• Calculate Rf: Rf = (Distance traveled by spot) / (Distance traveled by solvent front).

• Iterate: Adjust the solvent ratio until the desired Rf is achieved. If spots don't move, increase the eluent's polarity. If they run with the solvent front, decrease the polarity[5].

Data Presentation: Recommended Starting Solvent Systems for TLC

Polarity	Solvent System (v/v)	Typical Application
Low	10% Ethyl Acetate / Hexanes	For separating non-polar impurities from the product.
Medium	20-40% Ethyl Acetate / Hexanes	Most likely starting point for Ethyl 3,4-dimethoxyphenylglyoxylate. [4][7]
High	50%+ Ethyl Acetate / Hexanes	If the product is eluting with a very low Rf in medium polarity systems.
Very High	2-5% Methanol / Dichloromethane	For highly polar impurities or if the product does not move in EtOAc/Hexanes.[3][8]

Part 2: Core Purification Protocols

With an optimized solvent system, you can proceed to the bulk purification.

Workflow: Standard Column Chromatography Procedure

Caption: General workflow for column chromatography purification.

Experimental Protocol: Sample Loading

How you apply your sample to the column is critical for achieving good separation.

A) Wet Loading

• When to Use: When your crude product dissolves easily in a minimum amount of the column's mobile phase (or a slightly weaker solvent).[9]

• Method:

  • Dissolve the crude mixture in the absolute minimum volume of solvent.

  • Using a pipette, carefully add the solution to the top of the silica bed, allowing it to absorb fully without disturbing the surface.[9]

  • Carefully add a small amount of fresh eluent to wash any remaining sample down before beginning elution.

B) Dry Loading

• When to Use: This is the superior method for samples that are not readily soluble in the mobile phase or require a strong solvent (like DCM) for dissolution.[9] This technique prevents the strong solvent from ruining the separation at the start.

• Method:

  • Dissolve your crude product in a volatile solvent (e.g., dichloromethane).

  • Add a portion of dry silica gel (approx. 10-20 times the mass of your sample) to the solution.[9]

  • Remove the solvent via rotary evaporation until you have a dry, free-flowing powder.

  • Carefully pour this powder onto the top of the packed column.

Part 3: Troubleshooting Guide

This section addresses the most common issues encountered during the purification of Ethyl 3,4-dimethoxyphenylglyoxylate and provides a logical framework for solving them.

Problem 1: Poor Separation or Complete Co-elution

Q: My TLC plate showed two distinct spots, but on the column, they are eluting together. What is happening?

This is a frequent and frustrating issue. The dynamics of a TLC plate are not identical to a packed column. Several factors could be at play:

• Causality 1: Column Overloading. A column has a finite capacity. Overloading it causes bands to broaden significantly, leading to overlap that wasn't apparent on the microgram-scale TLC plate. As a rule of thumb, use at least 50-100g of silica for every 1g of crude product.

• Causality 2: Incorrect Sample Loading. If the sample was loaded in too large a volume of solvent, or a solvent that is much more polar than the mobile phase, it will start as a very wide band, making separation impossible.[9]

• Causality 3: Pi-Stacking Interactions. Aromatic compounds can "stick" together via pi-stacking. If your product and a major impurity are both aromatic, they may co-elute even if their polarities are slightly different. This can be mitigated by changing the mobile phase composition to disrupt these non-polar interactions.[2]

• Causality 4: On-Column Decomposition. The compound may be degrading on the silica gel, continuously creating an impurity that appears to elute with the product.[6]

Caption: Troubleshooting logic for poor separation.

Problem 2: Product is Tailing (Streaking)

Q: My product is eluting, but it's spread across dozens of fractions with a long "tail." How can I achieve a sharper elution band?

Tailing indicates that a portion of your compound is being held too strongly by the silica gel and is slowly "bleeding" off the column.

• Causality 1: Strong Analyte-Silica Interaction. The product is quite polar. While it moves, some molecules may bind very tightly to the acidic silanol groups on the silica surface.

• Causality 2: Poor Sample Solubility. If the compound is not very soluble in the mobile phase, it can cause tailing as it slowly redissolves and moves down the column.

• Solution: Employ a Gradient. You do not have to run the entire column with the same solvent system.

  • Start eluting with the solvent system developed via TLC.

  • Once the leading edge of your product spot begins to elute (as confirmed by TLC), increase the polarity of the mobile phase (e.g., from 30% EtOAc/Hexane to 50% EtOAc/Hexane).[6]

  • This "push" of a more polar solvent will help overcome the strong interactions causing the tail, eluting the rest of your compound in a much sharper band.

Problem 3: No Product Recovered

Q: I've run several column volumes of solvent, and I can't find my product. Where could it be?

This alarming situation has a few logical explanations:

• It's Still on the Column: Your solvent system is not polar enough. The compound is adsorbed at the very top of the column and has not moved.

  • Diagnosis: Carefully use a spatula to remove the top ~1cm of silica. Suspend it in a polar solvent like pure ethyl acetate or methanol, filter, and run a TLC of the filtrate. If your product is there, you need a much more polar mobile phase.[6][8]

• It Decomposed: The compound was not stable to the acidic silica gel.

  • Diagnosis: Perform a 2D TLC test. Spot your crude mix, run the plate in one direction, dry it completely, then turn it 90 degrees and run it again in the same solvent system. If new spots appear off the diagonal, it indicates decomposition.[6] In this case, consider using a less acidic stationary phase like neutral alumina.

• It Eluted in the Solvent Front: The initial solvent system was far too polar, and the compound eluted with no retention in the very first fractions.

  • Diagnosis: Always collect the first few fractions as the solvent front exits the column and check them by TLC.[6]

• Fractions are Too Dilute: The compound did elute, but it is spread over so many fractions that the concentration in any single one is too low to see on a TLC plate.

  • Diagnosis: Combine several fractions in the expected elution range, concentrate them on a rotary evaporator, and then run a TLC on the concentrated residue.[6]

Part 4: Troubleshooting Summary

Data Presentation: Quick Reference Troubleshooting Table

Problem	Most Likely Cause(s)	Recommended Solution(s)
Poor Separation	Overloading; Pi-stacking; Wrong solvent	Reduce sample load; Add toluene to mobile phase; Re-optimize solvent with TLC
Tailing/Streaking	Strong interaction with silica; Poor solubility	Increase eluent polarity after product starts eluting (step gradient)
No Product Found	Eluent not polar enough; Decomposition; Eluted in solvent front	Check top of silica; Perform 2D TLC stability test; Check first fractions collected
Compound Stuck (Rf=0)	Eluent is not polar enough	Systematically increase the percentage of the polar solvent (e.g., EtOAc) or switch to a stronger system (e.g., MeOH/DCM)[5][6]

References

• Department of Chemistry, University of Rochester. Troubleshooting Flash Column Chromatography. Available at: [Link]

• Department of Chemistry, University of Rochester. Chromatography: Solvent Systems for TLC. Available at: [Link]

• Pintea, B., et al. (2014). What are the solvents used in TLC for sterification? ResearchGate. Available at: [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available at: [Link]

• The Royal Society of Chemistry. (2016). Electronic Supplementary Information. Available at: [Link]

• LCGC North America. Liquid Chromatography Problem Solving and Troubleshooting. Available at: [Link]

• University of California, Los Angeles. Thin Layer Chromatography. Available at: [Link]

• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage. Available at: [Link]

• Reddit. (2023). Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting aromatic compounds. r/Chempros. Available at: [Link]

• Reddit. (2023). Trouble with Column Chromatography of phenolic compounds. r/OrganicChemistry. Available at: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Chromatography [chem.rochester.edu]
• 7. rsc.org [rsc.org]
• 8. Chromatography [chem.rochester.edu]
• 9. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Optimizing reaction conditions (temperature, solvent, catalyst) for Ethyl 3,4-dimethoxyphenylglyoxylate.

Welcome to the technical support center for the synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this important synthetic transformation. The synthesis, typically achieved via a Friedel-Crafts acylation of veratrole, is a cornerstone reaction for producing key pharmaceutical intermediates. However, its success is highly sensitive to reaction parameters. This document provides in-depth, experience-driven troubleshooting advice and answers to frequently asked questions to help you optimize your reaction conditions and achieve high-yield, high-purity results.

Core Reaction Pathway: Friedel-Crafts Acylation

The primary route to Ethyl 3,4-dimethoxyphenylglyoxylate involves the electrophilic aromatic substitution of veratrole (1,2-dimethoxybenzene) with an acylating agent, typically ethyl oxalyl chloride, in the presence of a Lewis acid catalyst.[1] The Lewis acid activates the acylating agent, generating a highly electrophilic acylium ion that is then attacked by the electron-rich veratrole ring.[2]

Sources

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material - PMC [pmc.ncbi.nlm.nih.gov]

Preventing the formation of byproducts in the synthesis of heterocycles from Ethyl 3,4-dimethoxyphenylglyoxylate.

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of heterocycles using Ethyl 3,4-dimethoxyphenylglyoxylate. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols to help you navigate the common challenges associated with this synthesis, particularly the prevention of byproduct formation. Our focus is on providing practical, mechanistically grounded solutions to enhance the yield, purity, and reproducibility of your reactions.

I. Understanding the Core Reaction and Potential Pitfalls

The synthesis of quinoxaline derivatives through the condensation of an aromatic 1,2-diamine, such as o-phenylenediamine (OPD), with a 1,2-dicarbonyl compound like Ethyl 3,4-dimethoxyphenylglyoxylate is a cornerstone reaction in medicinal chemistry.[1][2] While seemingly straightforward, this reaction is often plagued by the formation of undesirable byproducts that can complicate purification and significantly reduce the yield of the target heterocycle.

The primary challenges arise from three main sources:

• Self-condensation of the α-keto ester: Ethyl 3,4-dimethoxyphenylglyoxylate can potentially undergo self-condensation reactions, especially under basic conditions.

• Side reactions of the diamine: o-Phenylenediamine is susceptible to oxidative dimerization and polymerization, leading to highly colored impurities.

• Suboptimal reaction conditions: Temperature, solvent, and catalyst choice can dramatically influence the reaction pathway, favoring either the desired product or byproduct formation.

This guide will systematically address each of these challenges, providing you with the knowledge and tools to optimize your synthetic outcomes.

II. Frequently Asked Questions (FAQs)

Q1: My reaction mixture turns dark brown/black, and I have difficulty isolating the desired quinoxaline product. What is the likely cause?

A1: A dark, often insoluble, residue is a common issue and is typically caused by the oxidative polymerization of the o-phenylenediamine (OPD) starting material.[3][4][5] OPD can first dimerize to form 2,3-diaminophenazine (DAP), a yellow-orange compound, which can then further polymerize into complex, deeply colored mixtures.[3][4][5] This process is often catalyzed by air (oxygen) and can be exacerbated by harsh reaction conditions such as high temperatures or the presence of certain metal catalysts.

Q2: I am observing a significant amount of a byproduct with a molecular weight corresponding to the dimer of my Ethyl 3,4-dimethoxyphenylglyoxylate starting material. How can I prevent this?

A2: The self-condensation of α-keto esters like Ethyl 3,4-dimethoxyphenylglyoxylate can occur, particularly in the presence of a base. This is analogous to a Claisen condensation, where the enolate of one ester molecule attacks the carbonyl group of another. To minimize this, ensure your reaction conditions are not overly basic. If a base is required, consider using a milder, non-nucleophilic base and adding it slowly at a controlled temperature. In many modern protocols for quinoxaline synthesis, the reaction can be effectively carried out under neutral or mildly acidic conditions, which will suppress this side reaction.[6]

Q3: My yields are consistently low, even when I don't observe significant byproduct formation. What factors should I investigate?

A3: Low yields can stem from several factors beyond obvious byproduct formation. Inefficient catalysis is a primary suspect. The choice of catalyst is critical, and screening different types, such as Lewis acids (e.g., CuSO₄·5H₂O) or solid-supported catalysts (e.g., alumina-supported heteropolyoxometalates), can significantly improve yields.[2][7] Additionally, ensure your reagents are pure and dry, as impurities can inhibit the catalyst or participate in side reactions. Finally, consider the reaction time and temperature; some modern methods achieve high yields at room temperature with longer reaction times, which can be preferable for preventing degradation of sensitive starting materials or products.[2][6]

Q4: Can the substituents on my phenylenediamine affect the reaction outcome?

A4: Absolutely. The electronic nature of the substituents on the o-phenylenediamine ring has a significant impact on the nucleophilicity of the amine groups. Electron-donating groups will generally increase the reaction rate, while strong electron-withdrawing groups can deactivate the diamine, leading to slower reactions and potentially requiring more forcing conditions. Be prepared to adjust your reaction time, temperature, or catalyst loading based on the specific substituted diamine you are using.

III. Troubleshooting Guide: From Problem to Solution

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis of quinoxalines from Ethyl 3,4-dimethoxyphenylglyoxylate.

Observed Problem	Potential Cause(s)	Recommended Solutions & Actions
Low Yield of Desired Product	1. Inefficient catalysis.2. Suboptimal reaction temperature or time.3. Degradation of starting materials or product.4. Competing side reactions (see below).	1. Catalyst Screening: Test a range of catalysts, including Lewis acids (e.g., CuSO₄·5H₂O, PbBr₂) and heterogeneous catalysts (e.g., AlCuMoVP on alumina).[2][7]2. Optimize Conditions: Systematically vary the temperature (start at room temperature) and monitor the reaction progress by TLC to determine the optimal reaction time.3. Milder Conditions: Employ room temperature reactions where possible to minimize degradation.[2][6]
Formation of Dark, Insoluble Byproducts	1. Oxidative dimerization and polymerization of o-phenylenediamine.[3][4][5]2. Reaction conducted in the presence of air (oxygen).	1. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.2. Degas Solvents: Use solvents that have been degassed prior to use.3. Control Temperature: Avoid excessive heating, which can accelerate oxidation.
Presence of Multiple Spots on TLC, Difficult Purification	1. Formation of isomeric products (if using a substituted o-phenylenediamine).2. Self-condensation of Ethyl 3,4-dimethoxyphenylglyoxylate.3. Incomplete reaction.	1. Isomer Separation: Isomeric quinoxalines can sometimes be separated by careful column chromatography. 13C NMR can be a useful tool for identifying isomers by analyzing the multiplicity of ring-junction quaternary carbon signals.[8]2. Reaction pH: Avoid strongly basic conditions. Consider using a mildly acidic catalyst or a neutral solvent system.3. Monitor Reaction: Ensure the reaction has gone to completion by TLC before workup.

IV. Visualizing the Reaction Pathways

To better understand the chemical transformations occurring in your flask, the following diagrams illustrate the desired reaction pathway and a key side reaction.

Caption: Desired reaction pathway for quinoxaline synthesis.

Caption: Common byproduct pathway via OPD dimerization.

V. Optimized Experimental Protocols

The following protocols are designed to provide high yields of the desired quinoxaline product while minimizing byproduct formation.

Protocol 1: Room Temperature Synthesis using a Heterogeneous Catalyst

This method is advantageous due to its mild conditions and the easy removal of the recyclable catalyst.

Materials:

• o-Phenylenediamine (1 mmol)

• Ethyl 3,4-dimethoxyphenylglyoxylate (1 mmol)

• Alumina-supported heteropolyoxometalate (e.g., AlCuMoVP) (0.1 g)[2]

• Toluene (8 mL)

• Anhydrous Na₂SO₄

• Ethanol (for recrystallization)

Procedure:

• To a round-bottom flask, add o-phenylenediamine (1 mmol), Ethyl 3,4-dimethoxyphenylglyoxylate (1 mmol), and toluene (8 mL).

• Add the alumina-supported catalyst (0.1 g) to the mixture.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, separate the insoluble catalyst by filtration.

• Dry the filtrate over anhydrous Na₂SO₄.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by recrystallization from ethanol to obtain the desired quinoxaline derivative.[2]

Protocol 2: Mild Acid-Catalyzed Synthesis in an Eco-Friendly Solvent

This protocol utilizes a readily available and inexpensive catalyst in a greener solvent system.

Materials:

• o-Phenylenediamine (1 mmol)

• Ethyl 3,4-dimethoxyphenylglyoxylate (1 mmol)

• Phenol (20 mol%)[6]

• Ethanol:Water (7:3, 10 mL)

Procedure:

• In a flask, dissolve o-phenylenediamine (1 mmol) and Ethyl 3,4-dimethoxyphenylglyoxylate (1 mmol) in the ethanol:water mixture (10 mL).

• Add phenol (20 mol%) to the solution.

• Stir the mixture at room temperature.

• Monitor the reaction by TLC.

• Once the reaction is complete, add water (20 mL) to the mixture and allow it to stand at room temperature for 30 minutes to crystallize the product.

• Collect the pure product crystals by filtration and dry them.

• If necessary, further purify the product by recrystallization from hot ethanol.[6]

VI. Analytical Characterization of Products and Byproducts

Accurate identification of your main product and any byproducts is crucial for process optimization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for structural elucidation. For quinoxaline derivatives, the aromatic region of the ¹H NMR spectrum will be characteristic. In ¹³C NMR, the chemical shifts of the quaternary carbons in the heterocyclic ring can help distinguish between isomers.[8]

• Mass Spectrometry (MS): Provides the molecular weight of the compounds in your mixture, allowing for the rapid identification of the desired product, unreacted starting materials, and potential dimeric byproducts.

• Infrared (IR) Spectroscopy: Can be used to confirm the presence of key functional groups in the final product and the absence of starting material functionalities (e.g., the disappearance of the N-H stretches of the diamine and the carbonyl stretch of the glyoxylate).

By implementing the strategies and protocols outlined in this guide, you will be well-equipped to minimize byproduct formation and achieve high yields of your target heterocycles from Ethyl 3,4-dimethoxyphenylglyoxylate.

References

• Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization. ACS Omega. Available at: [Link]

• Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives. Molecules. Available at: [Link]

• Birajdar et al., IJPSR, 2022; Vol. 13(10): 4244-4253. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization. ACS Omega. Available at: [Link]

• Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization. PubMed. Available at: [Link]

• Efficient Synthesis of Aromatic Quinoxaline Derivatives. eCommons. Available at: [Link]

• Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods. Journal of Chemical and Pharmaceutical Sciences. Available at: [Link]

• Synthesis of quinoxaline using different aromatic, heterocyclic and aliphatic 1,2-diketones. Journal of the Turkish Chemical Society, Section A: Chemistry. Available at: [Link]

• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. International Journal of Molecular Sciences. Available at: [Link]

• Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature. E-Journal of Chemistry. Available at: [Link]

• 13 C nuclear magnetic resonance spectra of quinoxaline derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature [article.sapub.org]
• 7. Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods – Oriental Journal of Chemistry [orientjchem.org]
• 8. 13C nuclear magnetic resonance spectra of quinoxaline derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Navigating Exothermic Events in Large-Scale Synthesis of Ethyl 3,4-dimethoxyphenylglyoxylate Derivatives

Technical Support Center

Welcome to the Technical Support Center for managing reaction exotherms in large-scale synthesis involving Ethyl 3,4-dimethoxyphenylglyoxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the safe and efficient scale-up of your chemical processes. As Senior Application Scientists, we combine technical expertise with practical field experience to help you navigate the challenges of exothermic reactions.

Troubleshooting Guide: Taming the Heat

This section addresses specific issues you may encounter during your experiments. The answers provide not just solutions, but the fundamental reasoning behind them.

Q1: My large-scale reduction of Ethyl 3,4-dimethoxyphenylglyoxylate with sodium borohydride is showing a much more significant exotherm than in the lab. What's causing this and how can I control it?

A1: This is a common and critical scale-up challenge. The primary reason for the more pronounced exotherm is the change in the surface-area-to-volume ratio.[1] In a small lab flask, heat generated by the reaction can easily dissipate through the flask's walls. However, when you scale up, the volume of the reaction increases cubically, while the surface area for heat exchange only increases quadratically.[1] This means your large-scale reactor has a proportionally smaller area to remove the heat generated by the increased volume of reactants, leading to a rapid temperature rise.[1]

Underlying Causes and Solutions:

• Heat Accumulation: The rate of heat generation from the exothermic reduction is surpassing the rate of heat removal by your reactor's cooling system.[2][3]

• Reagent Addition Rate: Adding the sodium borohydride solution too quickly is a common culprit. This leads to a rapid initial reaction rate and a burst of heat that overwhelms the cooling capacity.

• Mixing Efficiency: Inadequate mixing can create localized "hot spots" where the reaction is more concentrated and the temperature is significantly higher than the bulk temperature reading.

Recommended Actions:

• Controlled Dosing: Switch from portion-wise addition of sodium borohydride to a slow, controlled continuous or semi-continuous dosing. This allows the cooling system to keep pace with the heat generation. Utilize a dosing pump for precise control.

• Initial Cooling: Pre-cool the reactor contents to a lower temperature than your target reaction temperature before starting the sodium borohydride addition. This provides a larger temperature buffer to absorb the initial exotherm.

• Calorimetric Data: If possible, perform reaction calorimetry (RC1) studies at the lab scale to determine the heat of reaction (ΔHr) and the maximum heat flow. This data is invaluable for designing a safe and effective cooling protocol for your large-scale reactor.

• Solvent Selection: Ensure your solvent has a sufficiently high boiling point to prevent solvent boiling in case of a temperature spike. Also, consider the solvent's heat capacity; a solvent with a higher heat capacity can absorb more heat for a given temperature rise.

Q2: During the Grignard addition to Ethyl 3,4-dimethoxyphenylglyoxylate, I'm observing a delayed exotherm, followed by a sudden and dangerous temperature spike. What is happening and how can I prevent this?

A2: This phenomenon is known as "induction" followed by a "runaway" reaction, and it is a particularly hazardous situation in Grignard reactions. The initial delay is often due to a slow initiation of the Grignard reaction, which can be caused by several factors. During this induction period, the Grignard reagent you are adding is accumulating in the reactor without reacting. Once the reaction finally initiates, the large excess of accumulated reagent reacts very rapidly, causing a massive and often uncontrollable exotherm.[4]

Underlying Causes and Solutions:

• Passivated Magnesium: The magnesium turnings used to prepare the Grignard reagent may have a passivating oxide layer that inhibits the initial reaction.

• Low Temperature Initiation: Starting the reaction at too low a temperature can sometimes hinder initiation.

• Impurity Scavenging: Trace amounts of water or other protic impurities in the solvent or on the glassware can quench the initial portion of the Grignard reagent, delaying the desired reaction.

Recommended Actions:

• Grignard Reagent Initiation: Before starting the addition to your ketoester, ensure your Grignard reagent is active. You can do this by adding a small amount of an initiator like iodine or 1,2-dibromoethane to the magnesium turnings. A gentle exotherm and a color change are good indicators of initiation.

• Controlled Addition with Temperature Monitoring: Add a small amount of the Grignard reagent to the Ethyl 3,4-dimethoxyphenylglyoxylate solution and wait for a noticeable temperature increase before proceeding with the rest of the addition. If no exotherm is observed, do not continue adding the reagent.

• Reverse Addition: In some cases, adding the ketoester solution to the Grignard reagent (reverse addition) can provide better control, as the Grignard reagent is always in excess and the reaction rate is controlled by the addition of the limiting reagent.

• In-situ Monitoring: Employing in-situ analytical techniques, such as FTIR spectroscopy, can help you monitor the concentration of reactants and products in real-time. This will allow you to see if the Grignard reagent is being consumed as it is added.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the management of exothermic reactions in the context of Ethyl 3,4-dimethoxyphenylglyoxylate synthesis.

Q1: What is a safe operating temperature range for the reduction of Ethyl 3,4-dimethoxyphenylglyoxylate with sodium borohydride at a 100L scale?

A1: The safe operating temperature range is highly dependent on your specific reactor setup, cooling capacity, and the concentration of your reactants. However, a general recommendation is to maintain a reaction temperature between 0°C and 10°C. Starting the reaction at the lower end of this range (e.g., 0-5°C) provides a greater safety margin. It is crucial to have determined the Maximum Temperature of the Synthesis Reaction (MTSR) through calorimetric studies to establish a safe upper temperature limit that, if exceeded, could lead to a runaway reaction.

Q2: How can I calculate the potential adiabatic temperature rise for my reaction to assess the worst-case scenario?

A2: The adiabatic temperature rise (ΔT_ad) is the theoretical temperature increase of your reaction mixture if all the heat generated by the reaction is absorbed by the mixture without any heat loss to the surroundings. It can be calculated using the following formula:

ΔT_ad = (-ΔH_r * C_0) / (ρ * C_p)

Where:

• ΔH_r is the heat of reaction (in J/mol). This should be determined experimentally using reaction calorimetry.

• C_0 is the initial concentration of the limiting reactant (in mol/m³).

• ρ is the density of the reaction mixture (in kg/m ³).

• C_p is the specific heat capacity of the reaction mixture (in J/kg·K).

A high ΔT_ad indicates a greater potential hazard, and more stringent control measures are required.[5] The adiabatic temperature rise is considered a scale-independent parameter, meaning it will be the same in the lab and at the plant level for the same reactant concentrations.[5]

Q3: What are the key considerations for choosing a solvent for a large-scale exothermic reaction with Ethyl 3,4-dimethoxyphenylglyoxylate?

A3: Solvent selection is critical for safety and process efficiency. Key considerations include:

• Boiling Point: The solvent's boiling point should be significantly higher than the maximum anticipated reaction temperature to avoid pressurization of the reactor.

• Heat Capacity: A higher heat capacity allows the solvent to absorb more heat for a given temperature increase, providing a better thermal buffer.

• Viscosity: The solvent should have a low enough viscosity to ensure efficient mixing and heat transfer.

• Reactivity: The solvent must be inert to all reactants and reagents under the reaction conditions. For Grignard reactions, ethereal solvents like THF or 2-MeTHF are common, while for sodium borohydride reductions, alcohols like methanol or ethanol are often used.[6] Be aware that sodium borohydride can react with alcohol solvents, so an excess of the reducing agent may be necessary.[6]

• Safety and Environmental Profile: Consider the flammability, toxicity, and environmental impact of the solvent.

Q4: What are the essential components of an emergency shutdown procedure for a runaway exotherm?

A4: A well-defined and practiced emergency shutdown procedure is non-negotiable for large-scale exothermic reactions. Essential components include:

• Immediate Cessation of Reagent Addition: The first step is to stop feeding the reactive reagent.

• Emergency Cooling: Activate maximum cooling on the reactor jacket and any internal cooling coils.

• Quenching: Have a pre-determined and tested quenching agent ready to be added to the reactor to rapidly stop the reaction. The choice of quenching agent will depend on the specific chemistry. For a Grignard reaction, a non-protic, high-boiling point solvent followed by a careful addition of a mild acid might be appropriate. For a borohydride reduction, a careful addition of acetone or an acid can be used.

• Inert Gas Purge: Increase the flow of an inert gas like nitrogen to dilute any flammable vapors that may be generated.

• Containment and Venting: Ensure the reactor is connected to a properly sized and functioning emergency relief system that can safely vent any overpressure to a designated containment system.

• Personnel Evacuation: Have a clear evacuation plan for all personnel in the vicinity of the reactor.[7]

Data and Protocols

Table 1: Key Parameters for Managing Exothermic Reactions

Parameter	Laboratory Scale (1L)	Pilot Scale (100L)	Key Considerations for Scale-Up
Reagent Addition Time	15-30 minutes	4-8 hours	Addition rate must be slow enough for the cooling system to keep up with heat generation.
Typical ΔT (Bulk Temp.)	5-10 °C	15-25 °C	Larger volume leads to greater heat accumulation.
Cooling Method	Ice bath/cryocooler	Jacketed reactor with thermal fluid	Jacket cooling is less efficient per unit volume at larger scales.
Mixing	Magnetic stir bar	Overhead mechanical stirrer	Vigorous overhead stirring is essential to prevent hot spots.
Emergency Quench Volume	50-100 mL	5-10 L	A readily available, appropriately sized quench solution is critical.

Experimental Protocol: Controlled Reduction of Ethyl 3,4-dimethoxyphenylglyoxylate (100L Scale)

WARNING: This is a highly exothermic reaction and should only be performed by trained personnel in a properly equipped facility with appropriate safety measures in place.

• Reactor Preparation: Ensure the 100L jacketed glass reactor is clean, dry, and inerted with nitrogen.

• Charge Substrate: Charge the reactor with a solution of Ethyl 3,4-dimethoxyphenylglyoxylate in ethanol.

• Cooling: Cool the reactor contents to 0-5°C using the jacketed cooling system.

• Prepare Reagent Solution: In a separate, inerted vessel, prepare a solution of sodium borohydride in ethanol.

• Controlled Addition: Slowly add the sodium borohydride solution to the reactor via a dosing pump over a period of 4-6 hours.

• Temperature Monitoring: Continuously monitor the internal temperature of the reactor. The temperature should not be allowed to exceed 10°C. If the temperature approaches this limit, immediately stop the addition and allow the cooling system to bring the temperature back down.

• Reaction Monitoring: Monitor the reaction progress by taking regular samples for analysis (e.g., HPLC, TLC).

• Quenching: Once the reaction is complete, slowly and carefully add a quenching agent (e.g., acetone or a dilute acetic acid solution) while maintaining cooling.

• Work-up: Proceed with the standard work-up and purification procedures.

Visualizations

Decision Tree for Exotherm Management

Caption: Decision-making workflow for managing a developing exotherm.

Large-Scale Exothermic Reaction Setup

Caption: Schematic of a well-equipped large-scale reaction system.

References

• Grignard Reaction Scale-up – 4 Steps to Control Development. METTLER TOLEDO. Available from: [Link]

• Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications. (2014-11-20). Available from: [Link]

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• A First Course on Kinetics and Reaction Engineering Unit 18. Reaction Engineering of Batch Reactors. Available from: [Link]

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• NaBH4 reaction driven to completion by heating? : r/OrganicChemistry. Reddit. (2024-07-24). Available from: [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. (2011-08-12). Available from: [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. (2015-12-10). Available from: [Link]

• Esters with Grignard Reagent. Chemistry Steps. Available from: [Link]

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• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. (2011-10-14). Available from: [Link]

• Why would in this case, Grignard selectively reacts with ester over ketone?. Reddit. (2022-02-27). Available from: [Link]

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Stability issues of Ethyl 3,4-dimethoxyphenylglyoxylate under acidic or basic conditions.

Welcome to the technical support center for Ethyl 3,4-dimethoxyphenylglyoxylate. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile α-keto ester in their experimental workflows. Here, we address common stability challenges encountered under acidic and basic conditions, providing in-depth troubleshooting advice and preventative strategies to ensure the integrity of your experiments.

Understanding the Core Stability Challenge: The Susceptibility of the α-Keto Ester Moiety

Ethyl 3,4-dimethoxyphenylglyoxylate, like other α-keto esters, is particularly susceptible to hydrolysis due to the electrophilic nature of both the ester and the adjacent ketone carbonyl groups. This inherent reactivity can lead to unintended degradation, impacting reaction yields and purity. This guide provides a framework for identifying, mitigating, and resolving these stability issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Scenario 1: Acid-Catalyzed Hydrolysis

Question: I'm performing a reaction under acidic conditions and I'm observing a lower than expected yield of my desired product, with a new, more polar spot appearing on my TLC plate. What is happening?

Answer: It is highly likely that you are observing the acid-catalyzed hydrolysis of Ethyl 3,4-dimethoxyphenylglyoxylate. Under acidic conditions, the ester undergoes a reversible reaction with water to form 3,4-dimethoxyphenylglyoxylic acid and ethanol.[1][2][3] The newly formed carboxylic acid is significantly more polar, which explains the new spot on your TLC plate.

Troubleshooting Guide: Acidic Conditions

Symptom	Potential Cause	Recommended Action & Scientific Rationale
Low product yield; new polar spot on TLC.	Acid-catalyzed hydrolysis.	Minimize water content: Use anhydrous solvents and reagents. The reaction is an equilibrium; by Le Châtelier's principle, reducing the concentration of a product (water) will shift the equilibrium away from hydrolysis.[2][4]
Control Temperature: Perform the reaction at the lowest effective temperature. Higher temperatures increase the rate of hydrolysis.[5]
Limit reaction time: Monitor the reaction closely and quench it as soon as the desired transformation is complete to minimize exposure to acidic conditions.
Choice of Acid: Use the mildest possible acid catalyst at the lowest effective concentration.
Product degradation during aqueous workup.	Hydrolysis during extraction.	Use ice-cold solutions: Perform all aqueous washes with ice-cold, saturated sodium bicarbonate (NaHCO₃) solution and brine.[5] Lower temperatures significantly slow the kinetics of hydrolysis.
Work quickly: Do not allow the layers to sit for extended periods during extraction. Prompt separation is crucial.
Brine Wash: A final wash with saturated NaCl solution (brine) helps to remove dissolved water from the organic layer, further preventing hydrolysis before drying.[5]

Mechanism of Acid-Catalyzed Hydrolysis

The reaction proceeds via protonation of the carbonyl oxygen of the ester, which activates the carbonyl carbon towards nucleophilic attack by water. This is a reversible process.[2][4][6]

Caption: Acid-catalyzed hydrolysis workflow.

Scenario 2: Base-Mediated Saponification

Question: I'm attempting a reaction in the presence of a base, and my starting material is rapidly consumed, forming a water-soluble product. I'm unable to extract my expected product into an organic solvent. What's going on?

Answer: You are observing saponification, the base-mediated hydrolysis of your ester.[1][7] This reaction is irreversible and results in the formation of the sodium or potassium salt of 3,4-dimethoxyphenylglyoxylic acid and ethanol.[7][8][9] Carboxylate salts are typically water-soluble and will remain in the aqueous layer during extraction.

Troubleshooting Guide: Basic Conditions

Symptom	Potential Cause	Recommended Action & Scientific Rationale
Rapid consumption of starting material; product is water-soluble.	Saponification (base-mediated hydrolysis).	Use non-nucleophilic bases: If the base is intended as a proton scavenger, consider using a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,6-lutidine.
Anhydrous Conditions: If hydroxide is not the intended reagent, ensure your reaction is strictly anhydrous. Trace amounts of water can facilitate hydrolysis in the presence of a strong base.
Temperature Control: Keep the reaction temperature as low as possible. Saponification rates increase with temperature.
Product is lost during workup after a basic reaction.	Formation of the carboxylate salt.	Acidify the aqueous layer: After separating the layers, carefully acidify the aqueous layer with a strong acid (e.g., 1M HCl) to a pH of ~2-3, while cooling in an ice bath. This will protonate the carboxylate salt, forming the free carboxylic acid, which is often less water-soluble and can be extracted with an organic solvent.[1][8]

Mechanism of Saponification

Saponification is an irreversible process that involves the nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon. The reaction is driven to completion by the final, irreversible acid-base reaction between the carboxylic acid and the alkoxide.[7][8][10]

Caption: Saponification (base-mediated hydrolysis) workflow.

Potential Side Reactions: Decarboxylation

The hydrolysis product, 3,4-dimethoxyphenylglyoxylic acid, is an α-keto acid. These molecules can be susceptible to decarboxylation (loss of CO₂) under harsh conditions, particularly at elevated temperatures, to form 3,4-dimethoxybenzaldehyde. If you observe the formation of this aldehyde, it is an indication that your hydrolysis conditions are too aggressive.

Analytical Monitoring for Stability Assessment

Proactive monitoring is key to understanding the stability of Ethyl 3,4-dimethoxyphenylglyoxylate in your specific reaction matrix.

Experimental Protocol: HPLC-UV Monitoring

A robust High-Performance Liquid Chromatography (HPLC) method with UV detection is an excellent tool for monitoring the stability of your compound and detecting the formation of the primary hydrolytic degradation product, 3,4-dimethoxyphenylglyoxylic acid.[11][12][13][14]

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a suitable starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous acidic buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is recommended.

• Detection: The aromatic nature of both the parent ester and the acid degradation product allows for sensitive detection by UV spectrophotometry, typically in the range of 230-280 nm.

• Sample Preparation: Dilute a small aliquot of your reaction mixture in the initial mobile phase composition and inject it into the HPLC system.

• Analysis: The parent ester will have a longer retention time than the more polar carboxylic acid degradation product. By tracking the relative peak areas over time, you can quantify the rate and extent of hydrolysis.

Experimental Protocol: ¹H NMR Spectroscopy Monitoring

Nuclear Magnetic Resonance (NMR) spectroscopy can provide unambiguous evidence of hydrolysis.

• Sample Preparation: At various time points, take a small sample from your reaction, quench any further reaction by cooling and neutralization (if necessary), and remove the solvent. Dissolve the residue in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Key Diagnostic Signals:

  • Ethyl 3,4-dimethoxyphenylglyoxylate: Look for the characteristic quartet and triplet signals of the ethyl group.

  • Ethanol (byproduct): The appearance of a new quartet and triplet corresponding to ethanol.

  • 3,4-dimethoxyphenylglyoxylic acid (degradation product): The disappearance of the ethyl group signals and the appearance of a broad singlet for the carboxylic acid proton (this may exchange with D₂O).

By integrating these key signals, you can determine the molar ratio of the ester to the hydrolysis product.

Best Practices for Storage and Handling

To ensure the long-term stability of Ethyl 3,4-dimethoxyphenylglyoxylate:

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from moisture and incompatible materials such as strong acids and bases.[15]

• Handling: When weighing and transferring the material, minimize its exposure to atmospheric moisture. Use anhydrous solvents and reagents in your reactions whenever possible.

By understanding the inherent reactivity of Ethyl 3,4-dimethoxyphenylglyoxylate and implementing these proactive and corrective measures, you can significantly improve the reliability and success of your experimental outcomes.

References

• BenchChem. (2025).
• Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutar
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• Three branches of the subsequent degradation of alpha-keto isocaproate...
• Saponification-Typical procedures. (2024-04-27). operachem.
• Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. (2016-12-26). The Organic Chemistry Tutor.
• How is saponification rel
• Hydrolysis product troubleshooting. Reddit. (2024-01-18).
• Electronic Supplementary Information (ESI). The Royal Society of Chemistry.
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• Acid Catalyzed Hydrolysis of Esters. (2023-01-22). Chemistry LibreTexts.
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• Determination of the Contents of Antioxidants and Their Degradation Products in Sodium Chloride Injection for Blood Transfusion. PMC - PubMed Central. (2020-06-22).
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• Synthesis of α-keto carboxylic acids, esters and amides. Organic Chemistry Portal.
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• Determination of Phthalates in Drinking Water by UHPLC with UV Detection. Thermo Fisher Scientific.
• A Validated HPLC-UV Method for the Quantification of 3-Methoxy-4-hydroxyphenylglycolaldehyde: A Compar
• Ethyl (E)-4-(2,4-Dimethoxyphenyl)-6-(2,4-dimethoxystyryl)
• Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages. MDPI. (2023-03-02).
• Raman spectroscopy as a tool for monitoring mesoscale continuous-flow organic synthesis: Equipment interface and assessment in four medicinally-relevant reactions. PMC - NIH. (2013-09-11).
• Determination of Estradiol and Its Degradation Products by Liquid Chrom

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to In Vitro Efficacy Testing of Ethyl 3,4-dimethoxyphenylglyoxylate Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the in vitro efficacy of novel Ethyl 3,4-dimethoxyphenylglyoxylate derivatives. The structure of these compounds, featuring a dimethoxyphenyl moiety, suggests potential therapeutic activities, particularly in the realms of anti-inflammatory and phosphodiesterase inhibition. This document moves beyond a simple recitation of protocols, offering a strategic, field-proven approach to building a robust preclinical data package. We will explore a tiered series of assays, from foundational cytotoxicity assessments to specific mechanistic studies, explaining the scientific rationale behind each experimental choice.

Part 1: The Foundational Imperative: Assessing Cytotoxicity

Before exploring any potential therapeutic efficacy, it is paramount to establish the cytotoxicity profile of the Ethyl 3,4-dimethoxyphenylglyoxylate derivatives. This initial step is critical for distinguishing true pharmacological effects from those caused by cellular toxicity. A compound that kills cells may appear to reduce inflammatory markers, but this is a misleading artifact. By determining the concentration range over which the compounds are non-toxic, we can define a safe therapeutic window for all subsequent cell-based assays.

The most common methods for assessing cell viability are colorimetric assays that measure the metabolic activity of living cells. Among these, the MTT and XTT assays are widely used.[1][2][3][4] The core principle for both involves the reduction of a tetrazolium salt by mitochondrial dehydrogenases in metabolically active cells, resulting in a colored formazan product.[1][2] The intensity of this color is directly proportional to the number of viable cells.

Comparison of Foundational Cytotoxicity Assays: MTT vs. XTT

While both assays are based on the same principle, the XTT assay offers significant practical advantages over the older MTT method, making it the preferred choice for modern, higher-throughput screening environments. The key difference lies in the solubility of the formazan product.[1][5]

Feature	MTT Assay	XTT Assay	Rationale for Preference
Formazan Product	Insoluble purple crystals.[1][5]	Water-soluble orange dye.[1][5]	XTT's soluble product eliminates a major experimental step.
Workflow	Requires an additional solubilization step using organic solvents (e.g., DMSO).[1][2]	No solubilization required; dye is released into the medium.[5]	The streamlined XTT protocol reduces hands-on time and potential for error.[5]
Reproducibility	Prone to variability from incomplete crystal dissolution or cell loss during solubilization.[5]	Generally higher due to fewer handling steps and a homogeneous solution.[5]	Consistency is key for reliable screening of a library of derivatives.
Suitability for HTS	Less suitable for automation due to the solubilization step.	Ideal for 96- and 384-well formats and automated systems.[5]	Scalability is crucial for drug discovery projects.

Given these advantages, we will detail the protocol for the XTT assay.

Experimental Protocol: XTT Cell Viability Assay

This protocol is designed to determine the concentration of Ethyl 3,4-dimethoxyphenylglyoxylate derivatives that results in a 50% reduction in cell viability (CC50).

• Cell Seeding:

  • Plate a relevant cell line (e.g., RAW 264.7 macrophages for inflammatory studies) in a 96-well flat-bottom plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell adherence.

• Compound Treatment:

  • Prepare a serial dilution of the Ethyl 3,4-dimethoxyphenylglyoxylate derivatives in culture medium. It is advisable to start with a high concentration (e.g., 100 µM) and perform 2-fold or 3-fold dilutions.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• XTT Reagent Preparation and Addition:

  • Shortly before the end of the incubation period, prepare the activated XTT solution. This typically involves mixing the XTT reagent with an electron-coupling reagent according to the manufacturer's instructions.

  • Add 50 µL of the activated XTT solution to each well.

• Incubation and Measurement:

  • Incubate the plate for 2 to 4 hours at 37°C in a CO₂ incubator, allowing the color to develop.

  • Measure the absorbance of the wells using a microplate reader at a wavelength of 450-500 nm. A reference wavelength of 630-690 nm should also be used to subtract background absorbance.

• Data Analysis:

  • Subtract the reference absorbance from the test absorbance.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression analysis to determine the CC50 value.

Caption: Workflow for the XTT cell viability assay.

Part 2: Efficacy Screening for Anti-Inflammatory Activity

The 3,4-dimethoxyphenyl structure is a known pharmacophore in compounds exhibiting anti-inflammatory properties.[6][7][8] Therefore, a primary screen for anti-inflammatory efficacy is a logical next step. We will focus on two key enzymatic pathways central to the inflammatory response: cyclooxygenase (COX) and inducible nitric oxide synthase (iNOS).

Assay 1: Cyclooxygenase (COX) Inhibition

Scientific Rationale: COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation and pain.[9][10] Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting these enzymes.[9] Differentiating between inhibition of the constitutive COX-1 isoform and the inducible COX-2 isoform is crucial, as selective COX-2 inhibition is often associated with a better gastrointestinal side-effect profile.[9]

Caption: Inhibition of COX-1 and COX-2 pathways.

Experimental Protocol: Colorimetric COX Inhibitor Screening Assay

This assay measures the peroxidase component of COX activity. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.[9]

• Reagent Preparation: Prepare assay buffer, heme, purified human recombinant COX-1 and COX-2 enzymes, arachidonic acid (substrate), and TMPD (chromogen) solutions according to the kit manufacturer's instructions.

• Plate Setup: In a 96-well plate, add the following to designated wells:

  • 100% Activity Wells: 150 µL Assay Buffer, 10 µL Heme, 10 µL COX-1 or COX-2 enzyme, and 10 µL of vehicle (e.g., DMSO).

  • Inhibitor Wells: 150 µL Assay Buffer, 10 µL Heme, 10 µL COX-1 or COX-2 enzyme, and 10 µL of the test derivative at various concentrations.

  • Background Wells: 160 µL Assay Buffer and 10 µL Heme.

• Incubation: Incubate the plate at 25°C for 5 minutes.

• Reaction Initiation:

  • Add 20 µL of TMPD solution to all wells.

  • Initiate the reaction by adding 20 µL of arachidonic acid solution to all wells.

• Measurement: Immediately shake the plate for a few seconds and measure the absorbance at 590 nm using a microplate reader.

• Data Analysis:

  • Correct for background absorbance.

  • Calculate the percentage of inhibition for each derivative concentration compared to the 100% activity control.

  • Plot the percentage of inhibition against the log of the inhibitor concentration to determine the IC50 value for both COX-1 and COX-2.

Data Presentation: COX Inhibition

Derivative	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Derivative A	15.2	1.8	8.4
Derivative B	>100	25.6	>3.9
Derivative C	5.6	7.3	0.77
Indomethacin (Control)	0.1	1.5	0.07

Assay 2: Inducible Nitric Oxide Synthase (iNOS) Inhibition

Scientific Rationale: During inflammation, iNOS is expressed in cells like macrophages and produces large amounts of nitric oxide (NO), a key inflammatory mediator.[11] Inhibiting iNOS activity or expression is a valid strategy for anti-inflammatory drug discovery.[12] We can measure the inhibitory effect of our compounds on NO production in lipopolysaccharide (LPS)-stimulated macrophage cells. The amount of NO produced is assessed by measuring the accumulation of its stable breakdown product, nitrite, in the culture medium using the Griess reagent.[13][14]

Experimental Protocol: Griess Assay for Nitrite in Cell Culture

• Cell Culture and Stimulation:

  • Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of the Ethyl 3,4-dimethoxyphenylglyoxylate derivatives for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce iNOS expression. Include unstimulated and LPS-only controls.

  • Incubate for 24 hours at 37°C.

• Sample Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction:

  • Add 50 µL of 1% sulfanilamide (Griess Reagent A) to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (Griess Reagent B) and incubate for another 5-10 minutes. A purple/magenta color will form.

• Measurement: Measure the absorbance at 540 nm within 30 minutes.

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in each sample from the standard curve.

  • Calculate the percentage of NO production inhibition for each derivative concentration relative to the LPS-only control.

  • Determine the IC50 value.

Part 3: Mechanistic Insight: Phosphodiesterase 4 (PDE4) Inhibition

Scientific Rationale: The structural motifs in the test compounds also suggest a potential for phosphodiesterase (PDE) inhibition. PDEs are enzymes that degrade cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[15] PDE4 is the predominant isoenzyme in most inflammatory cells, and its inhibition leads to increased intracellular cAMP levels, which in turn suppresses the production of multiple inflammatory mediators.[16] Therefore, PDE4 is a validated target for inflammatory diseases like COPD and psoriasis.[16]

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• 12. A novel geranylated derivative, ethyl 3-(4'-geranyloxy-3'-methoxyphenyl)-2-propenoate, synthesized from ferulic acid suppresses carcinogenesis and inducible nitric oxide synthase in rat tongue - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Guide to the Spectroscopic Comparison of Ethyl 3,4-dimethoxyphenylglyoxylate and its Reaction Products

Introduction: The Central Role of an α-Ketoester in Synthesis

Ethyl 3,4-dimethoxyphenylglyoxylate is a versatile chemical intermediate characterized by a 3,4-dimethoxyphenyl moiety linked to an α-ketoester functional group. This unique arrangement of a ketone directly adjacent to an ester group provides two distinct electrophilic sites, rendering the molecule a valuable precursor for a wide range of more complex structures, particularly in the synthesis of pharmaceutical agents and natural product analogues. The electron-donating nature of the two methoxy groups on the aromatic ring further influences the reactivity of the molecule.

Understanding the success of a chemical transformation involving this substrate is critically dependent on precise analytical characterization. Spectroscopic methods are the cornerstone of this process, offering a non-destructive window into the molecular structure. This guide provides an in-depth comparison of the spectroscopic signatures of Ethyl 3,4-dimethoxyphenylglyoxylate and a key reaction product: Ethyl 3,4-dimethoxymandelate. We will explore how changes in molecular structure, specifically the selective reduction of the α-keto group to a secondary alcohol, are reflected in ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The objective is to demonstrate how these techniques provide a self-validating system for confirming reaction outcomes, a principle fundamental to synthetic chemistry.

The Case Study: Selective Reduction of the α-Keto Group

The most common and illustrative transformation of an α-ketoester is the selective reduction of the ketone. The ester carbonyl is less reactive than the ketone carbonyl due to resonance stabilization from the adjacent oxygen atom. This allows for the use of mild reducing agents, such as sodium borohydride (NaBH₄), to selectively target the ketone, yielding a secondary alcohol. This conversion from a planar carbonyl to a chiral hydroxyl center introduces significant and readily identifiable changes in the molecule's spectroscopic profile.

Caption: Reaction pathway for the reduction of the α-ketoester.

Spectroscopic Profile of the Starting Material: Ethyl 3,4-dimethoxyphenylglyoxylate

The structure of Ethyl 3,4-dimethoxyphenylglyoxylate (Molecular Formula: C₁₂H₁₄O₅, Molecular Weight: 238.24 g/mol ) dictates its characteristic spectral features.[1]

• ¹H NMR Spectroscopy: The proton NMR spectrum is defined by the deshielding effects of the aromatic ring and the two carbonyl groups.

  • Aromatic Protons: The three protons on the dimethoxy-substituted ring will appear in the aromatic region (δ 7.0-8.0 ppm). Their specific splitting pattern (e.g., a doublet, a singlet-like signal, and a doublet of doublets) is characteristic of a 1,2,4-trisubstituted benzene ring, similar to that seen in veratraldehyde.[2][3]

  • Ethyl Ester Protons: A quartet around δ 4.4 ppm (for the -OCH₂-) and a triplet around δ 1.4 ppm (for the -CH₃) are expected, which is typical for an ethyl ester.[4]

  • Methoxy Protons: Two sharp singlets will be observed around δ 3.9 ppm, each integrating to 3H, corresponding to the two -OCH₃ groups.

• ¹³C NMR Spectroscopy: The carbon spectrum provides a clear fingerprint of the carbon skeleton.

  • Carbonyl Carbons: Two distinct signals in the downfield region are key identifiers. The ester carbonyl (C=O) is expected around δ 160-165 ppm, while the highly deshielded ketone carbonyl will appear further downfield, typically around δ 185-195 ppm.

  • Aromatic Carbons: Six signals will be present in the δ 110-155 ppm range. The two carbons directly attached to the methoxy groups will be the most downfield in this region.

  • Ethyl and Methoxy Carbons: The ethyl group carbons will appear around δ 62 ppm (-OCH₂-) and δ 14 ppm (-CH₃). The two methoxy carbons will be visible near δ 56 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum is dominated by the strong absorptions of the carbonyl groups.

  • C=O Stretching: Two distinct, strong C=O stretching bands are the most prominent features. The α-keto group, being part of a conjugated system, will absorb around 1680-1700 cm⁻¹ . The ester carbonyl will absorb at a higher frequency, typically ~1735-1750 cm⁻¹ .

  • C-O Stretching: Strong bands in the 1200-1300 cm⁻¹ region will correspond to the C-O stretching of the ester and the aryl ethers.

  • Aromatic C-H and C=C: Bends for aromatic C=C bonds appear in the 1450-1600 cm⁻¹ region, and C-H stretching just above 3000 cm⁻¹.

• Mass Spectrometry (MS): Electron ionization MS will show the molecular ion peak and characteristic fragmentation patterns.

  • Molecular Ion (M⁺): A clear peak at m/z = 238 corresponding to the molecular weight of the compound.

  • Fragmentation: Common fragmentation pathways include the loss of the ethoxy group (-OC₂H₅, M-45) and the loss of carbon monoxide from the keto group (-CO, M-28). The base peak is often the 3,4-dimethoxybenzoyl cation at m/z = 165.

Spectroscopic Profile of the Product: Ethyl 3,4-dimethoxymandelate

Upon reduction of the ketone to a secondary alcohol, the molecular formula changes to C₁₂H₁₆O₅ and the molecular weight increases to 240.25 g/mol . This structural modification leads to predictable and definitive changes across all spectroscopic methods.

• ¹H NMR Spectroscopy:

  • Disappearance: The absence of any signal attributable to an aldehyde or isolated ketone is the first confirmation.

  • Appearance of New Signals: Two new, crucial signals appear:

    • A methine proton (-CHOH) signal, typically a singlet or a doublet, around δ 5.0-5.5 ppm .

    • A hydroxyl proton (-OH) signal, which can be broad and appear over a wide range (δ 2.0-5.0 ppm), and its position is often concentration-dependent. This peak can be confirmed by a D₂O exchange experiment, where it will disappear.

  • Shifts: The signals for the ethyl ester group and aromatic protons will experience minor shifts due to the change in the electronic environment.

• ¹³C NMR Spectroscopy:

  • Key Change: The most telling change is the disappearance of the ketone carbonyl signal from the δ 185-195 ppm region.

  • Appearance of New Signal: In its place, a new signal appears in the upfield region, around δ 70-75 ppm , corresponding to the carbon bearing the hydroxyl group (-CHOH) . The ester carbonyl signal remains around δ 165-170 ppm.

• Infrared (IR) Spectroscopy:

  • Appearance of O-H Stretch: A prominent, broad absorption band appears in the 3550-3200 cm⁻¹ region , which is the classic signature of an alcohol's O-H stretch.

  • Disappearance of Keto C=O Stretch: The ketone C=O stretch at ~1680-1700 cm⁻¹ disappears completely .

  • Ester C=O Stretch Remains: The ester carbonyl stretch at ~1735-1750 cm⁻¹ remains, confirming that this functional group was not reduced.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): The molecular ion peak shifts by two mass units to m/z = 240 , confirming the addition of two hydrogen atoms.

  • New Fragmentation: A new fragmentation pathway becomes available: the loss of a water molecule (H₂O, M-18) from the alcohol, leading to a significant peak at m/z = 222. The fragmentation pattern will now be dominated by cleavage alpha to the alcohol.

At-a-Glance: Comparative Spectroscopic Data

Spectroscopic Feature	Ethyl 3,4-dimethoxyphenylglyoxylate (Starting Material)	Ethyl 3,4-dimethoxymandelate (Product)	Rationale for Change
¹H NMR: Key Signal	No signal in δ 5.0-5.5 ppm region	Singlet/Doublet, ~δ 5.1 ppm (-CHOH); Broad singlet, ~δ 3.5 ppm (-OH)	Formation of the methine and hydroxyl protons.
¹³C NMR: Carbonyl Region	Ketone C=O: ~191 ppm; Ester C=O: ~164 ppm	Ester C=O: ~168 ppm	Reduction of the ketone C=O to a C-OH group.
¹³C NMR: Aliphatic Region	No signal in δ 70-80 ppm region	-CHOH signal appears at ~74 ppm	Formation of the carbon-hydroxyl bond.
IR: High-Frequency Region	No broad O-H stretch	Broad O-H stretch: ~3450 cm⁻¹	Introduction of the hydroxyl functional group.
IR: Carbonyl Region	Ketone C=O: ~1690 cm⁻¹; Ester C=O: ~1740 cm⁻¹	Ester C=O: ~1740 cm⁻¹	Selective reduction of the ketone; ester remains.
MS: Molecular Ion (M⁺)	m/z = 238	m/z = 240	Addition of two hydrogen atoms (reduction).
MS: Key Fragment	m/z = 165 ([M-CO-OC₂H₅]⁺)	m/z = 222 ([M-H₂O]⁺)	New fragmentation pathway (loss of water) available to the alcohol.

Note: The spectral values provided are representative and may vary slightly based on the solvent and instrument used.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3,4-dimethoxymandelate

• Dissolution: Dissolve Ethyl 3,4-dimethoxyphenylglyoxylate (1.0 eq) in absolute ethanol (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Place the flask in an ice-water bath and stir for 10-15 minutes until the solution temperature equilibrates to 0-5 °C.

• Addition of Reductant: Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise over 15 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Carefully quench the reaction by slowly adding 1 M hydrochloric acid (HCl) dropwise at 0 °C until the bubbling ceases and the pH is slightly acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of ethanol).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product via flash column chromatography on silica gel if necessary.

Protocol 2: Spectroscopic Analysis Workflow

This workflow outlines the systematic process of analyzing the starting material and the purified product to validate the chemical transformation.

Caption: A typical workflow for spectroscopic validation.

Conclusion: The Power of a Multi-faceted Approach

The comparison between Ethyl 3,4-dimethoxyphenylglyoxylate and its reduction product, Ethyl 3,4-dimethoxymandelate, serves as a powerful illustration of the utility of modern spectroscopic techniques. No single method provides the complete picture; rather, it is the convergence of evidence from ¹H NMR, ¹³C NMR, IR, and MS that allows for an unambiguous confirmation of the molecular transformation. The disappearance of the ketone signals, coupled with the appearance of characteristic alcohol signals, provides a robust, self-validating dataset that is fundamental to the principles of synthetic chemistry and drug development. This analytical rigor ensures the integrity of the synthetic process and the identity of the final compound.

References

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• PubChem. Ethyl 3,4-dimethoxyphenylacetate. National Center for Biotechnology Information. [Link]

• NIST. Benzaldehyde, 3,4-dimethoxy-. NIST Chemistry WebBook. [Link]

• Hachiya, I. et al. TWO-STEP SYNTHESIS OF 3,4-ETHYLENEDIOXYTHIOPHENE (EDOT) FROM 2,3-BUTANEDIONE. HETEROCYCLES, Vol. 87, No. 8, 2013. [Link]

• Google Patents.Method for synthesizing 3, 4-dihydroxymandelic acid by glyoxylic acid method.

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A Comparative Guide to the X-ray Crystallography of Novel Compounds Synthesized from Ethyl 3,4-dimethoxyphenylglyoxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of X-ray crystallography for the characterization of novel heterocyclic compounds synthesized from Ethyl 3,4-dimethoxyphenylglyoxylate. As a senior application scientist, my aim is to not only present protocols but to instill a deeper understanding of the experimental choices and the self-validating nature of these analytical techniques.

The Strategic Importance of Ethyl 3,4-dimethoxyphenylglyoxylate as a Precursor

Ethyl 3,4-dimethoxyphenylglyoxylate is a versatile starting material in organic synthesis, prized for its reactive α-ketoester functionality and the presence of the biologically significant 3,4-dimethoxyphenyl (veratryl) moiety. This structural motif is a key component in numerous pharmacologically active compounds, making its derivatives prime candidates for drug discovery programs. The synthesis of novel heterocyclic compounds, such as pyrazoles and pyrrolidinones, from this precursor opens avenues to new chemical entities with potential therapeutic applications.

Unambiguous Structure Elucidation: The Power of Single-Crystal X-ray Diffraction

While various analytical techniques offer valuable insights into a compound's structure, single-crystal X-ray diffraction (SCXRD) stands as the gold standard for providing an unambiguous and highly detailed three-dimensional molecular structure. This non-destructive technique reveals precise information about bond lengths, bond angles, and the spatial arrangement of atoms within a crystal lattice, which is crucial for understanding structure-activity relationships (SAR).[1]

Part 1: Synthesis of Novel Heterocyclic Compounds

The following section details the synthesis of a novel pyrazole derivative from an analogue of Ethyl 3,4-dimethoxyphenylglyoxylate. This protocol is adapted from established methodologies and serves as a representative example of the synthetic pathways available.[2]

Experimental Protocol: Synthesis of Ethyl 5-phenyl-1H-pyrazole-3-carboxylate

This two-step synthesis involves an initial Claisen condensation to form a β-dicarbonyl intermediate, followed by a cyclocondensation with hydrazine to yield the pyrazole core.

Step 1: Synthesis of Ethyl 2,4-dioxo-4-phenylbutanoate (Intermediate)

• Rationale: The Claisen condensation is a classic and efficient method for forming carbon-carbon bonds. The use of a strong base like sodium ethoxide is crucial for deprotonating the α-carbon of the acetophenone, enabling its nucleophilic attack on diethyl oxalate.

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, prepare sodium ethoxide by cautiously adding freshly cut sodium metal (0.46 g, 20 mmol) to absolute ethanol (7 mL).

  • Once all the sodium has reacted, cool the solution in an ice bath.

  • To the cold sodium ethoxide solution, add diethyl oxalate (2.92 g, 20 mmol) dropwise, followed by the portion-wise addition of acetophenone (2.40 g, 20 mmol).

  • Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, heat the mixture to 80 °C for 30 minutes.

  • Cool the mixture to room temperature and acidify to pH 2 with dilute sulfuric acid.

  • Extract the product with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to yield ethyl 2,4-dioxo-4-phenylbutanoate.

Step 2: Synthesis of Ethyl 5-phenyl-1H-pyrazole-3-carboxylate

• Rationale: The cyclocondensation reaction between the β-dicarbonyl intermediate and hydrazine hydrate proceeds via a nucleophilic attack of the hydrazine at the carbonyl groups, followed by dehydration to form the stable aromatic pyrazole ring.

• Procedure:

  • In a round-bottom flask, dissolve ethyl 2,4-dioxo-4-phenylbutanoate (1.10 g, 5 mmol) and hydrazine hydrate (0.25 g, 5 mmol) in glacial acetic acid (20 mL).

  • Reflux the reaction mixture for 4 hours, monitoring its progress by TLC.

  • After completion, cool the mixture to room temperature and pour it into ice-cold water (50 mL).

  • Collect the precipitated solid by filtration, wash with cold water, and dry.

  • Recrystallize the crude product from ethanol to obtain pure ethyl 5-phenyl-1H-pyrazole-3-carboxylate.

Part 2: X-ray Crystallography vs. Alternative Analytical Techniques

While SCXRD provides the definitive molecular structure, other techniques like Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable for structural elucidation, particularly for compounds in solution. Below is a comparative analysis.

Comparative Analysis: X-ray Crystallography and NMR Spectroscopy

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Phase	Solid (single crystal)	Solution
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, crystal packing	Connectivity of atoms, chemical environment, stereochemistry, dynamic processes in solution
Strengths	Unambiguous structure determination, absolute configuration	Provides information on molecular dynamics and behavior in solution, non-destructive
Limitations	Requires high-quality single crystals, which can be difficult to grow	Structure is an average of conformations in solution, interpretation can be complex for large molecules
Data Interpretation	Direct visualization of electron density map	Interpretation of chemical shifts, coupling constants, and nuclear Overhauser effects

Causality in Technique Selection: The choice between SCXRD and NMR is often dictated by the research question. For understanding solid-state properties, crystal packing, and for obtaining a definitive static structure for computational modeling, SCXRD is unparalleled.[3] For studying dynamic processes, conformational changes in solution, and for routine structural confirmation in synthesis, NMR is the preferred method.[4] Often, the two techniques are used in a complementary fashion to gain a comprehensive understanding of a molecule's behavior in both the solid and solution states.

Supporting Experimental Data: A Case Study

Let's consider a hypothetical novel pyrazole derivative synthesized from Ethyl 3,4-dimethoxyphenylglyoxylate, Ethyl 1,5-bis(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate .

Table 1: Hypothetical Crystallographic Data for Ethyl 1,5-bis(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(2)
b (Å)	15.456(3)
c (Å)	12.876(2)
β (°)	98.76(1)
Volume (ų)	1987.5(7)
Z	4
R-factor (%)	4.5

Table 2: Comparison of Key Structural Parameters from SCXRD and NMR (Hypothetical)

Parameter	SCXRD (Solid State)	NMR (Solution State)
Dihedral angle between pyrazole and C5-phenyl ring	45.2°	~30-60° (rotational freedom)
Conformation of ethyl ester	trans	Predominantly trans with evidence of minor conformers
Intermolecular Interactions	Strong π-π stacking and C-H···O hydrogen bonds observed in the crystal lattice	No direct evidence of specific, stable intermolecular interactions in dilute solution

This data illustrates how SCXRD provides a static, precise picture of the molecule in the solid state, including intermolecular interactions that dictate crystal packing. NMR, on the other hand, reveals the dynamic nature of the molecule in solution, where bond rotations lead to a range of conformations.

Part 3: Detailed Experimental Workflow for Single-Crystal X-ray Diffraction

The following is a detailed, step-by-step methodology for the single-crystal X-ray diffraction analysis of a novel synthesized compound.

Experimental Protocol: Single-Crystal X-ray Diffraction

1. Crystal Selection and Mounting:

• Objective: To select a high-quality, single crystal free of defects and of an appropriate size for data collection.[5]

• Procedure:

  • Examine the crystallized sample under a high-magnification microscope with cross-polarizers.

  • Select a crystal with well-defined faces, uniform extinction under polarized light, and dimensions of approximately 0.1-0.3 mm in all directions.

  • Carefully mount the selected crystal on a cryo-loop or a glass fiber using a minimal amount of cryo-protectant oil or epoxy.

  • Mount the loop or fiber onto a goniometer head.

2. Data Collection:

• Objective: To collect a complete and redundant set of diffraction data.

• Procedure:

  • Center the crystal in the X-ray beam of the diffractometer.

  • Perform a preliminary unit cell determination by collecting a few initial frames to identify the crystal lattice parameters and Bravais lattice.[6]

  • Based on the crystal system, devise a data collection strategy to measure the intensities of a large number of reflections over a wide range of diffraction angles (2θ).

  • Collect the data, typically by rotating the crystal and collecting a series of diffraction images. The exposure time per frame will depend on the crystal's diffracting power and the X-ray source intensity.

3. Data Reduction and Structure Solution:

• Objective: To process the raw diffraction data and obtain an initial structural model.

• Procedure:

  • Integrate the raw diffraction images to obtain a list of reflection indices (h,k,l) and their corresponding intensities.

  • Apply corrections for factors such as Lorentz-polarization effects and absorption.

  • Determine the space group based on the systematic absences in the reflection data.

  • Solve the crystal structure using direct methods or Patterson methods to obtain the initial positions of the atoms.

4. Structure Refinement and Validation:

• Objective: To optimize the atomic parameters of the structural model to achieve the best possible fit to the experimental data.

• Procedure:

  • Perform full-matrix least-squares refinement of the atomic coordinates, anisotropic displacement parameters, and other relevant parameters against the experimental reflection data.

  • Locate and refine the positions of hydrogen atoms, often from the difference Fourier map or by placing them in calculated positions.

  • Validate the final structure using crystallographic software to check for geometric reasonability and potential errors. The final model should have low R-factors and a good-of-fit value.

Visualizations

Diagrams

Caption: Synthetic workflow for the preparation of novel pyrazole derivatives.

Caption: Logical relationship between analytical techniques for compound characterization.

References

• Single crystal X-ray diffraction | Crystallography Class Notes - Fiveable. [Link]

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• Preliminary understanding of experiments on single crystal X-ray crystallography - Indian Chemical Society. [Link]

• X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics Axel T. Brunger The Howard Hughes Medical Institute. [Link]

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• Ethyl 5-methyl-1H-pyrazole-3-carboxylate | C7H10N2O2 | CID 77645 - PubChem. [Link]

• Synthesis and X-ray Crystal Structure of New Substituted 3-4′-Bipyrazole Derivatives. Hirshfeld Analysis, DFT and NBO Studies - MDPI. [Link]

• Electrochemical Synthesis of Pyrazolines and Pyrazoles via [3+2] Dipolar Cycloaddition - Gutenberg Open Science. [Link]

• X-Ray Crystallography and NMR: Complementary Views of Structure and Dynamics Axel T. Brunger The Howard Hughes Medical Institute. [Link]

• X-Ray Crystallography vs. NMR Spectroscopy - News-Medical.Net. [Link]

• (PDF) Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate - ResearchGate. [Link]

• Scheme of synthesis of pyrazoles: 1-(3, 4, 5-trimethoxyphenyl)-3-(2, 4-dimethoxy phenyl) dihydropyrazole - ResearchGate. [Link]

• Synthesis and X-ray Crystal Structure of Novel (3E,4E)-1-aryl-3,4-bis[(benzo[d][1][7]dioxol-5-yl)methylidene]pyrrolidene-2,5-dione - Sci-Hub. [Link]

• synthesis and structural determination of pyrrolidine-2,3- dione derivatives from 4-acetyl. [Link]

• Synthesis and structural determination of pyrrolidine-2,3-dione derivatives from 4-acetyl-3-hydroxy-5-phenyl-1-(3-nitrophenyl)-3-pyrroline-2-one - ResearchGate. [Link]

• The Structure and Dynamic Properties of 1H-Pyrazole-4-Carboxylic Acids in the Solid State. [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. [Link]

• X-ray single-crystal structure of ethyl... | Download Scientific Diagram - ResearchGate. [Link]

• X-Ray Crystallography of Chemical Compounds - PMC - NIH. [Link]

• (PDF) The crystal structure of ethyl 2′-hydroxy-4′,6′-dimethoxy-3-(4-methoxynaphthalen-1-yl)-5-oxo-2,3,4,5-tetrahydro-[1,1′-biphenyl]-4-carboxylate, C28H28O7 - ResearchGate. [Link]

• (PDF) Crystal structure of ethyl 4-[(E)-(4-hydroxy-3-methoxybenzylidene)amino]benzoate: a p-hydroxy Schiff base - ResearchGate. [Link]

• Synthesis, Single Crystal X-ray, Hirshfeld and DFT Studies of 1,8-Dichloro-9,10-dihydro-9,10-ethanoanthracene-11-carboxylic Acid - MDPI. [Link]

• Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin - PMC - NIH. [Link]

• Disorders and Dynamics of Reticular Materials Studied by Single-Crystal X-ray Diffraction. [Link]

• Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold - MDPI. [Link]

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A-Scientist's-Guide-to-the-Pharmacokinetic-Evaluation-of-Novel-Therapeutics-Derived-from-Ethyl-3,4-dimethoxyphenylglyoxylate

Introduction: The 3,4-Dimethoxyphenyl Scaffold in Modern Drug Discovery

The 3,4-dimethoxyphenyl moiety, a core component of Ethyl 3,4-dimethoxyphenylglyoxylate, represents a privileged scaffold in medicinal chemistry. Its derivatives have shown a wide array of biological activities, from antimicrobial and antioxidant effects to potent enzyme inhibition.[1][2][3] A critical determinant of a drug candidate's success is its pharmacokinetic profile—what the body does to the drug. This guide provides a comprehensive framework for evaluating the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of novel chemical entities (NCEs) derived from this versatile starting material.

The 3,4-dimethoxy substitution on a phenyl ring has been shown to confer excellent metabolic stability and favorable absorption profiles to compounds.[4] However, this motif is not without its challenges, including the potential for the formation of reactive metabolites.[4] A thorough and systematic pharmacokinetic evaluation is therefore not just a regulatory requirement but a scientific necessity to unlock the full therapeutic potential of this chemical class.

This guide is intended for researchers, scientists, and drug development professionals. It will delve into the rationale behind key experimental choices, provide detailed protocols for essential in vitro and in vivo assays, and present a comparative analysis of hypothetical derivatives to illustrate the principles discussed. All protocols and claims are grounded in authoritative guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7][8][9][10][11]

Part 1: Foundational In Vitro ADME Profiling: A Tiered Approach

Early-stage drug discovery relies on a battery of in vitro assays to rapidly assess the fundamental ADME properties of NCEs.[12][13][14] This tiered approach allows for the efficient screening of large numbers of compounds and the selection of the most promising candidates for further development.

Tier 1: High-Throughput Screening for Early Lead Identification

The initial phase of in vitro testing focuses on identifying major liabilities that could derail a development program.

• Metabolic Stability: The susceptibility of a compound to biotransformation is a key determinant of its in vivo half-life and oral bioavailability.[14] The workhorse assay for this is the hepatic microsome stability assay .[12] Liver microsomes contain a rich cocktail of drug-metabolizing enzymes, most notably the cytochrome P450 (CYP) superfamily.[12] By incubating the test compound with liver microsomes and a regenerating system for cofactors (e.g., NADPH), we can determine the rate of its disappearance over time.

• Plasma Stability: In addition to hepatic metabolism, compounds can be degraded by enzymes present in plasma, such as esterases.[12] This is particularly relevant for ester-containing molecules, which can be derivatives of Ethyl 3,4-dimethoxyphenylglyoxylate. A simple incubation in plasma from different species (e.g., human, rat, mouse) can quickly identify such liabilities.[12]

• Aqueous Solubility: Poor solubility can be a major hurdle for oral absorption. Kinetic or thermodynamic solubility assays are employed to quantify this critical physicochemical property.

Experimental Protocol: Hepatic Microsome Stability Assay

• Preparation:

  • Thaw pooled liver microsomes (human, rat, or other species of interest) on ice.

  • Prepare a stock solution of the test compound and positive controls (e.g., a rapidly metabolized compound like verapamil and a stable compound like warfarin) in a suitable organic solvent (e.g., DMSO).

  • Prepare a NADPH-regenerating system solution.

• Incubation:

  • In a 96-well plate, combine the microsomal suspension, phosphate buffer, and the test compound or control.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system.

• Sampling and Analysis:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the plate to pellet the precipitated proteins.

  • Analyze the supernatant for the remaining parent compound using LC-MS/MS.

• Data Interpretation:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • The slope of the linear regression line gives the rate constant of elimination (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Intrinsic clearance (CLint) can then be calculated based on the t½ and the protein concentration in the assay.

Visualizing the In Vitro ADME Workflow

Caption: A simplified overview of the drug development process.

Conclusion: Integrating Pharmacokinetics into Drug Design

The evaluation of pharmacokinetic properties is not a standalone exercise but an integral part of the iterative cycle of drug design and discovery. For derivatives of Ethyl 3,4-dimethoxyphenylglyoxylate, a systematic approach to ADME profiling is essential to harness their therapeutic potential while mitigating risks such as the formation of reactive metabolites. By combining high-throughput in vitro screening with definitive in vivo studies, researchers can build a comprehensive understanding of a compound's disposition in the body, paving the way for the development of safe and effective new medicines. This guide provides a foundational framework for this critical endeavor, grounded in established scientific principles and regulatory expectations.

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A Senior Application Scientist's Guide to Docking Studies of Ethyl 3,4-dimethoxyphenylglyoxylate Derivatives with Biological Targets

Introduction

In the landscape of modern drug discovery, the strategic application of computational methods is paramount to accelerating the identification and optimization of novel therapeutic agents. Molecular docking, a cornerstone of in silico drug design, provides invaluable insights into the putative binding modes and affinities of small molecules within the active sites of biological macromolecules. This guide offers a comprehensive comparative analysis of the docking of Ethyl 3,4-dimethoxyphenylglyoxylate and its derivatives against plausible biological targets.

The selection of these targets is not arbitrary. It is a curated choice informed by the structural motifs present in the Ethyl 3,4-dimethoxyphenylglyoxylate scaffold. The dimethoxyphenyl group is a common feature in a variety of biologically active compounds, including known inhibitors of kinases and tubulin. Furthermore, the overall structure bears resemblance to compounds investigated for antimicrobial properties, suggesting potential interactions with bacterial targets such as efflux pumps.

This guide is structured to provide researchers, scientists, and drug development professionals with a robust framework for conducting and evaluating such docking studies. We will delve into detailed experimental protocols for molecular docking using widely adopted software, present a comparative analysis of docking performance against selected targets, and contextualize these in silico findings with supporting experimental data and validation methodologies.

Potential Biological Targets for Ethyl 3,4-dimethoxyphenylglyoxylate Derivatives

Based on a thorough review of scientific literature for structurally analogous compounds, we have identified four primary biological targets for our comparative docking study:

• Cyclin-Dependent Kinase 2 (CDK2): A key regulator of the cell cycle, CDK2 is a well-established target in cancer therapy. Numerous inhibitors containing a dimethoxyphenyl moiety have been reported, making it a logical starting point.

• Pim-1 Kinase: This serine/threonine kinase is implicated in cell survival and proliferation, and its overexpression is linked to various cancers. It represents another promising oncology target.

• β-Tubulin: As a fundamental component of microtubules, tubulin is a validated target for anticancer agents. The colchicine binding site of tubulin is known to accommodate ligands with methoxy-substituted phenyl rings.

• AcrB Efflux Pump: A critical component of the AcrAB-TolC multidrug efflux system in Escherichia coli, AcrB is a prime target for developing adjuvants to overcome antibiotic resistance.

Comparative Docking Analysis: A Methodological Overview

To provide a comprehensive comparison, we will outline the docking protocols for two widely used software suites: AutoDock Vina (a powerful open-source tool) and Schrödinger Maestro (a comprehensive commercial platform). The performance of Ethyl 3,4-dimethoxyphenylglyoxylate will be compared against known inhibitors for each of the selected targets.

Experimental Workflow: Molecular Docking

The following diagram illustrates the general workflow for a molecular docking study.

Caption: A generalized workflow for molecular docking studies.

Protocol 1: Docking with AutoDock Vina

AutoDock Vina is a widely used open-source program for molecular docking.[1][2][3]

Step 1: Target Protein Preparation

• Obtain Protein Structure: Download the crystal structure of the target protein from the Protein Data Bank (RCSB PDB). For this guide, we will use the following PDB IDs:

  • CDK2: 2A4L (in complex with roscovitine)[4]

  • Pim-1 Kinase: 3BGQ[5]

  • β-Tubulin: 1SA0 (in complex with colchicine)[6][7]

  • AcrB Efflux Pump: 1IWG[8]

• Prepare the Receptor:

  • Use AutoDockTools (ADT) to prepare the receptor.

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens.

  • Compute Gasteiger charges.

  • Save the prepared receptor in PDBQT format.

Step 2: Ligand Preparation

• Obtain Ligand Structures: The structure of Ethyl 3,4-dimethoxyphenylglyoxylate can be obtained from chemical databases or drawn using a chemical sketcher. For comparison, obtain the structures of known inhibitors:

  • Roscovitine (for CDK2)

  • A[4][9][10]triazolo[4,3-b]pyridazine-based inhibitor (from PDB ID 3BGQ for Pim-1)

  • Colchicine (for β-Tubulin)

  • A known AcrB inhibitor like PAβN (Phe-Arg β-naphthylamide).

• Prepare the Ligands:

  • Use ADT to prepare the ligands.

  • Detect the root and set the number of rotatable bonds.

  • Save the prepared ligands in PDBQT format.

Step 3: Grid Box Generation

• Define the Binding Site: In ADT, define the search space (grid box) to encompass the active site of the receptor. This is typically centered on the co-crystallized ligand from the original PDB file.

• Set Grid Parameters: Adjust the dimensions and center of the grid box to ensure it is large enough to accommodate the ligands.

Step 4: Running the Docking Simulation

• Create a Configuration File: Prepare a text file (e.g., conf.txt) specifying the paths to the receptor and ligand PDBQT files, the grid box parameters, and the output file name.

• Execute Vina: Run AutoDock Vina from the command line, providing the configuration file as input.

Step 5: Analysis of Results

• Examine Binding Affinities: The output file will contain the predicted binding affinities (in kcal/mol) for the different binding modes (poses) of the ligand.

• Visualize Binding Poses: Use a molecular visualization tool like PyMOL or Chimera to visualize the docked poses and analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the receptor.[1]

Protocol 2: Docking with Schrödinger Maestro

Schrödinger's Maestro offers a user-friendly graphical interface and a powerful suite of tools for molecular docking.[11][12][13][14]

Step 1: Protein and Ligand Preparation

• Import Structures: Import the PDB structures of the target proteins and the ligand structures into the Maestro workspace.

• Protein Preparation Wizard: Use the Protein Preparation Wizard to prepare the receptor. This automated workflow assigns bond orders, adds hydrogens, creates disulfide bonds, fills in missing side chains and loops, and performs a restrained minimization.

• LigPrep: Use the LigPrep tool to prepare the ligands. This generates low-energy 3D conformations, corrects chiralities, and produces various ionization and tautomeric states at a specified pH.

Step 2: Receptor Grid Generation

• Define the Grid: In the Receptor Grid Generation panel, define the binding site by selecting the co-crystallized ligand or specifying the center coordinates. The inner and outer boxes of the grid define the space where the ligand can dock.

Step 3: Ligand Docking

• Glide Docking: Use the Glide (Grid-based Ligand Docking with Energetics) module for docking.

• Select Docking Precision: Choose the desired level of precision: High-Throughput Virtual Screening (HTVS), Standard Precision (SP), or Extra Precision (XP). SP is generally recommended for a balance of speed and accuracy.[12]

• Run the Docking Job: Start the docking calculation, which will dock the prepared ligands into the generated receptor grid.

Step 4: Analysis of Results

• Analyze Poses and Scores: The Project Table will display the docked poses and their corresponding GlideScores and other scoring metrics. Lower GlideScores indicate more favorable binding.

• Ligand Interaction Diagram: Use the Ligand Interaction Diagram tool to generate 2D representations of the binding site, showing the key interactions between the ligand and the receptor residues.

Comparative Data Summary

The following tables present a hypothetical comparative analysis of the docking scores and experimental IC50 values for Ethyl 3,4-dimethoxyphenylglyoxylate and known inhibitors against the selected biological targets.

Table 1: Docking Scores (kcal/mol)

Compound	CDK2 (PDB: 2A4L)	Pim-1 Kinase (PDB: 3BGQ)	β-Tubulin (PDB: 1SA0)	AcrB Efflux Pump (PDB: 1IWG)
Ethyl 3,4-dimethoxyphenylglyoxylate	-7.8	-7.2	-6.9	-8.1
Roscovitine	-9.5	N/A	N/A	N/A
3BGQ Ligand	N/A	-10.2	N/A	N/A
Colchicine	N/A	N/A	-8.5	N/A
PAβN	N/A	N/A	N/A	-7.5

Note: The docking scores are hypothetical and for illustrative purposes. N/A indicates "not applicable."

Table 2: Experimental IC50 Values

Compound/Derivative Class	CDK2	Pim-1 Kinase	β-Tubulin	AcrB Efflux Pump
Pyrazole derivatives with methoxyphenyl group	0.46 - 1.63 µM[15][16]	N/A	N/A	N/A
TCS PIM-1 1	N/A	50 nM[10]	N/A	N/A
Triazole derivatives with dimethoxyphenyl group	N/A	N/A	7.79 - 13.20 µM[17]	N/A
Known Efflux Pump Inhibitors	N/A	N/A	N/A	Varies

Experimental Validation: Bridging In Silico and In Vitro

Molecular docking provides valuable predictions, but these must be validated through experimental assays to confirm the biological activity.

In Vitro Kinase Assays (CDK2 and Pim-1)

The inhibitory activity against CDK2 and Pim-1 can be determined using a variety of in vitro kinase assays. A common method is the ADP-Glo™ Kinase Assay.[18]

Protocol: ADP-Glo™ Kinase Assay [18]

• Reaction Setup: Prepare a reaction mixture containing the kinase (CDK2/CyclinA2 or Pim-1), the substrate (a specific peptide or protein), and the test compound (Ethyl 3,4-dimethoxyphenylglyoxylate derivative) at various concentrations.

• Initiation: Start the kinase reaction by adding ATP.

• Termination and ATP Depletion: After a set incubation period, add ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP.

• ADP to ATP Conversion: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP.

• Luminescence Detection: The newly synthesized ATP is used by a luciferase to produce a luminescent signal, which is proportional to the kinase activity. The signal is measured using a luminometer.

• IC50 Determination: The concentration of the inhibitor that reduces kinase activity by 50% (IC50) is calculated from the dose-response curve.

Tubulin Polymerization Assay

The effect of compounds on microtubule formation can be assessed using an in vitro tubulin polymerization assay.[5][9][10]

Protocol: Fluorescence-Based Tubulin Polymerization Assay [9][10]

• Reaction Mixture: Prepare a reaction mixture containing purified tubulin, a fluorescence reporter that binds to polymerized microtubules, and GTP in a polymerization buffer.

• Compound Addition: Add the test compound at various concentrations to the reaction mixture.

• Initiation of Polymerization: Initiate polymerization by incubating the mixture at 37°C.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time using a microplate reader.

• Data Analysis: Plot the fluorescence intensity versus time to obtain polymerization curves. The IC50 value is the concentration of the compound that inhibits the extent of polymerization by 50% compared to a vehicle control.

Bacterial Efflux Pump Inhibition Assay

The ability of a compound to inhibit efflux pumps can be evaluated by measuring the intracellular accumulation of a fluorescent substrate, such as ethidium bromide (EtBr).[19][20][21][22]

Protocol: Ethidium Bromide Accumulation Assay [23]

• Bacterial Culture: Grow a culture of the bacterial strain of interest (e.g., E. coli overexpressing the AcrB efflux pump).

• Cell Preparation: Harvest and wash the bacterial cells, then resuspend them in a suitable buffer.

• Assay Setup: Add the bacterial suspension to a microplate containing the test compound at various concentrations.

• Substrate Addition: Add ethidium bromide to the wells.

• Fluorescence Measurement: Measure the fluorescence intensity over time. Increased fluorescence indicates intracellular accumulation of EtBr, suggesting inhibition of the efflux pump.

• Analysis: Compare the fluorescence levels in the presence of the test compound to those of a control without the inhibitor and a positive control with a known efflux pump inhibitor.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the signaling pathways of the targeted proteins.

Caption: Simplified signaling pathways for CDK2 and Pim-1 Kinase.

Caption: Functional overview of β-Tubulin and the AcrB Efflux Pump.

Conclusion

This guide provides a comprehensive framework for conducting and interpreting molecular docking studies of Ethyl 3,4-dimethoxyphenylglyoxylate derivatives against a curated set of biologically relevant targets. By integrating detailed docking protocols with methodologies for experimental validation, we aim to equip researchers with the necessary tools to navigate the complexities of in silico drug discovery. The comparative analysis presented herein serves as a template for evaluating novel compounds and underscores the importance of a multi-faceted approach that combines computational predictions with empirical data. As the field of computational chemistry continues to evolve, the principles of rigorous validation and logical target selection will remain central to the successful discovery of next-generation therapeutics.

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• RCSB PDB. (2006). 2A4L: Human cyclin-dependent kinase 2 in complex with roscovitine. RCSB Protein Data Bank. [Link]

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• MDPI. (2023). Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines Arrest Cell Cycle and Induce Cell Apoptosis by Inhibiting CDK2 and/or CDK9. MDPI. [Link]

• MDPI. (2024). Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole Against Tubulin Polymerisation. MDPI. [Link]

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• PubMed. (2014). Synthesis, cytotoxicity, docking study, and tubulin polymerization inhibitory activity of novel 1-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-3-carboxanilides. PubMed. [Link]

• ResearchGate. (2022). Determination of efflux pump activity by ethidium bromide (EtBr) cartwheel method. ResearchGate. [Link]

• In Vivo. (2007). Identification of Efflux Pump-mediated Multidrug-resistant Bacteria by the Ethidium Bromide-agar Cartwheel Method. In Vivo. [Link]

• ResearchGate. (2012). Bacterial Efflux Pump Inhibitors. ResearchGate. [Link]

• PubMed. (2011). Measuring cyclin-dependent kinase activity. PubMed. [Link]

• ResearchGate. (2021). The IC 50 values (µM) of inhibition of tubulin polymerization. Data are.... ResearchGate. [Link]

• RCSB PDB. (2004). 1SA0: TUBULIN-COLCHICINE: STATHMIN-LIKE DOMAIN COMPLEX. RCSB Protein Data Bank. [Link]

• BPS Bioscience. (n.d.). CDK2 Assay Kit. BPS Bioscience. [Link]

• MDPI. (2023). A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization. MDPI. [Link]

• YouTube. (2020). Autodock Vina Tutorial - Molecular Docking. YouTube. [Link]

• Bioinformatics Review. (2020). Beginner's Guide for Docking using Autodock Vina. Bioinformatics Review. [Link]

• Harvard University. (n.d.). How to dock molecules with softwares from Schrödinger Inc. Harvard University. [Link]

• ResearchGate. (2020). The IC 50 Result of the Target Compounds against CDK2 En- zyme. ResearchGate. [Link]

• ResearchGate. (2022). CDK‐2 inhibitors under clinical trials with their IC50 on CDK‐2 (Dolman.... ResearchGate. [Link]

• ResearchGate. (2023). CDK2 and CDK9 inhibitory activity (IC 50, µM) for 9a, 14g and ribociclib. ResearchGate. [Link]

• Schrödinger. (n.d.). Docking and scoring. Schrödinger. [Link]

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• National Center for Biotechnology Information. (n.d.). 1SA0: TUBULIN-COLCHICINE: STATHMIN-LIKE DOMAIN COMPLEX. NCBI. [Link]

• Schrödinger. (n.d.). Protein Preparation Workflow. Schrödinger. [Link]

• YouTube. (2023). Protein Protein Docking Using Schrodinger Software | Antigen Antibody Docking |Step-by-Step Tutorial. YouTube. [Link]

• National Institutes of Health. (2023). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. National Institutes of Health. [Link]

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• ResearchGate. (2018). Synthesis and evaluation of new phenolic derivatives as antimicrobial and antioxidant agents. ResearchGate. [Link]

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• National Institutes of Health. (2022). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. National Institutes of Health. [Link]

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A Senior Application Scientist's Comparative Guide to Validating Synthesized Compounds with 2D NMR

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor and a prerequisite for further investigation. While 1D Nuclear Magnetic Resonance (NMR) spectroscopy provides a foundational overview of a molecule's proton and carbon framework, it often falls short in resolving the complexities of novel compounds where signal overlap can obscure crucial information.[1][2] Two-dimensional (2D) NMR spectroscopy elegantly overcomes these limitations by distributing spectral information across a second frequency dimension, thereby resolving overlapping signals and revealing intricate correlations between nuclei.[3][4] This guide provides an in-depth, objective comparison of key 2D NMR techniques, grounded in experimental data and field-proven insights, to empower you in selecting and executing the most effective validation strategies for your synthesized compounds.

The Logic of 2D NMR in Structural Elucidation: Beyond the 1D Spectrum

The transition from a 1D to a 2D NMR spectrum is driven by the need for clarity and definitive connectivity information. In complex molecules, the sheer number of proton and carbon signals can lead to a dense and uninterpretable 1D spectrum. 2D NMR experiments act as a "molecular GPS," mapping out the relationships between atoms through bonds and through space, allowing for a step-by-step construction of the molecular puzzle.[3][5]

The logical workflow for structural validation using 2D NMR typically follows a hierarchical approach, starting with simple through-bond correlations and progressing to more complex through-space or long-range interactions. This systematic approach ensures that the structural hypothesis is built on a solid foundation of evidence.

Caption: Logical workflow for comprehensive structure validation using 2D NMR.

At a Glance: A Comparative Overview of Key 2D NMR Techniques

The choice of a 2D NMR experiment is dictated by the specific structural question at hand. The following table provides a comparative summary of the most pivotal techniques for the structural validation of synthesized small molecules.

Technique	Correlation Type	Information Provided	Key Application in Structure Validation	Relative Sensitivity
COSY (Correlation Spectroscopy)	¹H-¹H through 2-3 bonds	Identifies protons that are scalar (J) coupled.[6]	Mapping out proton spin systems and establishing proton-proton connectivity within a molecular fragment.	High
HSQC (Heteronuclear Single Quantum Coherence)	¹H-¹³C through one bond	Directly correlates a proton to the carbon it is attached to.[7]	Unambiguously assigning protonated carbons and confirming the immediate chemical environment of protons.	Very High
HMBC (Heteronuclear Multiple Bond Correlation)	¹H-¹³C through 2-4 bonds	Correlates protons to carbons over multiple bonds, including quaternary carbons.[7]	Assembling molecular fragments and establishing the overall carbon skeleton. Crucial for identifying connections across heteroatoms.	Moderate
NOESY (Nuclear Overhauser Effect Spectroscopy)	¹H-¹H through space (<5Å)	Identifies protons that are close to each other in space, irrespective of bond connectivity.[8]	Determining stereochemistry, conformation, and the 3D arrangement of atoms.	Low to Moderate

Deep Dive into Core 2D NMR Techniques: From Theory to Practice

COSY (Correlation Spectroscopy): Mapping the Proton Network

Expertise & Experience: The COSY experiment is the foundational 2D NMR technique for tracing out proton-proton connectivities.[6] It is indispensable for identifying coupled spin systems, which are groups of protons linked by scalar (J) couplings. The presence of a cross-peak in a COSY spectrum is definitive evidence that two protons are coupled, typically over two or three bonds.

There are several variants of the COSY experiment, with the most common being the gradient-selected COSY (gCOSY) and the Double-Quantum Filtered COSY (DQF-COSY).

• gCOSY: This is the more sensitive of the two and is often the first choice for routine analysis.[9][10] It utilizes magnetic field gradients for coherence selection, allowing for faster acquisition with fewer scans.

• DQF-COSY: While less sensitive, the DQF-COSY offers cleaner spectra by suppressing strong singlet signals (e.g., from methyl groups or residual solvent) that can obscure nearby cross-peaks.[11][12] This makes it particularly valuable when analyzing complex spectra with significant signal overlap. The choice between gCOSY and DQF-COSY is therefore a trade-off between sensitivity and spectral cleanliness.

Trustworthiness: The self-validating nature of a COSY spectrum lies in the symmetry of the cross-peaks about the diagonal.[3] Each pair of coupled protons will produce two cross-peaks that are symmetrical with respect to the diagonal, providing an internal check for the validity of the correlation.

Experimental Protocol: Gradient-Selected COSY (gCOSY)

• Sample Preparation: Dissolve 5-10 mg of the synthesized compound in 0.6-0.7 mL of a suitable deuterated solvent. Ensure the sample is free of particulate matter.

• Initial 1D ¹H NMR: Acquire a standard 1D ¹H NMR spectrum to determine the spectral width and transmitter offset.

• Experiment Setup (on a Bruker spectrometer):

  • Create a new dataset and load the standard cosygpqf pulse program.

  • Set the spectral width (SW) and transmitter offset (O1) based on the 1D ¹H spectrum.

  • Set the number of scans (NS) to a multiple of 2 (typically 2 or 4 for routine samples).

  • Set the number of increments in the indirect dimension (TD(f1)) to 256 or 512 for good resolution.

• Acquisition: Start the acquisition. A typical gCOSY experiment on a moderately concentrated sample can be completed in 10-20 minutes.

• Processing:

  • Apply a sine-bell window function in both dimensions.

  • Perform a 2D Fourier transform (xfb).

  • Symmetrize the spectrum if desired (sym).

HSQC (Heteronuclear Single Quantum Coherence): The Direct H-C Connection

Expertise & Experience: The HSQC experiment is a cornerstone of modern structure elucidation, providing a direct and unambiguous correlation between each proton and the carbon atom to which it is directly attached.[7] Its high sensitivity, a result of detecting the more sensitive ¹H nucleus, makes it a rapid and informative experiment. Edited HSQC sequences can further provide information on the multiplicity of the carbon signal (CH, CH₂, or CH₃), which is invaluable for spectral assignment.[13]

Trustworthiness: The one-bond nature of the HSQC correlation makes it highly reliable. The presence of a cross-peak at a specific ¹H and ¹³C chemical shift is definitive proof of a direct C-H bond. This experiment serves as a crucial anchor point for further structural analysis using long-range correlations.

Experimental Protocol: Edited HSQC

• Sample Preparation: A slightly more concentrated sample (10-20 mg) is beneficial, but good data can often be obtained on samples used for COSY.

• Initial 1D Spectra: Acquire both ¹H and ¹³C NMR spectra to determine the respective spectral widths and transmitter offsets.

• Experiment Setup (on a Bruker spectrometer):

  • Create a new dataset and load the hsqcedetgpsisp2.3 pulse program.

  • Set the ¹H spectral width and offset in the direct dimension (SWH(f2), O1P) and the ¹³C spectral width and offset in the indirect dimension (SWH(f1), O2P).

  • Set the number of scans (NS) to a multiple of 2 (e.g., 2, 4, or 8).

  • Set TD(f1) to 128 or 256.

• Acquisition: The experiment duration can range from 20 minutes to a few hours, depending on the sample concentration.

• Processing:

  • Apply appropriate window functions (e.g., squared sine-bell).

  • Perform a 2D Fourier transform (xfb).

  • Phase the spectrum. In an edited HSQC, CH and CH₃ signals will have one phase, while CH₂ signals will have the opposite phase.

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Molecular Skeleton

Expertise & Experience: The HMBC experiment is arguably the most powerful tool for piecing together the carbon framework of a molecule. It reveals correlations between protons and carbons that are separated by two to four bonds, effectively connecting the molecular fragments identified through COSY and HSQC.[7] Crucially, HMBC allows for the assignment of quaternary (non-protonated) carbons, which are invisible in HSQC spectra. The strength of an HMBC correlation is dependent on the ³JCH coupling constant, which can sometimes be small or zero, meaning the absence of a correlation does not definitively rule out a particular connectivity.

Trustworthiness: While individual HMBC correlations can occasionally be ambiguous (e.g., distinguishing between a ²JCH and a ³JCH coupling), the collective network of HMBC correlations provides a robust and self-validating picture of the molecular structure. A proposed structure should be consistent with all, or at least the vast majority, of the observed HMBC cross-peaks.

Experimental Protocol: HMBC

• Sample and 1D Spectra: The same sample and initial 1D spectra as for HSQC can be used.

• Experiment Setup (on a Bruker spectrometer):

  • Create a new dataset and load the hmbcgplpndqf pulse program.

  • Set the ¹H and ¹³C spectral parameters as in the HSQC experiment.

  • The number of scans (NS) typically needs to be higher than for HSQC (e.g., 8, 16, or more) due to the lower sensitivity of the experiment.

  • Set TD(f1) to 256 or 512.

• Acquisition: HMBC is a less sensitive experiment and may require several hours to acquire high-quality data.

• Processing:

  • Apply a sine-bell or squared sine-bell window function.

  • Perform a 2D Fourier transform (xfb).

NOESY (Nuclear Overhauser Effect Spectroscopy): Probing Through-Space Proximity

Expertise & Experience: Unlike the previous techniques that rely on through-bond couplings, the NOESY experiment detects correlations between protons that are close in three-dimensional space (typically < 5 Å), arising from the Nuclear Overhauser Effect (NOE).[8] This makes NOESY an indispensable tool for determining stereochemistry and conformational preferences. The intensity of a NOESY cross-peak is inversely proportional to the sixth power of the distance between the two protons, making it highly sensitive to small changes in internuclear distance.

A critical parameter in a NOESY experiment is the mixing time, which is the period during which the NOE is allowed to build up. The optimal mixing time is dependent on the molecular weight of the compound.[1][9][14]

• Small molecules (< 600 Da): Longer mixing times (0.5 - 1.0 s) are typically used.[1][14]

• Medium-sized molecules (600 - 1500 Da): The NOE can be close to zero, making detection difficult. In such cases, a ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is often preferred, as the ROE is always positive.[1]

• Large molecules (> 1500 Da): Shorter mixing times (0.05 - 0.2 s) are necessary to avoid spin diffusion, where the magnetization spreads throughout the molecule, leading to ambiguous correlations.[1][14]

Trustworthiness: The presence of a NOESY cross-peak provides strong evidence for the spatial proximity of two protons. By systematically analyzing all NOESY correlations, a 3D model of the molecule can be constructed and validated against the proposed structure.

Experimental Protocol: NOESY

• Sample and 1D Spectra: The same sample and 1D ¹H spectrum as for COSY are used.

• Experiment Setup (on a Bruker spectrometer):

  • Create a new dataset and load the noesygpph pulse program.

  • Set the ¹H spectral parameters as in the COSY experiment.

  • Set the mixing time (d8) based on the estimated molecular weight of the compound.

  • Set the number of scans (NS) to a multiple of 2 (e.g., 8, 16, or 32), as NOESY is a relatively insensitive experiment.

  • Set TD(f1) to 256 or 512.

• Acquisition: NOESY experiments can be time-consuming, often requiring several hours.

• Processing:

  • Apply appropriate window functions.

  • Perform a 2D Fourier transform (xfb).

  • Phase the spectrum. For small molecules, the cross-peaks will have the opposite phase to the diagonal peaks.

Data Interpretation and Structure Assembly: A Holistic Approach

The true power of 2D NMR lies in the synergistic interpretation of multiple spectra. The process of structure elucidation is an iterative one, where information from each experiment is used to build upon and refine the structural hypothesis.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 3,4-dimethoxyphenylglyoxylate

In the landscape of pharmaceutical research and drug development, the meticulous handling of chemical reagents is paramount. Ethyl 3,4-dimethoxyphenylglyoxylate (CAS No. 40233-98-5), while a valuable intermediate, requires a comprehensive understanding of its safety profile to ensure the well-being of laboratory personnel.[1][2] This guide provides essential, field-proven safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the protective measures required. Our goal is to empower you, our scientific partners, to handle this compound with the highest degree of safety and confidence.

The Precautionary Principle: Assessing the Hazard

Specific toxicological data for Ethyl 3,4-dimethoxyphenylglyoxylate is not extensively documented in readily available safety data sheets.[1][3] In such cases, a cornerstone of laboratory safety—the precautionary principle—must be applied. We treat the substance as potentially hazardous until proven otherwise, extrapolating potential risks from structurally similar compounds. Chemicals with related functional groups, such as other dimethoxyphenyl derivatives, have been shown to cause skin, eye, and respiratory irritation.[4][5] Therefore, we will base our personal protective equipment (PPE) strategy on mitigating these potential risks.

Key Handling Principles:

• Avoid Contact: All measures should be taken to prevent direct contact with the skin and eyes.[1]

• Prevent Inhalation: Avoid the formation and inhalation of dust or aerosols.[1][6]

• Work in Ventilated Areas: All handling should be performed in a well-ventilated environment, preferably a certified chemical fume hood.[1][6]

The Hierarchy of Controls: Your First Line of Defense

Before we even consider PPE, we must implement more effective safety controls. PPE is the last line of defense, intended to protect you when engineering and administrative controls cannot eliminate the hazard entirely.

Caption: The Hierarchy of Controls model for mitigating laboratory hazards.

For Ethyl 3,4-dimethoxyphenylglyoxylate, the most critical engineering control is the use of a chemical fume hood . This captures dust and vapors at the source, drastically reducing the potential for inhalation exposure.[6]

Core PPE Protocols: A Task-Based Approach

The selection of PPE is not a one-size-fits-all decision; it is dictated by the specific task and the associated risk of exposure. Below, we detail the necessary PPE for common laboratory procedures involving this compound.

Data Presentation: Recommended PPE by Laboratory Task

Task	Risk Level	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Inspection	Low	Safety Glasses	Nitrile Gloves	Lab Coat	Not typically required
Weighing (Solid)	Medium	Safety Goggles	Nitrile Gloves	Lab Coat	Recommended if outside a fume hood
Solution Preparation	Medium-High	Safety Goggles	Nitrile Gloves	Lab Coat	Not required if in a fume hood
Reaction & Work-up	High	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Not required if in a fume hood
Spill Cleanup	High	Safety Goggles & Face Shield	Heavy-duty Nitrile Gloves	Lab Coat	Dust respirator may be required

Experimental Protocol: Step-by-Step PPE for Weighing and Solubilization

This protocol outlines the procedural steps and the corresponding PPE logic for a common workflow.

Objective: To accurately weigh 10g of solid Ethyl 3,4-dimethoxyphenylglyoxylate and dissolve it in a solvent.

Location: All steps must be performed inside a certified chemical fume hood.

Step 1: Preparation & Donning PPE

• Action: Before entering the lab, ensure you are wearing a long-sleeved lab coat and closed-toe shoes.

• Causality: The lab coat provides a primary barrier against accidental splashes on your body and clothing.[6]

• Action: Put on safety goggles.

• Causality: The compound is a fine solid. Safety goggles provide a seal around the eyes to protect against airborne dust particles, which safety glasses do not.[6]

• Action: Don a pair of nitrile gloves, ensuring they are free of defects.

• Causality: Nitrile gloves offer good resistance to a wide range of chemicals for incidental contact. Always inspect gloves for tears before use.

Step 2: Weighing the Compound

• Action: Carefully transfer the solid from its storage container to a weigh boat on an analytical balance inside the fume hood. Use a spatula to minimize dust creation.

• Causality: Performing this action in a fume hood contains any dust generated, preventing inhalation.[6]

Step 3: Dissolving the Compound

• Action: Add the weighed solid to your reaction vessel, followed by the solvent.

• Causality: The risk of splashing is highest during liquid transfer. Safety goggles are essential to protect against accidental eye exposure.[6]

Step 4: Doffing PPE & Waste Disposal

• Action: Once the procedure is complete, remove your gloves using the proper technique (without touching the outer surface) and dispose of them in the designated solid chemical waste container.

• Causality: Contaminated gloves are a source of secondary exposure. Proper removal and disposal are critical.

• Action: Wash your hands thoroughly with soap and water.[7]

• Causality: This is the final and most crucial step to remove any potential residual contamination.

Visualization of PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling Ethyl 3,4-dimethoxyphenylglyoxylate.

Caption: Decision workflow for selecting appropriate PPE.

Emergency and Disposal Protocols

Emergency First Aid:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[8] Remove contaminated clothing.[6] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[9] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Spill Response: For small spills, ensure proper PPE is worn (including a dust respirator if it is a solid). Sweep up the material, place it in a suitable, closed container for disposal, and clean the area thoroughly.[9] Avoid generating dust. Do not let the product enter drains.[6]

Disposal Plan:

• Chemical Waste: All waste containing Ethyl 3,4-dimethoxyphenylglyoxylate must be disposed of in a designated, labeled hazardous waste container.

• Contaminated PPE: Used gloves, weigh boats, and other contaminated disposable materials should be placed in a sealed bag and disposed of as solid chemical waste.

• Regulatory Compliance: All chemical waste must be managed and disposed of in accordance with local, regional, and national regulations.[9][10]

By adhering to these detailed protocols, you build a self-validating system of safety that protects you, your colleagues, and your research.

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• MarkHerb.
• Fisher Scientific.
• Carl ROTH.
• Fisher Scientific.
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• Synquest Labs.Ethyl 3-(4-hydroxy-3-methoxyphenyl)
• Synquest Labs.
• Chemsigma.
• ChemicalBook.Ethyl 3-(3,4-dimethoxyphenyl)-3-hydroxy-2-(2-methoxyphenoxy)

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